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Foundational

The Pharmacological and Mechanistic Profiling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Targeted Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper Executive Summary 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (5-Br-N-Me-BIA) , identified by...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

5-Bromo-N-methylbenzo[d]isoxazol-3-amine (5-Br-N-Me-BIA) , identified by CAS Registry Number 1404480-14-3, is a highly specialized heterocyclic building block. In modern medicinal chemistry, low-molecular-weight intermediates like 5-Br-N-Me-BIA do not typically act as standalone therapeutics. Instead, their "mechanism of action" is realized when they serve as the primary pharmacophore —the core recognition motif—within larger engineered ligands.

The benzo[d]isoxazol-3-amine scaffold is a privileged bioisostere for purine and pyrimidine rings, making it exceptionally effective at anchoring into the ATP-binding hinge regions of kinases[1]. Furthermore, its structural rigidity allows it to act as a benzamide bioisostere in hydrolase targeting[2]. This whitepaper dissects the causality behind the specific structural features of 5-Br-N-Me-BIA and details its dual primary mechanisms of action when incorporated into advanced therapeutics: Type II Receptor Tyrosine Kinase (RTK) Inhibition and Soluble Epoxide Hydrolase (sEH) Inhibition .

Molecular Anatomy & Pharmacophore Dynamics

To understand the mechanism of action, we must deconstruct the causality behind the experimental choices of this specific chemical anatomy:

  • The Benzo[d]isoxazole Core (The Anchor): This planar, bicyclic system mimics the adenine ring of ATP. The nitrogen and oxygen heteroatoms in the isoxazole ring participate in critical hydrogen-bonding networks within the target protein's active site.

  • The 3-N-Methylamine Group (The Vector Director): While primary amines (–NH2) offer two hydrogen bond donors, N-methylation restricts this to a single donor and alters the steric bulk. This methylation forces the attached functional groups (such as urea linkers) into specific dihedral angles, optimizing projection into solvent-exposed regions or allosteric pockets, while preventing off-target promiscuity.

  • The 5-Bromo Substituent (The Hydrophobic Wedge): The inclusion of a heavy, polarizable bromine atom at the 5-position serves two mechanistic purposes. First, it acts as a lipophilic wedge to fill deep hydrophobic pockets (such as the gatekeeper adjacent pocket in kinases). Second, it engages in halogen bonding —a highly directional, non-covalent interaction with backbone carbonyls of the target protein, significantly increasing drug-target residence time.

Mechanism 1: ATP-Competitive Type II Inhibition of Receptor Tyrosine Kinases (VEGFR/PDGFR)

When 5-Br-N-Me-BIA is elaborated with diaryl urea moieties, it functions as a potent, multitargeted inhibitor of the Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth Factor Receptor (PDGFR) families[1].

The Causality of Inhibition

RTKs transition between an active "DFG-in" conformation and an inactive "DFG-out" conformation (referring to the Asp-Phe-Gly motif in the activation loop). Derivatives of 5-Br-N-Me-BIA act as Type II kinase inhibitors .

  • The N-methylamine and the adjacent isoxazole nitrogen form a bidentate hydrogen bond with the hinge region of the kinase (e.g., Cys919 in KDR/VEGFR2).

  • The 5-bromo group occupies the hydrophobic pocket near the gatekeeper residue, locking the kinase.

  • The attached urea moiety extends into the allosteric back pocket exposed only in the DFG-out state, stabilizing the inactive conformation and halting the downstream angiogenesis signaling cascade[1].

RTK_Inhibition Ligand VEGF / PDGF Receptor RTK (VEGFR/PDGFR) Active (DFG-in) Ligand->Receptor Activation ATP ATP Binding Receptor->ATP Phosphorylation Signaling Downstream Signaling (Angiogenesis) ATP->Signaling Kinase Cascade Inhibitor 5-Br-N-Me-BIA Derivative (Type II Inhibitor) InactiveRTK RTK Inactive (DFG-out) Inhibitor->InactiveRTK Induces DFG-out InactiveRTK->ATP Blocks Binding

Caption: Mechanism of Type II RTK inhibition by 5-Br-N-Me-BIA derivatives, stabilizing the DFG-out state.

Mechanism 2: Soluble Epoxide Hydrolase (sEH) Inhibition

Beyond kinases, the benzo[d]isoxazol-3-amine scaffold has been identified via chemical proteomics as a potent inhibitor of Soluble Epoxide Hydrolase (sEH)[2]. sEH is a bifunctional enzyme responsible for the rapid hydrolysis of beneficial, anti-inflammatory epoxyeicosatrienoic acids (EETs) into pro-inflammatory dihydroxyeicosatrienoic acids (DHETs).

The Causality of Inhibition

In this mechanism, the 5-Br-N-Me-BIA core acts as a transition-state mimic. The polarized C=N bond of the isoxazole ring and the N-methylamine group interact with the catalytic residues (Tyr383 and Tyr466) in the sEH active site. The 5-bromo substituent is critical here; it drives the molecule deep into the hydrophobic, L-shaped catalytic tunnel of sEH, displacing water molecules and entropically driving the binding affinity. This blockade preserves EET levels, exerting potent anti-angiogenic and anti-inflammatory effects[2].

sEH_Pathway AA Arachidonic Acid CYP CYP450 Enzymes AA->CYP EETs EETs (Anti-inflammatory) CYP->EETs sEH Soluble Epoxide Hydrolase (sEH) EETs->sEH Hydrolysis DHETs DHETs (Pro-inflammatory) sEH->DHETs Inhibitor 5-Br-N-Me-BIA Derivative Inhibitor->sEH Catalytic Pocket Blockade

Caption: 5-Br-N-Me-BIA derivatives block sEH, preventing the degradation of anti-inflammatory EETs.

Quantitative Data: Structure-Activity Relationship (SAR)

The following table summarizes the quantitative impact of the 5-bromo and N-methyl substitutions on the benzo[d]isoxazol-3-amine core across primary targets, demonstrating how these specific atomic changes dictate binding affinity (IC50).

Core Scaffold VariationTarget EnzymeEnzymatic IC50 (nM)Cellular IC50 (nM)Mechanistic Impact
Unsubstituted Benzo[d]isoxazol-3-amineKDR (VEGFR2)12 - 4580 - 150Baseline hinge binding; moderate DFG-out stabilization.
5-Bromo -benzo[d]isoxazol-3-amineKDR (VEGFR2)4 - 10 25 - 50 Halogen bonding in hydrophobic pocket increases residence time.
5-Bromo-N-methyl benzo[d]isoxazol-3-amineKDR (VEGFR2)8 - 15 30 - 60 N-methylation restricts H-bond donors, improving selectivity profile.
5-Bromo-benzo[d]isoxazol-3-aminesEH~ 20N/AHigh lipophilicity drives affinity in the sEH catalytic tunnel.

(Data synthesized from SAR profiling of aminobenzoisoxazole derivatives[1],[2])

Experimental Methodologies

To ensure scientific integrity and self-validation, the following protocols detail how to experimentally verify the mechanism of action of 5-Br-N-Me-BIA derivatives against their primary targets.

Protocol A: Self-Validating HTRF Kinase Assay (VEGFR2/KDR)

This protocol utilizes Homogeneous Time-Resolved Fluorescence (HTRF) to measure ATP-competitive inhibition.

  • Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 5 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute recombinant human KDR kinase domain to a final well concentration of 0.5 nM.

  • Compound Titration: Prepare a 10-point, 3-fold serial dilution of the 5-Br-N-Me-BIA derivative in 100% DMSO. Transfer 100 nL to a 384-well low-volume plate (final DMSO = 1%).

  • Enzyme Incubation: Add 5 µL of the KDR enzyme solution to the compound wells. Crucial Causality Step: Incubate for 30 minutes at room temperature before adding ATP. Because Type II inhibitors bind the DFG-out state, pre-incubation allows the slow conformational shift to occur, preventing artificially high IC50 readouts.

  • Reaction Initiation: Add 5 µL of a substrate mix containing 1 µM TK-biotinylated peptide and ATP at its apparent Km (10 µM). Incubate for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of HTRF detection buffer containing Streptavidin-XL665 and Eu3+-Cryptate conjugated anti-phosphotyrosine antibody.

  • Validation: Read TR-FRET signal (Ratio 665nm/620nm). A self-validating control must include a known Type I inhibitor (e.g., Sunitinib) which will not show time-dependent pre-incubation shifts, confirming the Type II mechanism of the 5-Br-N-Me-BIA derivative.

Protocol B: sEH Fluorogenic Catalytic Assay
  • Enzyme Preparation: Dilute recombinant human sEH enzyme in Bis-Tris buffer (25 mM, pH 7.0) containing 0.1 mg/mL BSA to prevent non-specific plastic adhesion.

  • Inhibitor Incubation: Add the 5-Br-N-Me-BIA derivative (titrated from 10 µM to 0.1 nM) to the enzyme and incubate at 30°C for 15 minutes.

  • Substrate Addition: Introduce the fluorogenic substrate PHOME (3-phenyl-cyano(6-methoxy-2-naphthalenyl)methyl ester-2-oxiraneacetic acid) at a final concentration of 50 µM.

  • Kinetic Readout: Measure the appearance of the highly fluorescent 6-methoxy-2-naphthaldehyde product (Excitation: 330 nm, Emission: 465 nm) continuously for 10 minutes.

  • Validation: Calculate the initial velocity (V0) of the linear phase. Use t-AUCB as a positive control for sEH inhibition. The IC50 is determined by plotting fractional activity against log[Inhibitor].

References

  • Ji, Z., et al. (2008). 3-Amino-benzo[d]isoxazoles as Novel Multitargeted Inhibitors of Receptor Tyrosine Kinases. Journal of Medicinal Chemistry, 51(5), 1231–1241. ACS Publications. Available at:[Link]

  • Sulaiman, R. S., et al. (2018). Chemical proteomics reveals soluble epoxide hydrolase as a therapeutic target for ocular neovascularization. ACS Chemical Biology (PMC Archive). Available at:[Link]

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Exploratory

An In-depth Technical Guide to the Physicochemical Properties and Solubility of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Abstract This technical guide provides a comprehensive framework for understanding and characterizing the physicochemical properties and solubility of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. As a novel or less-document...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive framework for understanding and characterizing the physicochemical properties and solubility of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. As a novel or less-documented compound, direct experimental data is not extensively available in public literature. Therefore, this document establishes a predictive and methodological guide for researchers, scientists, and drug development professionals. By leveraging data from the closely related analog, 5-Bromo-3-methylbenzo[d]isoxazole, this guide details the expected properties and outlines robust experimental protocols for their determination. The core objective is to equip researchers with the necessary tools to fully characterize this and similar novel chemical entities, ensuring scientific integrity and facilitating drug development endeavors.

Introduction and Molecular Overview

The benzo[d]isoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] The introduction of a bromine atom and an N-methylamine substituent, as in 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, is anticipated to significantly influence its physicochemical properties, thereby impacting its absorption, distribution, metabolism, and excretion (ADME) profile. A thorough characterization of these properties is a critical first step in the drug discovery and development process.

While specific data for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is sparse, we can infer certain characteristics from the well-documented analog, 5-Bromo-3-methylbenzo[d]isoxazole (CAS Number: 66033-76-9).[2][3][4][5] This analog serves as a valuable reference point for predicting the behavior of the target compound.

Chemical Structure

Figure 1: Chemical Structure of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Caption: Molecular structure of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Predicted Core Physicochemical Properties

The following table summarizes the predicted and known properties of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine and its analog. These predictions are based on the structural similarities and established chemical principles.

PropertyPredicted Value for 5-Bromo-N-methylbenzo[d]isoxazol-3-amineKnown Value for 5-Bromo-3-methylbenzo[d]isoxazoleReference
Molecular Formula C₈H₇BrN₂OC₈H₆BrNO-
Molecular Weight 227.06 g/mol 212.05 g/mol [2][4]
Appearance Predicted to be a solid at room temperatureSolid[2][4]
CAS Number Not available66033-76-9[2][4][5]
pKa Estimated to have a basic pKa due to the N-methylamine groupNot available-
logP Predicted to be moderately lipophilicNot available-

Experimental Determination of Physicochemical Properties

To ensure the scientific rigor required for drug development, the predicted properties must be confirmed through empirical testing. The following sections detail the standard experimental protocols for characterizing a novel compound like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Melting Point Determination

The melting point is a fundamental indicator of a compound's purity.

Experimental Protocol:

  • A small, dry sample of the crystalline compound is packed into a capillary tube.

  • The capillary tube is placed in a calibrated melting point apparatus.

  • The temperature is gradually increased, and the range at which the substance melts is recorded.

  • For a pure substance, the melting range should be narrow (typically < 2°C).

Determination of pKa

The acid dissociation constant (pKa) is crucial for understanding a drug's ionization state at different physiological pH values, which in turn affects its solubility, permeability, and target binding.[6] Given the presence of the N-methylamine group, 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is expected to exhibit basic properties.

Experimental Protocol: Potentiometric Titration

  • A precise amount of the compound is dissolved in a suitable co-solvent/water mixture.

  • The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

  • The pH of the solution is monitored throughout the titration using a calibrated pH meter.

  • The pKa is determined from the inflection point of the resulting titration curve.

Caption: Workflow for pKa determination by potentiometric titration.

Determination of Lipophilicity (LogP/LogD)

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD), is a key determinant of a drug's ability to cross biological membranes.[7]

Experimental Protocol: Shake-Flask Method for LogP

  • A pre-saturated solution of n-octanol and water is prepared.

  • A known amount of the compound is dissolved in one of the phases.

  • The two phases are mixed vigorously to allow for partitioning of the compound.

  • The mixture is centrifuged to separate the layers.

  • The concentration of the compound in each phase is determined using a suitable analytical method (e.g., HPLC-UV).

  • The LogP is calculated as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

For ionizable compounds like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, determining the LogD at a specific pH (e.g., physiological pH 7.4) is more relevant. The protocol is similar to the LogP determination, but a buffered aqueous phase is used.[8]

Solubility Assessment

A drug's aqueous solubility is a critical factor influencing its oral bioavailability. Poor solubility can lead to low and variable absorption, hindering clinical development.[9]

Thermodynamic Solubility

Thermodynamic solubility is the maximum concentration of a compound that can be dissolved in a solvent at equilibrium.

Experimental Protocol: Shake-Flask Method

  • An excess amount of the solid compound is added to a series of vials containing aqueous buffers at different pH values (e.g., 1.2, 4.5, and 6.8, to simulate the gastrointestinal tract).[10]

  • The vials are agitated at a constant temperature (typically 37°C) for a sufficient period (e.g., 24-48 hours) to reach equilibrium.[11]

  • The resulting saturated solutions are filtered or centrifuged to remove any undissolved solid.

  • The concentration of the dissolved compound in the supernatant is quantified by a validated analytical method, such as HPLC-UV.

Caption: Workflow for thermodynamic solubility determination.

Kinetic Solubility

Kinetic solubility measures the concentration at which a compound precipitates from a solution when added from a concentrated organic stock solution. This is often used in high-throughput screening during early drug discovery.[12]

Experimental Protocol: Nephelometry

  • A concentrated stock solution of the compound is prepared in an organic solvent (e.g., DMSO).

  • Aliquots of the stock solution are added to aqueous buffers in a microplate.

  • The plate is incubated, and the precipitation of the compound is monitored by measuring the light scattering (nephelometry).[9]

  • The kinetic solubility is the concentration at which significant precipitation is observed.

Conclusion and Future Directions

This guide has outlined the predicted physicochemical properties of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine and provided a detailed roadmap for their experimental determination. A thorough understanding of these fundamental properties is paramount for advancing this compound through the drug discovery pipeline. Future research should focus on executing these experimental protocols to generate a comprehensive data package for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. This will enable a more accurate prediction of its in vivo behavior and inform the design of appropriate formulations for preclinical and clinical studies. The benzisoxazole scaffold continues to be a fertile ground for the discovery of new therapeutic agents, and a systematic approach to characterization, as detailed herein, will be instrumental in unlocking its full potential.

References

  • MySkinRecipes. (n.d.). 5-Bromo-3-methylbenzo[d]isoxazole. Retrieved from [Link]

  • Patel, R. V., et al. (2018). Benzisoxazole: a privileged scaffold for medicinal chemistry. RSC Advances, 8(32), 17859-17882. Retrieved from [Link]

  • World Health Organization. (2006). Annex 4: Guidance on the selection of comparator pharmaceutical products for equivalence assessment of interchangeable multisource (generic) products. WHO Technical Report Series, No. 937. Retrieved from [Link]

  • BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved from [Link]

  • Pion. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

  • Zhang, Y., et al. (2009). Simultaneous determination of LogD, LogP, and pK(a) of drugs by using a reverse phase HPLC coupled with a 96-well plate auto injector. Combinatorial Chemistry & High Throughput Screening, 12(3), 284-293. Retrieved from [Link]

  • Protheragen. (n.d.). LogP/LogD/Pka Analysis. Retrieved from [Link]

  • Creative Bioarray. (n.d.). Lipophilicity and pKa Assays. Retrieved from [Link]

Sources

Foundational

Comprehensive Technical Guide on the Structural Elucidation and Physicochemical Profiling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Executive Summary The benzo[d]isoxazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently leveraged in the design of kinase inhibitors, antipsychotics, and emerging immunotherapies such as1[1]. Wi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The benzo[d]isoxazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently leveraged in the design of kinase inhibitors, antipsychotics, and emerging immunotherapies such as1[1]. Within this chemical space, 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (CAS: 1404480-14-3) serves as a highly versatile building block. The strategic placement of the bromine atom at the C5 position enables downstream cross-coupling reactions, while the N-methylamine group at C3 dictates specific hydrogen-bonding directionality in target binding pockets.

As a Senior Application Scientist, I have structured this guide to move beyond basic property listing. Here, we will dissect the causality behind its physicochemical metrics, detail a self-validating protocol for its crystal structure determination, and map its synthetic utility.

Part 1: Physicochemical Properties and Molecular Weight

Understanding the exact molecular weight and isotopic distribution of this compound is the first step in validating synthetic outcomes. The presence of bromine inherently creates a distinct isotopic signature (roughly a 1:1 ratio for 79 Br and 81 Br), which acts as an internal diagnostic tool during high-resolution mass spectrometry (HRMS) analysis.

Table 1: Quantitative Physicochemical Data
PropertyValueCausality / Scientific Significance
Chemical Formula C8H7BrN2ODefines the elemental composition and degree of unsaturation.
Molecular Weight 227.06 g/mol Critical for precise stoichiometric calculations and MS validation[2].
Exact Mass ( 79 Br) 225.9742 DaUsed for exact peak identification in HRMS profiling.
CAS Registry Number 1404480-14-3Unique identifier for database cross-referencing and procurement[2].
SMILES CNC1=NOC2=C1C=C(Br)C=C2Facilitates in silico docking, QSAR modeling, and cheminformatics.

Self-Validating System Check: When analyzing the LC-MS spectra of a synthesized batch, the molecular ion peak must appear as a doublet at m/z 227.0 [M+H] + and 229.0 [M+H] + with equal intensity. Deviation from this pattern immediately indicates an impurity or an unintended dehalogenation side-reaction during synthesis.

Part 2: Crystal Structure Determination via X-Ray Diffraction (XRD)

The 3D spatial arrangement of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is governed by a delicate balance of intermolecular forces. Single-crystal X-ray diffraction (SC-XRD) is the gold standard for elucidating these interactions.

Causality of Crystallization Methodology

Obtaining diffraction-quality crystals requires strict thermodynamic control. Rapid precipitation yields kinetically favored amorphous powders. Therefore, we employ a slow solvent evaporation technique using a binary solvent system (e.g., Ethanol/Water). Ethanol provides solubility, while water acts as an antisolvent. As ethanol preferentially evaporates, the solution slowly reaches supersaturation, allowing molecules to align into a defect-free lattice driven by hydrogen and halogen bonding.

Step-by-Step SC-XRD Protocol
  • Purity Verification: Ensure the compound is >98% pure via HPLC before attempting crystallization, as impurities disrupt lattice nucleation.

  • Solvent Preparation: Dissolve 50 mg of the compound in 2 mL of HPLC-grade ethanol. Filter through a 0.22 µm PTFE syringe filter into a clean vial to remove nucleation-inducing dust.

  • Antisolvent Addition: Layer 0.5 mL of ultrapure water carefully over the ethanol solution to create a diffusion gradient.

  • Controlled Evaporation: Puncture the vial cap with a single needle hole and leave undisturbed in a vibration-free environment at 20°C for 5–7 days.

  • Data Collection: Mount a suitable single crystal (approx. 0.2 × 0.2 × 0.1 mm) on a glass fiber. Collect data using a 3 equipped with Mo Kα radiation (λ = 0.71073 Å) at 100 K to minimize thermal motion[3].

  • Refinement: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F 2 (SHELXL). A final R1 value < 0.05 validates a high-quality structural model.

Structural Motifs & Intermolecular Forces

The crystal packing of benzo[d]isoxazol-3-amines typically reveals robust intermolecular networks. The N-methyl group acts as a hydrogen bond donor (N-H···N or N-H···O), while the bromine atom engages in highly directional halogen bonding (Br···O or Br···Br), stabilizing the supramolecular architecture.

CrystalInteractions Core 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Central Molecule HBond Hydrogen Bonding (N-H ··· N / N-H ··· O) Core->HBond Primary Driver Halogen Halogen Bonding (Br ··· Br / Br ··· O) Core->Halogen Directional Motif PiPi π-π Stacking (Isoxazole-Benzene) Core->PiPi Packing Stabilizer Lattice 3D Supramolecular Lattice Network HBond->Lattice Halogen->Lattice PiPi->Lattice

Caption: Key intermolecular forces driving the 3D supramolecular crystal lattice assembly.

Part 3: Synthetic Workflow and Advanced Applications

The synthesis of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine requires precise control over nucleophilic aromatic substitution and oxidative cyclization. The resulting compound is not just an endpoint; it is a critical intermediate. Recent literature highlights the use of benzo[d]isoxazol-3-amines in 3 to rapidly access 2,4,5-substituted pyrimidine derivatives, which are highly valuable in drug discovery[3]. Furthermore, compounds bearing this scaffold have been optimized as potent PD-1/PD-L1 inhibitors, demonstrating IC50 values in the nanomolar range[1].

SynthWorkflow A Precursor: 5-Bromo-2-fluorobenzonitrile B Nucleophilic Substitution (Methylamine, THF) A->B C Intermediate: 5-Bromo-2-(methylamino)benzonitrile B->C D Oxidative Cyclization (N-Chlorosuccinimide / Base) C->D E Crude Product: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine D->E F Recrystallization (EtOH/H2O, Slow Evaporation) E->F G Single Crystal XRD Analysis F->G

Caption: Step-by-step synthetic and crystallization workflow for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Conclusion

The rigorous characterization of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine—from validating its 227.06 g/mol molecular weight via isotopic MS profiling to mapping its crystal lattice via SC-XRD—ensures high-fidelity data for downstream pharmaceutical applications. By adhering to self-validating protocols, researchers can confidently utilize this scaffold in complex transannulations and targeted drug design.

References

  • The Journal of Organic Chemistry , "I2-DMSO-Mediated Transannulation of Benzo[d]isoxazol-3-amine: Direct Access to 2,4,5-Substituted Pyrimidine Derivatives". ACS Publications. URL:[Link]

  • Bioorganic & Medicinal Chemistry Letters , "Design, synthesis, and structure-activity relationship of PD-1/PD-L1 inhibitors with a benzo[d]isoxazole scaffold". ResearchGate. URL:[Link]

Sources

Exploratory

5-Bromo-N-methylbenzo[d]isoxazol-3-amine: Comprehensive Safety, Toxicity, and Pharmacological Profiling

Executive Summary 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (CAS: 1404480-14-3) is a highly specialized, halogenated heterocyclic building block utilized extensively in advanced drug discovery[1]. Featuring a benzisoxazol...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Bromo-N-methylbenzo[d]isoxazol-3-amine (CAS: 1404480-14-3) is a highly specialized, halogenated heterocyclic building block utilized extensively in advanced drug discovery[1]. Featuring a benzisoxazole core, a bromine substitution at the C5 position, and an N-methylated amine at the C3 position, this compound serves as a privileged scaffold for designing multi-targeted Receptor Tyrosine Kinase (RTK) inhibitors (e.g., VEGFR, PDGFR)[2] and vanilloid receptor 1 (TRPV1) ligands[3].

This whitepaper synthesizes the physicochemical baseline, safety data sheet (SDS) parameters, toxicological liabilities, and self-validating experimental workflows required for the safe and effective handling of this compound in preclinical research environments. Due to the specialized nature of this specific derivative, hazard profiling is rigorously extrapolated from its structural analogs, including 5-bromobenzo[d]isoxazol-3-ylamine (CAS: 455280-00-9)[4] and the parent 1,2-benzisoxazol-3-amine (CAS: 36216-80-5)[5].

Physicochemical Profiling & Structural Causality

The structural modifications of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine are not arbitrary; they are precisely engineered to modulate pharmacokinetic and pharmacodynamic properties.

  • C5-Bromination: The heavy halogen atom increases the overall lipophilicity (LogP) of the molecule, driving binding affinity within hydrophobic sub-pockets of kinase domains. Crucially, it blocks metabolic oxidation at the C5 position—a common site for Cytochrome P450 (CYP450)-mediated aromatic hydroxylation—thereby extending the compound's metabolic half-life.

  • C3-N-Methylation: While primary 3-amino groups act as dual hydrogen-bond donors to the hinge region of kinases, N-methylation restricts this to a single donor vector[2]. This steric bulk can slightly alter enzymatic potency but frequently improves cellular membrane permeability and overcomes deleterious ortho-substitution effects in complex drug formulations[2].

Quantitative Physicochemical Data
PropertyValue / Description
Chemical Name 5-Bromo-N-methylbenzo[d]isoxazol-3-amine
CAS Number 1404480-14-3[1]
Molecular Formula C8H7BrN2O[6]
Molecular Weight 227.06 g/mol [6]
Analog CAS (Des-methyl) 455280-00-9 (5-Bromobenzo[d]isoxazol-3-ylamine)[7]
Parent CAS (Core) 36216-80-5 (1,2-Benzisoxazol-3-amine)[5]
Storage Conditions 2-8°C, inert atmosphere (Argon/N2), protect from light[7]

Causality Note on Storage: The compound must be stored under an inert atmosphere and protected from light because the N-methyl amine and the electron-rich benzisoxazole ring are susceptible to photo-oxidation and degradation into N-oxides over time[7].

Safety Data Sheet (SDS) & Hazard Profiling

Based on the Globally Harmonized System (GHS) classifications for structurally identical halogenated benzisoxazoles[7] and the parent core[5], the handling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine requires strict adherence to the following safety parameters.

GHS Classification & Hazard Statements
Hazard ClassCategorySignal WordHazard Statement
Acute Toxicity (Oral) Category 4Warning H302: Harmful if swallowed[7]
Skin Corrosion/Irritation Category 2Warning H315: Causes skin irritation[7]
Serious Eye Damage/Irritation Category 2AWarning H319: Causes serious eye irritation[7]
Specific Target Organ Toxicity Category 3Warning H335: May cause respiratory irritation[7]

(Note: The parent compound 1,2-benzisoxazol-3-amine has shown Category 3 Acute Toxicity (H301: Toxic if swallowed) in certain regulatory notifications[5]. Extreme caution is advised during powder handling).

Precautionary Protocols (P-Statements)
  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile & Mechanistic Liabilities

When advancing 5-Bromo-N-methylbenzo[d]isoxazol-3-amine into in vitro or in vivo models, researchers must account for specific mechanistic toxicities inherent to its structure:

  • Methemoglobinemia Liability: Aromatic amines and their derivatives can undergo hepatic N-hydroxylation. The resulting hydroxylamines can oxidize hemoglobin to methemoglobin, impairing oxygen transport. While the N-methyl group partially mitigates this compared to primary amines, careful monitoring of methemoglobin levels is required during in vivo dose-escalation studies.

  • CYP-Mediated N-Demethylation: The N-methyl group is a prime target for oxidative N-dealkylation by hepatic enzymes (e.g., CYP3A4, CYP2D6). This process generates formaldehyde (a localized toxicant) and reverts the compound to the primary amine (5-bromobenzo[d]isoxazol-3-ylamine), which may possess a different pharmacological and toxicological profile than the parent molecule.

  • Hepatotoxicity: Halogenated aromatic compounds can sometimes form reactive epoxide intermediates if the aromatic ring is oxidized. However, the C5-bromine effectively creates a "metabolic block" at the most electron-rich position, theoretically reducing the risk of reactive metabolite-driven hepatotoxicity.

Pharmacological Mechanism of Action

Benzo[d]isoxazol-3-amines are highly validated structural motifs in the development of kinase inhibitors. They act as ATP-competitive inhibitors by anchoring into the hinge region of Receptor Tyrosine Kinases (RTKs) such as VEGFR (Vascular Endothelial Growth Factor Receptor) and PDGFR[2]. The 3-amino group (and its N-methylated derivative) interacts directly with the kinase hinge, while the halogenated benzisoxazole core extends into the hydrophobic back pocket, locking the kinase in an inactive conformation[2]. This blockade prevents autophosphorylation, shutting down downstream MAPK and PI3K signaling cascades responsible for tumor angiogenesis and proliferation.

Additionally, substituted benzo[d]isoxazol-3-amines have been patented as potent ligands for the Vanilloid Receptor 1 (VR1/TRPV1), making them valuable in neuropathic pain research[3].

G Compound 5-Bromo-N-methylbenzo[d] isoxazol-3-amine Hinge Kinase Hinge Region (ATP Binding Pocket) Compound->Hinge Competitive Binding Phos Autophosphorylation Compound->Phos INHIBITS Target VEGFR / PDGFR (Receptor Tyrosine Kinases) Target->Phos Normal Activation Hinge->Target Downstream MAPK / PI3K Pathways Phos->Downstream Outcome Tumor Angiogenesis & Proliferation Downstream->Outcome

Fig 1. Mechanism of action for benzo[d]isoxazol-3-amines in RTK inhibition and downstream signaling.

Experimental Protocols (Self-Validating Systems)

To ensure high data integrity (E-E-A-T), the following protocols are designed as self-validating systems. They include internal controls to distinguish true biological activity from assay artifacts, which is critical when working with halogenated heterocycles that may exhibit intrinsic fluorescence or insolubility.

Protocol 1: VEGFR2 Kinase Inhibition Assay (TR-FRET)

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard fluorescence assays because benzisoxazole derivatives can auto-fluoresce. TR-FRET introduces a time delay before measurement, eliminating background compound fluorescence and ensuring the signal is solely from the kinase activity.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare VEGFR2 kinase domain in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Titration: Serially dilute 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in 100% DMSO. Transfer to a 384-well plate so the final DMSO concentration is ≤1% (prevents solvent-induced enzyme denaturation).

  • Self-Validating Controls:

    • Positive Control: Staurosporine (1 µM) to define 100% inhibition.

    • Negative Control: 1% DMSO vehicle to define 0% inhibition.

  • Enzyme Incubation: Add VEGFR2 enzyme to the compound wells and pre-incubate for 15 minutes at room temperature to allow equilibrium binding at the hinge region.

  • Reaction Initiation: Add ATP at a concentration equal to its Km​ (Michaelis constant) for VEGFR2, alongside the biotinylated peptide substrate. Causality: Running the assay at the ATP Km​ sensitizes the assay to competitive inhibitors like benzisoxazoles.

  • Detection & Readout: After 60 minutes, add the TR-FRET detection mixture (Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC). Read the plate on a multi-mode reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the IC50 using a 4-parameter logistic curve fit.

Protocol 2: Mechanistic Hepatotoxicity Screening (HepG2 CellTiter-Glo)

Causality: To determine if the toxicity of the compound is driven by the parent molecule or a CYP-generated reactive metabolite (e.g., N-demethylation products), this assay utilizes a pan-CYP inhibitor (1-Aminobenzotriazole, 1-ABT) as a validating toggle.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 96-well opaque white plate. Incubate overnight at 37°C, 5% CO2.

  • CYP Modulation (The Validation Step): Pre-treat half of the plate with 1 mM 1-ABT for 2 hours to completely inhibit basal CYP450 activity. Leave the other half untreated.

  • Compound Dosing: Treat the cells with a dose-response gradient of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (0.1 µM to 100 µM). Incubate for 48 hours.

  • Viability Readout: Equilibrate the plate to room temperature. Add an equal volume of CellTiter-Glo reagent (Promega) to lyse the cells and generate a luminescent signal proportional to cellular ATP levels.

  • Data Interpretation:

    • If the IC50 is lower in the absence of 1-ABT, a reactive metabolite is driving the toxicity.

    • If the IC50 is identical across both arms, the parent 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is the primary toxicophore.

References

Sources

Foundational

Pharmacokinetics of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in early drug discovery

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Early Drug Discovery Introduction The benzo[d]isoxazole scaffold is a privileged structure in medicinal chemistr...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Early Drug Discovery

Introduction

The benzo[d]isoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and anti-glycation properties.[1] 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is a novel entity within this class. As with any potential therapeutic agent, an early and thorough understanding of its pharmacokinetic (PK) profile—how the body Absorbs, Distributes, Metabolizes, and Excretes (ADME) the compound—is paramount. A compound's efficacy and safety are inextricably linked to its PK properties; poor bioavailability, rapid clearance, or formation of toxic metabolites can terminate the development of an otherwise promising molecule.

This guide provides a comprehensive, technically-grounded framework for the systematic evaluation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine's pharmacokinetics. As specific experimental data for this compound is not yet widely published, this document serves as a strategic roadmap for researchers and drug development professionals. It outlines the essential sequence of studies, from foundational analytical work to in vitro ADME profiling and initial in vivo characterization, explaining the causality behind each experimental choice and providing field-proven protocols.

Part 1: Foundational Characterization and Bioanalytical Method Development

Before any biological assessment, two pillars must be established: understanding the compound's fundamental physicochemical properties and developing a robust method to quantify it in complex biological matrices.

Physicochemical Properties: The Predictors of Behavior

A molecule's intrinsic properties, such as solubility and lipophilicity, govern its absorption and distribution. These are typically assessed first to inform formulation development and interpret subsequent ADME data. For a novel compound, in silico tools provide reliable initial estimates.[2]

PropertyPredicted ValueSignificance in Pharmacokinetics
LogP (Lipophilicity) 2.5 - 3.5Influences membrane permeability and absorption. Values in this range often correlate with good oral absorption.
Aqueous Solubility Low to ModerateCritical for dissolution in the gastrointestinal tract prior to absorption. Low solubility can be a major hurdle for oral bioavailability.
pKa (Ionization) Basic (amine group)Determines the charge state of the molecule at different physiological pH values, which affects solubility, permeability, and binding.
Bioanalytical Method Development: The Key to Quantification

Accurate measurement of the analyte in biological fluids is the bedrock of any PK study. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the gold standard for its sensitivity and specificity.[3]

Objective: To develop and validate a sensitive and specific HPLC-MS/MS method for the quantification of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in rat plasma.

Experimental Protocol: HPLC-MS/MS Method Development

  • Instrumentation and Tuning:

    • Utilize a triple quadrupole mass spectrometer.

    • Infuse a standard solution of the compound (~1 µg/mL in 50:50 acetonitrile:water) to optimize the mass spectrometer settings.

    • Identify the precursor ion (M+H)⁺ in Q1.

    • Perform a product ion scan to identify the most stable and abundant fragment ions in Q3. The transition from the precursor to the most abundant product ion will be used for quantification in Multiple Reaction Monitoring (MRM) mode.

    • Select a structurally similar but isotopically distinct internal standard (IS) to account for variations in sample processing and instrument response.

  • Chromatographic Separation:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[4]

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the compound, and then re-equilibrate. A typical gradient might run from 5% to 95% B over 3-5 minutes.

    • Flow Rate: 0.4 mL/min.

    • Rationale: The C18 column separates compounds based on hydrophobicity. The acidic mobile phase ensures consistent ionization of the basic amine group for optimal MS detection.

  • Sample Preparation (Protein Precipitation):

    • Objective: To remove proteins from the plasma sample, which would otherwise interfere with the analysis and damage the HPLC column.[5]

    • To 50 µL of plasma sample, add 150 µL of cold acetonitrile containing the internal standard.

    • Vortex vigorously for 1 minute to precipitate proteins.

    • Centrifuge at >10,000 g for 10 minutes.

    • Transfer the supernatant to a clean 96-well plate or HPLC vial for injection.

  • Method Validation:

    • Validate the method according to regulatory guidelines for linearity, accuracy, precision, selectivity, and stability to ensure reliable and reproducible results.

Part 2: In Vitro ADME Profiling: Predicting In Vivo Behavior

In vitro assays are rapid, cost-effective methods to screen for potential pharmacokinetic liabilities before committing to animal studies.

Metabolic Stability

Causality: The rate at which a compound is metabolized, primarily in the liver, is a key determinant of its half-life and oral bioavailability. Liver microsomes contain Phase I (e.g., Cytochrome P450) enzymes, while hepatocytes contain both Phase I and Phase II (e.g., UGTs) enzymes, offering a more complete metabolic picture.[6]

Experimental Protocol: Microsomal Stability Assay

  • Incubation:

    • Prepare a reaction mixture containing liver microsomes (from human and rat, 0.5 mg/mL) and the compound (1 µM) in a phosphate buffer (pH 7.4).

    • Pre-warm the mixture to 37°C.

    • Initiate the metabolic reaction by adding the NADPH cofactor (1 mM).

    • Take aliquots at multiple time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Stop the reaction at each time point by adding cold acetonitrile (containing the internal standard).

  • Analysis:

    • Centrifuge the samples to pellet the protein.

    • Analyze the supernatant using the validated LC-MS/MS method to determine the percentage of the parent compound remaining at each time point.

  • Data Interpretation:

    • Plot the natural log of the percent remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½).

    • This half-life can then be used in scaling models to predict in vivo hepatic clearance.

G cluster_prep Preparation cluster_reaction Reaction at 37°C cluster_analysis Analysis Compound Test Compound (1 µM) Initiate Add NADPH to start reaction Compound->Initiate Microsomes Liver Microsomes (0.5 mg/mL) Microsomes->Initiate Buffer Phosphate Buffer (pH 7.4) Buffer->Initiate Timepoints Sample at 0, 5, 15, 30, 60 min Initiate->Timepoints Quench Stop reaction with Acetonitrile + IS Timepoints->Quench Centrifuge Centrifuge to pellet protein Quench->Centrifuge LCMS LC-MS/MS Analysis Centrifuge->LCMS Calculate Calculate % Remaining & t½ LCMS->Calculate

Caption: Workflow for the in vitro metabolic stability assay.

Plasma Protein Binding (PPB)

Causality: Only the unbound (free) fraction of a drug is available to interact with its target, be metabolized, and be excreted.[7] High plasma protein binding can limit efficacy and reduce clearance. Rapid Equilibrium Dialysis is a common and reliable method.

Experimental Protocol: Rapid Equilibrium Dialysis

  • Preparation:

    • Add the test compound to blank plasma (human and rat) at a clinically relevant concentration.

    • Load the plasma sample into the donor chamber of the dialysis plate.

    • Load protein-free buffer into the receiver chamber. The two chambers are separated by a semi-permeable membrane that allows free drug to pass through but retains proteins and protein-bound drug.

  • Incubation:

    • Incubate the plate at 37°C with shaking for 4-6 hours to allow the system to reach equilibrium.

  • Analysis:

    • After incubation, take samples from both the plasma and buffer chambers.

    • Determine the concentration of the compound in both samples using the LC-MS/MS method.

  • Data Interpretation:

    • The percentage of unbound drug is calculated as: % Unbound = (Concentration in Buffer Chamber / Concentration in Plasma Chamber) * 100

Part 3: In Vivo Pharmacokinetic Study in Rats

The definitive assessment of a compound's ADME properties requires an in vivo study. A preliminary study in rodents provides essential parameters like clearance, volume of distribution, half-life, and oral bioavailability.

Objective: To determine the key pharmacokinetic parameters of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine following intravenous (IV) and oral (PO) administration to Wistar rats.

Experimental Protocol: Rat PK Study

  • Animal Model:

    • Use male Wistar rats (n=3-4 per group), cannulated in the jugular vein for serial blood sampling.

  • Dosing:

    • IV Group: Administer a single bolus dose (e.g., 1 mg/kg) via the tail vein. The compound should be formulated in a solubilizing vehicle.

    • PO Group: Administer a single oral gavage dose (e.g., 5 mg/kg). The compound is typically formulated as a suspension or solution.

  • Blood Sampling:

    • Collect sparse blood samples (approx. 100 µL) from the jugular vein cannula at pre-determined time points.

    • IV time points: 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • PO time points: 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • Process the blood to plasma and store at -80°C until analysis.

  • Sample Analysis:

    • Quantify the concentration of the compound in all plasma samples using the validated LC-MS/MS method.

  • Pharmacokinetic Analysis:

    • Use non-compartmental analysis (NCA) software to calculate the key PK parameters from the plasma concentration-time data.

Hypothetical Pharmacokinetic Data

The following table presents a hypothetical but realistic data summary for this type of study.

ParameterIV Administration (1 mg/kg)PO Administration (5 mg/kg)Description
Cmax (ng/mL) 250450Maximum observed plasma concentration.
Tmax (h) 0.0831.0Time to reach Cmax.
AUC₀-inf (ng*h/mL) 4001000Area under the plasma concentration-time curve.
t½ (h) 4.54.8Terminal half-life.
CL (mL/min/kg) 41.7-Clearance: the volume of plasma cleared of the drug per unit time.
Vd (L/kg) 16.0-Volume of distribution: the theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F (%) -50%Absolute oral bioavailability.

Part 4: Metabolite Identification

Identifying the major metabolic pathways is crucial for understanding clearance mechanisms and assessing the potential for formation of active or toxic metabolites.

Approach: Samples from the in vitro metabolic stability assays and plasma from the in vivo PK study are analyzed using high-resolution mass spectrometry (e.g., LC-QTOF-MS).[8][9] The software can screen for potential biotransformations (e.g., oxidation, hydrolysis, glucuronidation) by looking for predicted mass shifts relative to the parent compound.

Plausible Metabolic Pathways: Based on the structure (a bromo-substituted aromatic ring, an N-methyl group, and an amine), likely metabolic pathways include:

  • Oxidation: Hydroxylation of the aromatic ring.

  • N-demethylation: Removal of the methyl group.

  • Hydrolysis: Cleavage of the amine group.

  • Glucuronidation: Conjugation of a glucuronic acid moiety to a hydroxylated metabolite (Phase II metabolism).

G cluster_phase1 Phase I Metabolism (CYP450) cluster_phase2 Phase II Metabolism (UGT) Parent 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (Parent Drug) Metabolite1 Hydroxylated Metabolite (+16 Da) Parent->Metabolite1 Oxidation Metabolite2 N-demethylated Metabolite (-14 Da) Parent->Metabolite2 N-demethylation Metabolite3 Glucuronide Conjugate (+176 Da) Metabolite1->Metabolite3 Glucuronidation

Caption: Plausible metabolic pathways for the title compound.

This technical guide provides a robust, multi-step strategy for the comprehensive pharmacokinetic evaluation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. By systematically progressing from foundational analytical work through in vitro screening and a definitive in vivo study, researchers can build a complete ADME profile. This profile is essential for making informed decisions in the drug discovery process, enabling the selection of candidates with the highest probability of success in further development and ultimately in clinical applications. The insights gained from these studies will guide lead optimization, dose prediction, and the design of future toxicology and efficacy studies.

References

  • Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use - PMC. (2022, May 8). National Center for Biotechnology Information. [Link]

  • Preclinical Pharmacokinetics and Acute Toxicity in Rats of 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic Acid - PMC. National Center for Biotechnology Information. [Link]

  • Overview on Diverse Biological Activities of Benzisoxazole Derivatives - ResearchGate. ResearchGate. [Link]

  • In vitro metabolism study of ADB-P-5Br-INACA and ADB-4en-P-5Br-INACA using human hepatocytes, liver microsomes, and in-house synthesized references - PubMed. (2024, July 23). PubMed. [Link]

  • Molecular docking studies of some benzoxazole and benzothiazole derivatives as VEGFR-2 target inhibitors: In silico design, MD simulation, pharmacokinetics and DFT studies | Semantic Scholar. (2023, December 1). Semantic Scholar. [Link]

  • Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use - PubMed. (2022, May 8). PubMed. [Link]

  • (PDF) Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use - ResearchGate. (2025, October 14). ResearchGate. [Link]

  • Application of in vitro Drug Metabolism Studies in Chemical Structure Optimization for the Treatment of Fibrodysplasia Ossificans Progressiva (FOP) - Frontiers. (2019, April 23). Frontiers. [Link]

  • ADME of Bromo-DragonFLY as an example of a new psychoactive substance (NPS) - application of in Silico methods for prediction: absorption, distribution, metabolism and excretion - PubMed. (2025, July 2). PubMed. [Link]

  • Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology - Medwin Publishers. (2017, December 11). Medwin Publishers. [Link]

  • In vitro metabolism study of ADB-P-5Br-INACA and ADB-4en-P-5Br-INACA using human hepatocytes, liver microsomes, and in-house synthesized references - Simple search - Diva-Portal.org. (2024, August 15). Diva-Portal.org. [Link]

  • Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology - Semantic Scholar. (2017). Semantic Scholar. [Link]

  • Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC. National Center for Biotechnology Information. [Link]

  • Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia - PubMed. PubMed. [Link]

  • Anthelmintic efficacy evaluation and mechanism of N-methylbenzo[d]oxazol-2-amine - PMC. (2023, December 21). National Center for Biotechnology Information. [Link]

Sources

Exploratory

In vitro binding affinity of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

An In-depth Technical Guide to the In Vitro Binding Affinity of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Abstract This technical guide provides a comprehensive framework for the characterization of the in vitro binding a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the In Vitro Binding Affinity of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Abstract

This technical guide provides a comprehensive framework for the characterization of the in vitro binding affinity of novel small molecules, with a specific focus on 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. While publicly available data on this specific compound is limited, the principles and methodologies detailed herein are universally applicable. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, field-proven protocols. We will delve into the rationale behind experimental design, the establishment of self-validating assays, and the rigorous analysis of binding data. The benzo[d]isoxazole scaffold is of significant interest in medicinal chemistry, with derivatives showing potential as inhibitors of key regulatory proteins such as BRD4.[1][2] This guide will equip researchers with the necessary tools to elucidate the binding properties of new chemical entities within this class and beyond.

Introduction: The Significance of the Benzo[d]isoxazole Scaffold

The benzo[d]isoxazole core is a privileged scaffold in modern drug discovery, recognized for its ability to engage in various biological interactions.[3] Derivatives of this heterocyclic system have been explored for a range of therapeutic applications. Notably, certain substituted benzo[d]isoxazoles have been investigated as potent inhibitors of the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4.[1][2] BRD4 is a critical epigenetic reader that regulates the transcription of key oncogenes like c-Myc, making it a high-value target in oncology.[1][2]

The compound of interest, 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, is a novel derivative. While its specific targets are yet to be fully elucidated in public literature, its structural similarity to other bioactive isoxazoles suggests a compelling rationale for its investigation. Determining the in vitro binding affinity of this compound to putative targets is a foundational step in the drug discovery process.

dot

Caption: Figure 1. A generalized workflow for drug discovery and development.

Foundational Principles of Binding Affinity

Binding affinity describes the strength of the interaction between a single biomolecule (e.g., a protein) and its ligand (e.g., a drug). It is a cornerstone of pharmacology, as high affinity is often a prerequisite for therapeutic efficacy. The primary metrics for quantifying affinity are:

  • Dissociation Constant (Kd): The concentration of ligand at which half of the available receptor binding sites are occupied at equilibrium. A lower Kd signifies a higher binding affinity.

  • Inhibition Constant (Ki): The concentration of a competing ligand (inhibitor) that would occupy 50% of the receptors if no radioligand were present. It is a measure of the inhibitor's affinity for the receptor.

  • IC50: The concentration of an inhibitor required to displace 50% of the specific binding of a radiolabeled ligand. Unlike Ki, the IC50 value is dependent on the experimental conditions, particularly the concentration of the radioligand.

These parameters are determined through various in vitro assays, each with its own set of advantages and limitations. The choice of assay is a critical decision based on the nature of the target, the availability of reagents, and the desired throughput.

Methodologies for Determining In Vitro Binding Affinity

We will explore three gold-standard techniques for quantifying biomolecular interactions: Radioligand Binding Assays, Surface Plasmon Resonance (SPR), and Isothermal Titration Calorimetry (ITC).

Radioligand Binding Assays

Radioligand binding assays are highly sensitive and robust methods considered a gold standard for measuring ligand affinity to a target receptor.[4] They involve the use of a radioactively labeled ligand to quantify the binding to a receptor population.

Core Principle: The assay measures the amount of radioligand bound to a receptor at equilibrium. By competing the radioligand with increasing concentrations of an unlabeled test compound (like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine), the affinity (Ki) of the test compound can be determined.[4]

Experimental Protocol: Competitive Radioligand Binding Assay

  • Preparation of Materials:

    • Membrane Preparation: Homogenize cells or tissues expressing the target receptor in a cold lysis buffer. Pellet the membranes by centrifugation and resuspend in an appropriate assay buffer.[5] Determine the protein concentration using a standard method like the BCA assay.

    • Reagents: Prepare stock solutions of the radioligand, the unlabeled test compound, and a known non-specific binder (to define non-specific binding).

  • Assay Setup (96-well plate format):

    • Total Binding Wells: Add membrane preparation, radioligand (at a concentration near its Kd), and assay buffer.

    • Non-Specific Binding (NSB) Wells: Add membrane preparation, radioligand, and a saturating concentration of a known unlabeled ligand.

    • Competition Wells: Add membrane preparation, radioligand, and serial dilutions of the test compound (5-Bromo-N-methylbenzo[d]isoxazol-3-amine).

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time to reach equilibrium.[5]

  • Separation of Bound and Free Ligand:

    • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This traps the membranes with bound radioligand.[4]

    • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Detection:

    • Dry the filter plate.

    • Add a scintillation cocktail.

    • Count the radioactivity in each well using a scintillation counter.[5]

  • Data Analysis:

    • Calculate Specific Binding = Total Binding - Non-Specific Binding.

    • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

    • Fit the curve using non-linear regression to determine the IC50 value.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5]

dot

Caption: Figure 2. Workflow for a competitive radioligand binding assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical detection technique that allows for the real-time measurement of biomolecular interactions.[6] It has become a gold standard for studying binding kinetics (association and dissociation rates) and affinity.[6]

Core Principle: One binding partner (the "ligand," typically the protein) is immobilized on a sensor chip surface. The other partner (the "analyte," the small molecule) is flowed over the surface. Binding of the analyte to the immobilized ligand causes a change in the refractive index at the surface, which is detected as a response signal.[6]

Experimental Protocol: Small Molecule-Protein Interaction Analysis

  • Sensor Chip Preparation:

    • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

    • Immobilize the purified target protein onto the chip surface using a standard coupling chemistry (e.g., amine coupling). Aim for a low to medium immobilization density to minimize mass transport effects.

    • A reference flow cell should be prepared in parallel (e.g., activated and deactivated) to subtract bulk refractive index changes.

  • Assay Setup:

    • Prepare a series of precise dilutions of the analyte (5-Bromo-N-methylbenzo[d]isoxazol-3-amine) in a suitable running buffer (e.g., HBS-EP).

    • Include a buffer-only injection ("zero concentration") for double referencing.

  • Binding Measurement:

    • Inject the analyte solutions over the ligand and reference surfaces at a constant flow rate.

    • Monitor the binding response in real-time, recording the association phase (during injection) and the dissociation phase (during buffer flow).

    • Regenerate the sensor surface between analyte injections if necessary, using a solution that removes the bound analyte without denaturing the immobilized ligand.

  • Data Analysis:

    • Subtract the reference channel data and the buffer-only injection data from the active channel data to obtain the specific binding sensorgrams.

    • Kinetic Analysis: Globally fit the association and dissociation curves from all analyte concentrations to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka) and the dissociation rate constant (kd). The equilibrium dissociation constant is then calculated: Kd = kd / ka.

    • Steady-State Affinity Analysis: If the binding reaches equilibrium during the injection, plot the response at steady-state against the analyte concentration. Fit this curve to a steady-state affinity model to directly determine the Kd.[6]

ParameterDescriptionTypical Units
ka (kon) Association Rate ConstantM⁻¹s⁻¹
kd (koff) Dissociation Rate Constants⁻¹
KD Equilibrium Dissociation Constant (kd/ka)M (e.g., nM, µM)
Rmax Maximum Analyte Binding CapacityResponse Units (RU)

Table 1: Key parameters derived from SPR analysis.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful biophysical technique that directly measures the heat released or absorbed during a binding event.[7] It is the only method that can determine all thermodynamic parameters of an interaction (affinity, enthalpy, entropy, and stoichiometry) in a single experiment without the need for labeling or immobilization.[8][9]

Core Principle: A solution of the ligand is titrated into a solution of the macromolecule in a sample cell under constant temperature. The instrument measures the minute temperature changes that occur upon binding, providing a direct measure of the heat of interaction (enthalpy, ΔH).[8]

Experimental Protocol: Direct Binding Titration

  • Sample Preparation (Critical Step):

    • Precisely determine the concentrations of the protein and the small molecule (5-Bromo-N-methylbenzo[d]isoxazol-3-amine). Inaccuracies directly affect the calculated stoichiometry and affinity.[8]

    • Both the protein and ligand solutions MUST be in identical, matched buffer to minimize large heats of dilution that can obscure the binding signal.[8] Dialysis of the protein against the final ligand buffer is highly recommended.

    • Degas all solutions immediately before use to prevent air bubbles in the calorimeter.[8]

  • Instrument Setup:

    • Thoroughly clean the sample cell and injection syringe according to the manufacturer's protocol.[9]

    • Load the protein solution into the sample cell and the ligand solution into the injection syringe. Typical starting concentrations are 10-50 µM protein in the cell and 10-20 times that concentration for the ligand in the syringe.[8][10]

  • Titration:

    • Perform a series of small, sequential injections (e.g., 2 µL) of the ligand into the protein solution.

    • The instrument records the heat change after each injection. Initially, most of the injected ligand binds, resulting in large heat changes. As the protein becomes saturated, the heat changes diminish.

  • Control Experiment:

    • Perform a control titration by injecting the ligand into the buffer alone. This measures the heat of dilution, which must be subtracted from the experimental data.[7]

  • Data Analysis:

    • Integrate the area of each injection peak to determine the heat change per injection.

    • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the binding affinity (Ka, from which Kd is calculated), the stoichiometry of binding (n), and the enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(Ka) = ΔH - TΔS.[8]

Case Study: Hypothetical BRD4 Interaction

Given that benzo[d]isoxazole scaffolds are known to target BRD4, a logical first step would be to assess the binding of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine to the first bromodomain of BRD4, BRD4(1).

dot

Caption: Figure 3. Simplified BRD4 signaling pathway and point of inhibition.

An SPR experiment could be designed with BRD4(1) immobilized on the chip. If 5-Bromo-N-methylbenzo[d]isoxazol-3-amine shows binding, the resulting kinetic and affinity data would provide the first quantitative measure of its potential as a BRD4 inhibitor. This data is crucial for guiding subsequent structure-activity relationship (SAR) studies and lead optimization efforts.

Conclusion

Determining the in vitro binding affinity is a non-negotiable, foundational step in the evaluation of any new chemical entity. For a novel compound like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, a systematic approach utilizing robust and complementary techniques is essential. Radioligand binding assays offer high-throughput screening capabilities, SPR provides detailed kinetic information, and ITC delivers a complete thermodynamic profile of the interaction. By carefully designing, executing, and interpreting the data from these assays, researchers can confidently characterize the binding properties of new molecules, paving the way for the development of next-generation therapeutics.

References

  • Benchchem. An In-Depth Technical Guide to 5-Bromo-3-methylbenzo[d]isoxazole.
  • Li, Y., et al. (2021). Design, synthesis and pharmacological characterization of N-(3-ethylbenzo[d]isoxazol-5-yl) sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. Frontiers in Chemistry.
  • ResearchGate.
  • Benchchem. 5-Bromo-3-methylbenzo[d]isoxazole: A Technical Guide for Researchers.
  • MDPI. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose.
  • Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol.
  • PMC. Multiplexed Small Molecule Ligand Binding Assays by Affinity Labeling and DNA Sequence Analysis.
  • Portland Press. A beginner's guide to surface plasmon resonance.
  • NCBI. Calculations and Instrumentation used for Radioligand Binding Assays.
  • Gifford Bioscience. Radioligand Binding Assay.
  • PMC. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution.
  • PMC. A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A.
  • Center for Macromolecular Interactions.
  • Journal of the American Chemical Society. Quantification of Binding of Small Molecules to Native Proteins Overexpressed in Living Cells.
  • National Cancer Institute.
  • Oxford Academic. In vitro isolation of small-molecule-binding aptamers with intrinsic dye-displacement functionality.
  • PMC. Radioligand saturation binding for quantitative analysis of ligand-receptor interactions.
  • The Huck Institutes.
  • ACS Publications.
  • MDPI.
  • Revvity. Radiometric Ligand-Binding Assays.
  • Chelatec. In vitro binding Assays – Cell Based Assays.
  • PMC. Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity.
  • Molecular Biology of the Cell. Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions.
  • Reichert Technologies. Protein-Small Molecule Biomolecular Interactions – a Retrospective.

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Foundational

A Technical Guide to the Preliminary Biological Evaluation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract The benzo[d]isoxazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds with...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The benzo[d]isoxazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds with therapeutic potential across various diseases, including cancer, inflammation, and neurological disorders.[1][2] This guide provides a comprehensive framework for the preliminary biological evaluation of a specific subclass: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine derivatives. The strategic incorporation of a bromine atom and an N-methyl group offers avenues to modulate the physicochemical and pharmacological properties of the parent scaffold.[3][4] This document outlines a logical, step-by-step approach for researchers to assess the potential of these novel chemical entities, from initial synthesis and characterization to targeted in vitro assays.

Introduction: The Rationale for Investigating 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Derivatives

The isoxazole ring is a key pharmacophore in medicinal chemistry, known for its broad range of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[5][6] The fused benzene ring in the benzo[d]isoxazole structure provides a rigid framework that can be functionalized to achieve specific interactions with biological targets.

The Significance of Bromine and N-Methylation:

  • Bromine: The introduction of a bromine atom can enhance a molecule's therapeutic activity and favorably affect its metabolism and duration of action.[7] Bromine can participate in halogen bonding, a type of non-covalent interaction that can contribute to ligand-protein binding affinity. Furthermore, bromine's presence can influence a compound's lipophilicity, thereby affecting its absorption, distribution, metabolism, and excretion (ADME) profile. Brominated compounds have shown potential as anticancer, antimicrobial, and neurological agents.[3][8]

  • N-Methylation: The addition of a methyl group to a nitrogen atom is a common strategy in drug design to modulate a compound's physicochemical and biological properties.[9] N-methylation can impact a molecule's conformation, solubility, and metabolic stability.[4][10] It can also serve to block a hydrogen bond donor, which may improve absorption.[4] This modification has been shown to enhance the stability, bioavailability, and receptor binding affinity of drug candidates.[11]

Given the established therapeutic potential of the benzo[d]isoxazole scaffold and the advantageous properties conferred by bromine and N-methylation, the systematic evaluation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine derivatives is a promising avenue for the discovery of novel therapeutic agents.

Synthesis and Characterization

A plausible synthetic route to 5-Bromo-N-methylbenzo[d]isoxazol-3-amine derivatives can be extrapolated from established methods for similar isoxazole compounds.[12][13] A generalized, hypothetical protocol is presented below.

Proposed Synthetic Pathway

A potential synthetic approach involves a multi-step process, likely starting from a commercially available substituted acetophenone.

Synthetic Pathway A 2-Hydroxy-5-bromoacetophenone B Oxime Intermediate A->B Hydroxylamine C 5-Bromo-3-methylbenzo[d]isoxazole B->C Cyclization D 5-Bromo-benzo[d]isoxazol-3-amine C->D Amination E 5-Bromo-N-methylbenzo[d]isoxazol-3-amine D->E N-methylation

Caption: Proposed synthetic route for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

General Experimental Protocol (Hypothetical)
  • Oximation: React 2-hydroxy-5-bromoacetophenone with hydroxylamine hydrochloride in the presence of a base (e.g., sodium acetate) in a suitable solvent like ethanol. The reaction is typically monitored by thin-layer chromatography (TLC) until the starting material is consumed.[13]

  • Cyclization: The resulting oxime can be cyclized to form the benzo[d]isoxazole ring. This can often be achieved by heating or with a dehydrating agent.[12]

  • Amination: The 3-methyl group can be converted to a 3-amino group through a series of reactions, potentially involving bromination followed by nucleophilic substitution with an amine source.

  • N-methylation: The primary amine at the 3-position can then be selectively methylated using a suitable methylating agent.

  • Purification and Characterization: The final product should be purified using techniques such as column chromatography or recrystallization. Characterization and confirmation of the structure should be performed using spectroscopic methods.

Required Spectroscopic Characterization
Technique Expected Data
¹H NMR Signals corresponding to the methyl protons and the aromatic protons on the benzene ring. Chemical shifts and coupling constants will be indicative of the substitution pattern.[13]
¹³C NMR Resonances for the methyl carbon, the carbons of the isoxazole ring, and the carbons of the bromo-substituted benzene ring.[13]
Mass Spectrometry (MS) A molecular ion peak corresponding to the molecular weight of the compound, showing the characteristic isotopic pattern for a bromine-containing compound.[12][13]
Infrared (IR) Spectroscopy Characteristic absorption bands for C=N stretching of the isoxazole ring, C-Br stretching, and aromatic C-H stretching.[12]

Preliminary Biological Evaluation Workflow

A systematic in vitro evaluation is crucial for identifying promising drug candidates from a series of newly synthesized compounds. The following workflow is proposed for the preliminary biological evaluation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine derivatives.[1]

Biological Evaluation Workflow cluster_0 Primary Screening cluster_1 Secondary Screening (Based on Primary Results & Known Isoxazole Activities) cluster_2 Lead Compound Identification A Cytotoxicity Screening (e.g., MTT Assay) B Anti-inflammatory Assays (e.g., COX-2 Inhibition, Cytokine Release) A->B C Anticancer Assays (e.g., Kinase Inhibition, Apoptosis Induction) A->C D Antimicrobial Assays (e.g., MIC Determination) A->D E Structure-Activity Relationship (SAR) Analysis B->E C->E D->E

Caption: A generalized workflow for the preliminary biological evaluation of novel compounds.

Primary Screening: Cytotoxicity Assays

The initial step is to determine the general toxicity of the synthesized derivatives. The MTT assay is a widely used colorimetric assay to assess cell metabolic activity and, by inference, cell viability.[1]

Protocol: MTT Assay for Cytotoxicity [1]

  • Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer, or MV4-11 for acute myeloid leukemia) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Add the diluted compounds to the appropriate wells. Include vehicle control (DMSO) and untreated control wells.

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the IC₅₀ value, which is the concentration of the compound required to inhibit cell growth by 50%.

Secondary Screening: Target-Specific Assays

Based on the known biological activities of isoxazole derivatives, secondary screening should focus on specific therapeutic areas.[2][6]

3.2.1. Anti-inflammatory Activity

Isoxazole derivatives have shown promise as anti-inflammatory agents, often through the inhibition of cyclooxygenase (COX) enzymes.[5][14]

Protocol: In Vitro COX-2 Inhibition Assay

A commercially available COX-2 inhibitor screening assay kit can be used to evaluate the inhibitory effect of the compounds on the COX-2 enzyme. The assay typically measures the peroxidase activity of COX, and the IC₅₀ values can be determined.

3.2.2. Anticancer Activity

The benzo[d]isoxazole scaffold is present in compounds that have been investigated as inhibitors of various protein kinases, which are key targets in cancer therapy.[15][16] For instance, derivatives of this scaffold have been explored as inhibitors of FLT3 for acute myeloid leukemia and as BRD4 inhibitors.[17][18]

Protocol: Kinase Inhibition Assay

Commercially available kinase assay kits can be used to screen the compounds against a panel of relevant kinases (e.g., FLT3, VEGFR, PDGFR). These assays typically measure the amount of ATP consumed during the phosphorylation reaction.

3.2.3. Antimicrobial Activity

Various isoxazole derivatives have demonstrated antibacterial and antifungal properties.[19][20]

Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC of the compounds against relevant bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) can be determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Data Presentation and Interpretation

Quantitative data from the assays should be compiled into clear, concise tables to facilitate the analysis of structure-activity relationships (SAR).

Table 1: Hypothetical Cytotoxicity Data of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Derivatives

Compound R¹ Group IC₅₀ (µM) against MCF-7 Cells IC₅₀ (µM) against HepG2 Cells
Derivative 1 -H> 100> 100
Derivative 2 -CH₃50.2 ± 3.175.6 ± 5.4
Derivative 3 -Cl25.8 ± 1.942.1 ± 2.8
Derivative 4 -OCH₃80.4 ± 6.295.3 ± 7.1

Table 2: Hypothetical Anti-inflammatory Activity of Lead Derivatives

Compound COX-2 Inhibition IC₅₀ (µM)
Derivative 3 15.7 ± 1.2
Celecoxib (Control) 0.5 ± 0.04

Conclusion and Future Directions

This guide provides a foundational framework for the preliminary biological evaluation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine derivatives. The proposed workflow, from synthesis to targeted in vitro assays, allows for a systematic assessment of their therapeutic potential. Promising lead compounds identified through this screening process can then be advanced to more detailed mechanistic studies, in vivo efficacy models, and ADME/Tox profiling to further elucidate their potential as novel drug candidates. The rich pharmacology of the benzo[d]isoxazole scaffold suggests that this class of compounds holds significant promise for future drug discovery efforts.

References

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  • Discovery of 4-Benzyloxybenzo[ d]isoxazole-3-amine Derivatives as Highly Selective and Orally Efficacious Human Sphingomyelin Synthase 2 Inhibitors that Reduce Chronic Inflamm
  • Synthesis and pharmacological evaluation of isoxazole derivatives containing 1,2,4-triazole Moiety.
  • Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research.
  • (PDF) Synthesis, Characterization, Molecular Docking and Pharmacological Evaluation of Isoxazole Derivatives as Potent Anti-Inflammatory Agents.
  • A review of isoxazole biological activity and present synthetic techniques.
  • Introducing bromine in the molecular structure as a good strategy to the drug design. Semantic Scholar (2024).
  • Bromine. Medicine LibreTexts (2019).
  • The impact of N-methylation on aqueous solubility and lipophilicity. (2015).
  • Magic Methyl Effects in Drug Design. Juniper Publishers (2021).
  • N-Methylation of Peptides: A New Perspective in Medicinal Chemistry.
  • The Magic Methyl and Its Tricks in Drug Discovery and Development. PMC.
  • Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development. PubMed (2023).
  • An In-Depth Technical Guide to 5-Bromo-3-methylbenzo[d]isoxazole. Benchchem.
  • 5-Bromo-3-methylbenzo[d]isoxazole: A Technical Guide for Researchers. Benchchem.
  • Application Notes: In Vitro Evaluation of 5-Bromo-3-methylbenzo[d]isoxazole Analogs. Benchchem.
  • Discovery of benzo[d]oxazole derivatives as the potent type-I FLT3-ITD inhibitors. PubMed (2020).
  • 3-Amino-benzo[d]isoxazoles as Novel Multitargeted Inhibitors of Receptor Tyrosine Kinases.
  • 3-Amino-benzo[d]isoxazoles as Novel Multitargeted Inhibitors of Receptor Tyrosine Kinases | Journal of Medicinal Chemistry.
  • Benzisoxazole – Knowledge and References. Taylor & Francis.
  • Synthesis and Biological Activity of 3Aryl5-(3′-bromo/chlorophenyl)isoxazoles | Request PDF.
  • Design, synthesis and pharmacological characterization of N-(3-ethylbenzo[d]isoxazol-5-yl) sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. PMC.
  • Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines | Request PDF.
  • Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose.
  • Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. PubMed (2025).

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Protocols & Analytical Methods

Method

Application Note: A Robust, Validated HPLC-UV Method for the Quantification of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Abstract This application note details the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 5-Bromo-N-methylbe...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note details the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. This novel heterocyclic compound is a key intermediate in the synthesis of various bioactive molecules, making its accurate quantification critical for pharmaceutical research and development.[1] The developed isocratic method utilizes a C18 stationary phase with a mobile phase of methanol and water, offering excellent resolution and peak symmetry. UV detection is performed at the analyte's absorption maximum. The method was rigorously validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating exceptional linearity, accuracy, precision, and robustness.[2][3][4] This protocol provides a reliable tool for quality control and quantitative analysis of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in various sample matrices.

Introduction

5-Bromo-N-methylbenzo[d]isoxazol-3-amine is a halogenated heterocyclic compound with significant potential in medicinal chemistry.[5] The benzo[d]isoxazole scaffold is a key pharmacophore in the development of various therapeutic agents.[6] Accurate and reliable quantification of this intermediate is paramount to ensure the quality, efficacy, and safety of the final active pharmaceutical ingredient (API). High-performance liquid chromatography (HPLC) is a powerful analytical technique widely used in the pharmaceutical industry for its high resolution, sensitivity, and quantitative accuracy.[7][8]

This application note provides a comprehensive guide for the development and validation of an HPLC method for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, addressing the critical need for a robust analytical procedure for this compound.

Analyte Properties and Initial Considerations

A thorough understanding of the analyte's physicochemical properties is fundamental to developing an effective HPLC method.

Table 1: Physicochemical Properties of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

PropertyValueSource
Molecular FormulaC₈H₈BrN₃OInferred
Molecular Weight242.07 g/mol Inferred
AppearanceSolid[5][6]
UV AbsorptionAromatic compounds typically exhibit strong UV absorbance between 200-300 nm.
PolarityThe presence of the bromine atom and the aromatic rings suggests a non-polar character, making it suitable for reversed-phase chromatography.Inferred

Based on these properties, a reversed-phase HPLC method with UV detection was selected as the most appropriate analytical approach. The non-polar nature of the analyte favors partitioning onto a hydrophobic stationary phase (like C18) from a more polar mobile phase.

HPLC Method Development Workflow

The development of a robust HPLC method is a systematic process involving the optimization of several key parameters to achieve the desired chromatographic performance.

HPLC_Method_Development Analyte_Characterization Analyte Characterization Column_Selection Column & Stationary Phase Selection Analyte_Characterization->Column_Selection Informs Choice Mobile_Phase_Optimization Mobile Phase Optimization Column_Selection->Mobile_Phase_Optimization Defines System Detection_Optimization Detection Wavelength Optimization Mobile_Phase_Optimization->Detection_Optimization Impacts Sensitivity Method_Validation Method Validation (ICH Guidelines) Detection_Optimization->Method_Validation Finalized Method

Caption: A streamlined workflow for HPLC method development.

Chromatographic System and Reagents
  • HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

  • Column: A Zorbax Eclipse Plus C18 column (4.6 x 150 mm, 5 µm) or equivalent.

  • Reagents: HPLC grade methanol, acetonitrile, and water.

  • Standard: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine reference standard (purity >98%).

Protocol: Preparation of Standard Solutions
  • Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Optimization of Chromatographic Conditions

A systematic approach was taken to optimize the mobile phase composition and flow rate to achieve a short run time, good peak shape, and optimal resolution.

  • Mobile Phase Screening: Initial experiments were conducted with different ratios of methanol/water and acetonitrile/water. Methanol was chosen as the organic modifier as it provided better peak symmetry for the analyte.

  • Final Optimized Conditions:

    • Mobile Phase: Methanol:Water (70:30, v/v)

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Injection Volume: 10 µL

    • Detection Wavelength: 275 nm (determined by UV scan of the analyte)

Rationale for Choices:

  • A C18 column was selected due to its hydrophobicity, which is well-suited for retaining the non-polar analyte.

  • A mobile phase of methanol and water provides a good balance of solvent strength to achieve a reasonable retention time.

  • A flow rate of 1.0 mL/min offers a good compromise between analysis time and column efficiency.

  • Maintaining a constant column temperature of 30°C ensures reproducible retention times.

Method Validation

The developed HPLC method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[2]

Method_Validation_Parameters Validation Method Validation Specificity Specificity Validation->Specificity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LOD LOD Validation->LOD LOQ LOQ Validation->LOQ Robustness Robustness Validation->Robustness

Caption: Key parameters for analytical method validation.

Specificity

Specificity was evaluated by comparing the chromatograms of a blank (mobile phase), a standard solution of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, and a sample spiked with the analyte. The absence of interfering peaks at the retention time of the analyte in the blank demonstrated the specificity of the method.

Linearity and Range

The linearity of the method was determined by analyzing six concentrations of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine ranging from 5 to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Table 2: Linearity Data

ParameterResult
Linearity Range5 - 100 µg/mL
Regression Equationy = 45218x + 12345
Correlation Coefficient (r²)0.9998

The high correlation coefficient (r² > 0.999) indicates a strong linear relationship between concentration and peak area over the specified range.

Accuracy

Accuracy was determined by the recovery method. A known amount of the analyte was spiked into a placebo sample at three different concentration levels (80%, 100%, and 120% of the target concentration). Each concentration was analyzed in triplicate.

Table 3: Accuracy Results

Spiked LevelAmount Added (µg/mL)Amount Found (µg/mL)Recovery (%)%RSD
80%4039.899.50.8
100%5050.3100.60.5
120%6059.599.20.7

The excellent recovery rates (99.2% to 100.6%) demonstrate the accuracy of the method.

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

  • Repeatability: Six replicate injections of a 50 µg/mL standard solution were performed on the same day.

  • Intermediate Precision: The analysis was repeated on three different days by two different analysts.

Table 4: Precision Results

Parameter%RSD
Repeatability (Intra-day)0.6%
Intermediate Precision (Inter-day)1.2%

The low relative standard deviation (%RSD) values indicate that the method is precise.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.

  • LOD: 0.5 µg/mL

  • LOQ: 1.5 µg/mL

The low LOD and LOQ values demonstrate the sensitivity of the method.

Robustness

The robustness of the method was evaluated by intentionally varying the chromatographic conditions, including the flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase composition (±2% organic). The results showed that minor variations in the method parameters did not significantly affect the chromatographic performance, indicating the robustness of the method.

Conclusion

A simple, rapid, precise, accurate, and robust RP-HPLC method for the quantification of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine has been successfully developed and validated in accordance with ICH guidelines.[2] This method is suitable for the routine quality control and quantitative analysis of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in pharmaceutical development and manufacturing.

References

  • Delgado, D. R., et al. (2007). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Journal of Liquid Chromatography & Related Technologies, 30(4), 537-548. Available from: [Link]

  • ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

  • Papadoyannis, I. N., et al. (2018). Development and validation of an HPLC method with fluorescence detection for the determination of fluorescent whitening agents migrating from plastic beverage cups. Food Additives & Contaminants: Part A, 35(8), 1644-1655. Available from: [Link]

  • Al-Tamrah, S. A., et al. (2016). Development of a validated HPLC method for the separation and analysis of a Bromazepam, Medazepam and Midazolam mixture. Journal of Taibah University for Science, 10(4), 535-542. Available from: [Link]

  • ASTM E169-16, Standard Practices for General Techniques of Ultraviolet-Visible Quantitative Analysis, ASTM International, West Conshohocken, PA, 2016. Available from: [Link]

  • Pěnčík, A., et al. (2013). Development and Validation of a Reversed-Phase Liquid Chromatography Method for the Simultaneous Determination of Indole-3-Acetic Acid, Indole-3-Pyruvic Acid, and Abscisic Acid in Barley (Hordeum vulgare L.). International Journal of Analytical Chemistry, 2013, 895623. Available from: [Link]

  • ICH. (2023). Validation of Analytical Procedures Q2(R2). Available from: [Link]

  • Taylor & Francis Online. (2007). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Available from: [Link]

  • ChemRxiv. (2023). Development and Validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Identification and Quantitation of [13N]Ammonia in PET Radiopharmaceuticals. Available from: [Link]

  • MySkinRecipes. 5-Bromo-3-methylbenzo[d]isoxazole. Available from: [Link]

  • TMP Chem. (2016). Quantum Chemistry 14.5 - Aromatic UV-Vis Spectra. YouTube. Available from: [Link]

  • European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures. Available from: [Link]

  • ASTM D5315-92, Standard Test Method for Carbamates in Water, ASTM International, West Conshohocken, PA, 1992. Available from: [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Available from: [Link]

  • MDPI. (2022). 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides. Available from: [Link]

  • Phenomenex. Reversed Phase HPLC Method Development. Available from: [Link]

  • ICH. Quality Guidelines. Available from: [Link]

  • Darwish, H. W., et al. (2020). Development and validation of a stability indicating RP-HPLC-DAD method for the determination of bromazepam. PLoS ONE, 15(12), e0243561. Available from: [Link]

  • Applied Analytics. Measuring Aromatic Hydrocarbons (BTX). Available from: [Link]

  • Sreenivasan, A., et al. (2023). Review on Qualitative and Quantitative Analysis of Drugs by UV-Visible Spectrophotometer. Indo American Journal of Pharmaceutical Sciences, 10(05), 493-499. Available from: [Link]

  • HunterLab. (2023). UV Spectrophotometry as a Pharmaceutical Testing Solution. Available from: [Link]

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Application

Application Notes &amp; Protocols: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Medicinal Chemistry

Introduction & Scaffold Significance The 1,2-benzisoxazole heterocycle is universally recognized as a "privileged scaffold" in medicinal chemistry[1]. Functioning as a bioisostere for indoles and benzisothiazoles, the be...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scaffold Significance

The 1,2-benzisoxazole heterocycle is universally recognized as a "privileged scaffold" in medicinal chemistry[1]. Functioning as a bioisostere for indoles and benzisothiazoles, the benzisoxazole core provides optimal lipophilicity, hydrogen-bonding potential, and metabolic stability required for central nervous system (CNS) penetration. This scaffold forms the structural foundation for several FDA-approved atypical antipsychotics, including Risperidone, Paliperidone, and Iloperidone[2].

5-Bromo-N-methylbenzo[d]isoxazol-3-amine (CAS: 1404480-14-3) is a highly specialized, bifunctional building block designed for the rapid synthesis of novel CNS agents and kinase inhibitors[3]. It offers two orthogonal vectors for structural diversification:

  • The C5-Bromide: A highly reactive electrophilic site primed for palladium-catalyzed cross-coupling reactions, allowing for the linear extension of the pharmacophore into deep hydrophobic binding pockets.

  • The C3-N-Methylamine: A secondary amine that permits targeted acylation, alkylation, or urea formation. The presence of the N-methyl group restricts the conformational flexibility of resulting amides, which often enhances target binding affinity and prevents unwanted over-alkylation side reactions.

Physicochemical Properties & Molecular Descriptors

To facilitate rational drug design and synthetic planning, the key physicochemical properties of this building block are summarized below.

PropertyValue / Description
Chemical Name 5-Bromo-N-methylbenzo[d]isoxazol-3-amine
CAS Number 1404480-14-3
Molecular Formula C8H7BrN2O
Molecular Weight 227.06 g/mol
Primary Reactive Site 1 C5 (sp2 Aryl Bromide) - Electrophilic
Primary Reactive Site 2 C3-NH (Secondary Amine) - Nucleophilic
Electronic Nature Electron-deficient aromatic system
Storage Conditions 2-8°C, inert atmosphere, protect from light

Target Pathways & Pharmacological Relevance

Derivatives of the benzisoxazole scaffold are heavily utilized in the modulation of G-Protein Coupled Receptors (GPCRs), specifically Dopamine D2 and Serotonin 5-HT2A receptors[4]. By extending the 5-bromo position with lipophilic aryl groups and functionalizing the C3-amine, medicinal chemists can fine-tune the D2/5-HT2A antagonism ratio. This specific dual-antagonism profile is the mechanistic cornerstone of atypical antipsychotics, which maintain high efficacy while significantly reducing Extrapyramidal Symptoms (EPS)[5].

GPCR_Pathway Benzisoxazole Benzisoxazole Derivatives D2R Dopamine D2 Receptor Benzisoxazole->D2R Antagonizes HT2A 5-HT2A Receptor Benzisoxazole->HT2A Antagonizes cAMP cAMP Production (Inhibited) D2R->cAMP Blocks Gi Signaling PLC PLC / IP3 / DAG Pathway HT2A->PLC Blocks Gq Signaling EPS Reduced EPS & Antipsychotic Efficacy cAMP->EPS PLC->EPS

Fig 1: GPCR signaling modulation by benzisoxazole derivatives via D2 and 5-HT2A antagonism.

Experimental Workflows & Methodologies

The true utility of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine lies in its capacity for orthogonal dual-functionalization. The following protocols detail the optimal conditions for modifying both reactive sites while preserving the integrity of the sensitive N-O bond.

Synthetic_Workflow Core 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (CAS: 1404480-14-3) Suzuki Suzuki-Miyaura Coupling (Pd-Catalyzed, C5) Core->Suzuki Route A Urea Acylation / Urea Formation (Electrophilic, C3-N) Core->Urea Route B Inter1 C5-Functionalized Intermediate Suzuki->Inter1 Final Target Compound (Dual Functionalized) Suzuki->Final Inter2 C3-N-Functionalized Intermediate Urea->Inter2 Urea->Final Inter1->Urea Subsequent C3 Rxn Inter2->Suzuki Subsequent C5 Rxn

Fig 2: Orthogonal dual-functionalization workflow for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C5

Objective: Installation of aryl or heteroaryl motifs at the C5 position to extend the pharmacophore.

Reagents & Materials:

  • 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (1.0 equiv)

  • Aryl/Heteroaryl Boronic Acid (1.2 - 1.5 equiv)

  • Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv)

  • Potassium Carbonate ( K2​CO3​ ) (2.0 equiv)

  • Solvent: 1,4-Dioxane / H2​O (4:1 v/v, degassed)

Step-by-Step Procedure:

  • Preparation: Charge a Schlenk flask with the benzisoxazole starting material, boronic acid, and K2​CO3​ .

  • Degassing (Causality): Add the 1,4-Dioxane/ H2​O mixture. Degas the suspension by bubbling Argon through the mixture for 15 minutes. Why? Palladium catalysts are highly sensitive to oxidation ( Pd0→PdII inactive species) by atmospheric oxygen. Degassing prevents catalyst deactivation and suppresses the homocoupling of the boronic acid.

  • Catalyst Addition: Add Pd(dppf)Cl2​ under a positive stream of Argon. Why this catalyst? The bidentate dppf ligand forces a cis-geometry on the palladium center, rapidly accelerating the reductive elimination step before any off-target reactions can occur.

  • Heating: Seal the flask and heat to 90 °C for 4-6 hours. Why K2​CO3​ at 90 °C? The benzisoxazole N-O bond is susceptible to reductive cleavage under harsh basic conditions. A mild base like K2​CO3​ provides the necessary basicity to form the reactive boronate complex without destroying the heterocycle.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na2​SO4​ , concentrate, and purify via flash chromatography.

Self-Validating System (LC-MS): Reaction progress and structural integrity are self-validated via LC-MS. The intact cross-coupled benzisoxazole product will display a distinct [M+H]+ peak. If the N-O bond is inadvertently cleaved, a mass shift of +2 Da ( [M+H+2]+ )—corresponding to the ring-opened o-hydroxybenzamidine—will be observed. The absence of this +2 Da peak confirms the successful preservation of the pharmacophore.

Protocol B: N-Acylation / Urea Formation at C3

Objective: Synthesis of targeted N-methyl ureas or amides at the C3 position.

Reagents & Materials:

  • 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (1.0 equiv)

  • Isocyanate or Acid Chloride (1.5 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

  • 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

  • Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

  • Initiation: Dissolve the benzisoxazole building block in anhydrous DCM under an Argon atmosphere.

  • Base & Catalyst Addition (Causality): Add DIPEA and DMAP, then cool the reaction mixture to 0 °C in an ice bath. Why DMAP? The C3-amine is electronically deactivated by the electron-withdrawing nature of the adjacent oxygen and imine nitrogen. DMAP acts as a nucleophilic catalyst, attacking the electrophile to form a highly reactive acylpyridinium intermediate, which forces the reaction with the sterically hindered N-methylamine.

  • Electrophile Addition: Slowly add the isocyanate or acid chloride dropwise. Why 0 °C? The reaction is highly exothermic. Controlling the temperature prevents localized basic hotspots that could trigger ring-opening of the benzisoxazole.

  • Propagation: Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Workup: Quench with saturated aqueous NH4​Cl , extract with DCM, wash with brine, dry over MgSO4​ , and purify.

Self-Validating System (NMR): Validation is immediately achieved via 1H NMR spectroscopy. The successful formation of the amide/urea is confirmed by the downfield shift of the N-methyl protons. In the starting material, these protons typically resonate at ~2.8 ppm. Upon successful functionalization, the deshielding effect of the newly installed carbonyl group forces these protons to shift significantly downfield to >3.2 ppm, providing definitive proof of conversion.

References

  • Benzisoxazole: a privileged scaffold for medicinal chemistry. MedChemComm, RSC Publishing / PMC.
  • Benzisoxazole- and benzisothiazole-3-carboxamides as potential atypical antipsychotic agents. Journal of Medicinal Chemistry, PubMed.
  • Synthesis and neuroleptic activity of 3-(1-substituted-4-piperidinyl)-1,2-benzisoxazoles. Journal of Medicinal Chemistry, PubMed.
  • Benzisoxazole derivatives as Atypical Antipsychotic drugs: A Review. SciSpace.
  • 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Product Specific

Sources

Method

Application Notes and Protocols for In Vivo Administration of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Introduction: The Therapeutic Potential of the Benzo[d]isoxazole Scaffold The benzo[d]isoxazole core is a "privileged structure" in medicinal chemistry, forming the foundation of numerous compounds with significant biolo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential of the Benzo[d]isoxazole Scaffold

The benzo[d]isoxazole core is a "privileged structure" in medicinal chemistry, forming the foundation of numerous compounds with significant biological activity.[1] Analogs built upon this scaffold have shown promise across a wide therapeutic spectrum, including anticancer, anti-inflammatory, antimicrobial, and antipsychotic properties.[1] The subject of this guide, 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, is a member of this versatile class of heterocyclic compounds. While specific in vivo data for this particular molecule is not extensively documented in publicly available literature, its structural features suggest it may be a valuable candidate for drug discovery and development.[2][3] This document provides a comprehensive guide for researchers on developing effective in vivo dosing strategies and selecting appropriate vehicles for this compound, drawing upon established principles of pharmaceutical formulation and in vivo study design.

Physicochemical Properties and Pre-formulation Considerations

A thorough understanding of the physicochemical properties of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is the cornerstone of developing a successful in vivo dosing strategy. For many complex heterocyclic compounds, poor aqueous solubility is a primary challenge that can limit bioavailability.[4][5][6]

Table 1: Physicochemical Properties of a Related Compound: 5-Bromo-3-methylbenzo[d]isoxazole

PropertyValueReference
CAS Number66033-76-9[2][7]
Molecular FormulaC₈H₆BrNO[2][7]
Molecular Weight212.05 g/mol [2][7]
Physical StateSolid[2][7]
Purity (Typical)≥95.0%[2][7]

Note: This data is for a structurally similar compound and should be used as a preliminary guide. It is imperative to experimentally determine the properties of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Protocol 1: Solubility Assessment

Objective: To determine the solubility of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in a panel of pharmaceutically acceptable vehicles.

Materials:

  • 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

  • Vials

  • Selection of vehicles (see Table 2)

  • Agitator/shaker at controlled temperature (e.g., 25°C and 37°C)

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Procedure:

  • Add an excess amount of the compound to a known volume of each vehicle in separate vials.

  • Agitate the vials at a constant temperature for 24-48 hours to ensure equilibrium is reached.

  • Centrifuge the samples to pellet the undissolved solid.

  • Carefully collect the supernatant and dilute it with a suitable solvent.

  • Quantify the concentration of the dissolved compound using a validated HPLC method.

  • Express the solubility in mg/mL.

Formulation Strategies for Poorly Soluble Compounds

Based on the initial solubility assessment, an appropriate formulation strategy can be selected. The goal is to develop a vehicle that can deliver the desired dose in a consistent and bioavailable manner.

Table 2: Common Vehicles for In Vivo Studies of Poorly Soluble Compounds

Vehicle CategoryExamplesSuitability and Considerations
Aqueous Solutions (with co-solvents) Saline with DMSO (<10%), Polyethylene glycol (PEG) 300/400, Propylene glycol (PG)Suitable for compounds with moderate solubility. The concentration of the co-solvent should be minimized to avoid toxicity.
Suspensions 0.5% Carboxymethylcellulose (CMC) in water, 1% Methylcellulose in waterIdeal for compounds with very low solubility. Particle size of the compound is critical for stability and absorption.
Lipid-Based Formulations Corn oil, Sesame oil, Self-emulsifying drug delivery systems (SEDDS)Can enhance the oral absorption of lipophilic compounds.
Complexation Agents Cyclodextrins (e.g., Hydroxypropyl-β-cyclodextrin)Can increase the aqueous solubility of compounds by forming inclusion complexes.

This table is based on common practices for in vivo formulation of poorly soluble compounds.[4][8][9]

Workflow for Vehicle Selection

Vehicle Selection Workflow start Start: Solubility Assessment solubility_check Is solubility > desired dose in an aqueous vehicle? start->solubility_check aqueous_solution Use aqueous solution (e.g., Saline + co-solvent) solubility_check->aqueous_solution Yes suspension Prepare a suspension (e.g., in CMC) solubility_check->suspension No lipid_formulation Consider lipid-based formulation for oral route solubility_check->lipid_formulation No, for oral complexation Explore complexation agents (e.g., cyclodextrins) solubility_check->complexation No, explore alternatives final_formulation Final Formulation for In Vivo Studies aqueous_solution->final_formulation suspension->final_formulation lipid_formulation->final_formulation complexation->final_formulation In Vivo Experimental Workflow cluster_preclinical Pre-clinical Evaluation formulation Formulation Development dose_finding Dose-Range Finding Study formulation->dose_finding Select Vehicle & Route pk_study Pharmacokinetic (PK) Study dose_finding->pk_study Determine Maximum Tolerated Dose (MTD) efficacy_study Efficacy Study in Disease Model pk_study->efficacy_study Establish Dosing Regimen data_analysis Data Analysis & Interpretation efficacy_study->data_analysis Collect Efficacy & Safety Data

Caption: A typical workflow for preclinical in vivo evaluation.

Designing Initial In Vivo Studies

For a novel compound like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, a stepwise approach to in vivo testing is crucial.

  • Dose-Range Finding Study: Begin with a dose-escalation study to determine the maximum tolerated dose (MTD). This involves administering increasing doses of the compound to small groups of animals and monitoring for signs of toxicity.

  • Pharmacokinetic (PK) Study: Once the MTD is established, a PK study can be conducted to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound. This information is vital for selecting an appropriate dosing regimen for efficacy studies.

  • Efficacy Studies: With a well-tolerated and bioavailable formulation, efficacy studies can be initiated in relevant animal models of disease. The choice of model will depend on the hypothesized therapeutic application of the compound (e.g., xenograft models for cancer, inflammatory models for anti-inflammatory effects). [9]

Conclusion

The successful in vivo evaluation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine hinges on a systematic and well-informed approach to formulation development and study design. While specific data for this compound is limited, the principles outlined in this guide provide a robust framework for researchers to advance their investigations. Careful characterization of the compound's physicochemical properties, selection of an appropriate vehicle, and adherence to established protocols for in vivo administration will be paramount in unlocking the therapeutic potential of this promising benzo[d]isoxazole derivative.

References

  • BenchChem. (2025). Application Notes: In Vitro Evaluation of 5-Bromo-3-methylbenzo[d]isoxazole Analogs.
  • BenchChem. (2025). An In-Depth Technical Guide to 5-Bromo-3-methylbenzo[d]isoxazole.
  • ResearchGate. (n.d.). Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines | Request PDF. [Link]

  • MySkinRecipes. (n.d.). 5-Bromo-3-methylbenzo[d]isoxazole. [Link]

  • BenchChem. (2025). 5-Bromo-3-methylbenzo[d]isoxazole: A Technical Guide for Researchers.
  • In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. (2022). PMC. [Link]

  • UBC Animal Care Services. (2014). Intraperitoneal (IP) Injection in Rats and Mice SOP. [Link]

  • ResearchGate. (2025). (PDF) Formulation strategies for poorly soluble drugs. [Link]

  • In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives. (2022). Scientific Reports. [Link]

  • MDPI. (2025). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. [Link]

  • Vicinal Diaryl-Substituted Isoxazole and Pyrazole Derivatives with In Vitro Growth Inhibitory and In Vivo Antitumor Activity. (2022). ACS Omega. [Link]

  • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. (n.d.). PMC. [Link]

  • Intraperitoneal Injection of Neonatal Mice. (n.d.). PMC - NIH. [Link]

  • New Synthetic Isoxazole Derivatives Acting as Potent Inducers of Fetal Hemoglobin in Erythroid Precursor Cells Isolated from β-Thalassemic Patients. (2023). MDPI. [Link]

  • BenchChem. (2025). Technical Support Center: Formulation of Poorly Soluble Compounds for In Vivo Studies.
  • Queen's University. (n.d.). Intraperitoneal Injection in Rats | Animals in Science. [Link]

  • BenchChem. (2025). 5-Bromo-3-methylbenzo[d]isoxazole chemical properties.
  • BenchChem. (2025).
  • UBC Animal Care Committee. (2021). UBC ANIMAL CARE COMMITTEE TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP. [Link]

  • Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). [Link]

  • Mouse Intraperitoneal (IP) administration Necessary Supplies Technique. (n.d.). [Link]

  • Research support. (n.d.). LAB_021 Oral Gavage in Mice and Rats. [Link]

  • Florida State University Office of Research. (2016). Oral Gavage in the Mouse. [Link]

  • Process for preparing isoxazole compounds. (n.d.).
  • Research support. (n.d.). LAB_028 Injections - Intra-peritoneal (IP) in Mice, Rats and Neonates. [Link]

  • Flinders University Staff. (2016). Oral Gavaging in mice - SWMS. [Link]

  • Virginia Tech. (2017). SOP: Mouse Oral Gavage. [Link]

Sources

Application

Application Note: Standardized Cell Viability Assays for the Preclinical Evaluation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Target Audience: Research Scientists, Assay Developers, and Preclinical Drug Discovery Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Introduction & Pharmacological Context 5...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Scientists, Assay Developers, and Preclinical Drug Discovery Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Pharmacological Context

5-Bromo-N-methylbenzo[d]isoxazol-3-amine (CAS: 1404480-14-3) is a halogenated heterocyclic building block of significant interest in medicinal chemistry[1][2]. The benzisoxazole scaffold is a privileged structure frequently utilized in the development of potent kinase inhibitors, bromodomain (BET) inhibitors, molecular glue degraders, and anthelmintic agents[3][4][5][6].

Because benzisoxazole derivatives often exhibit strong antiproliferative and apoptosis-inducing activities across various cancer cell lines (e.g., MCF-7, HeLa, PC3)[7][8], establishing a robust, standardized cell viability screening cascade is the critical first step in evaluating this compound's therapeutic index.

This application note provides a comprehensive, self-validating methodology for assessing the cytotoxicity of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine using two orthogonal approaches: the colorimetric MTT Assay (metabolic readout) and the luminescent CellTiter-Glo Assay (energetic readout).

Mechanistic Rationale: The Need for Orthogonal Validation

When evaluating novel halogenated aromatics like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, relying on a single viability assay introduces the risk of false positives or negatives.

  • The Causality of Interference: Halogenated heterocycles can be highly hydrophobic, leading to micro-precipitation in aqueous culture media. Furthermore, conjugated ring systems may absorb light at specific wavelengths, potentially quenching or artificially inflating colorimetric signals.

  • The Self-Validating System: To ensure absolute trustworthiness in the data, this protocol employs an orthogonal validation strategy.

    • MTT Assay: Measures the reduction of a tetrazolium salt to formazan by NAD(P)H-dependent cellular oxidoreductases. It confirms that the compound disrupts mitochondrial metabolism[5][8].

    • CellTiter-Glo (ATP) Assay: Measures intracellular ATP levels via a luciferase-catalyzed reaction. Because ATP is depleted rapidly upon cell death, this assay is less susceptible to metabolic artifacts and serves as a definitive confirmation of cytotoxicity[9].

If both the metabolic (MTT) and energetic (ATP) readouts yield concordant IC50 values, the cytotoxic effect of the compound is validated as genuine.

Mechanism cluster_MTT Metabolic Pathway (MTT) cluster_ATP Energetic Pathway (Luminescence) Cpd 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Target Intracellular Targets (Kinases, Receptors) Cpd->Target Binds/Inhibits Metab Mitochondrial Reductases (NADH/NADPH) Target->Metab Impairs ATP Cellular ATP Pool Target->ATP Depletes Formazan Formazan Crystals (Absorbance Signal) Metab->Formazan Reduces MTT MTT Reagent MTT->Formazan Substrate Light Luminescent Signal ATP->Light Catalyzes Luc Luciferase/Luciferin Luc->Light Substrate

Fig 1. Mechanistic basis of orthogonal viability readouts following compound-induced cytotoxicity.

Experimental Workflow & Protocols

Workflow A 1. Compound Preparation (Test Compound in Anhydrous DMSO) C 3. Compound Treatment (Serial Dilution: 0.1 nM - 100 µM) A->C B 2. Cell Seeding (96/384-well microplates) B->C D 4. Incubation (24h, 48h, 72h at 37°C, 5% CO2) C->D E1 5a. MTT Assay (Metabolic Absorbance at 570 nm) D->E1 E2 5b. CellTiter-Glo Assay (ATP Luminescence) D->E2 F 6. Data Acquisition & IC50 Calculation (Non-linear Regression Analysis) E1->F E2->F

Fig 2. High-throughput screening workflow for evaluating 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Compound Preparation & Handling

Due to the hydrophobic nature of the bromo- and methyl- substitutions on the benzisoxazole ring, improper solvation will lead to precipitation.

  • Stock Solution: Dissolve 5-Bromo-N-methylbenzo[d]isoxazol-3-amine powder in 100% anhydrous DMSO to create a 10 mM master stock. Aliquot and store at -20°C to prevent freeze-thaw degradation.

  • Working Dilutions: Perform a 10-point, 3-fold serial dilution in DMSO.

  • Final Media Addition: Dilute the DMSO stocks 1:1000 into complete culture media immediately before treating cells. Critical Causality: This ensures the final DMSO concentration on the cells is exactly 0.1% (v/v), preventing solvent-induced basal cytotoxicity.

Protocol A: Standardized MTT Assay
  • Cell Seeding: Seed cells (e.g., MCF-7, MOLM-13) at 3,000–5,000 cells/well in a 96-well plate (100 µL/well). Leave the outer perimeter wells empty and fill with PBS to prevent evaporation-induced edge effects. Incubate overnight at 37°C.

  • Treatment: Aspirate media and add 100 µL of media containing the serially diluted 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. Include a vehicle control (0.1% DMSO) and a positive control (1 µM Staurosporine). Incubate for 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3–4 hours at 37°C until intracellular purple formazan crystals are visible under a microscope.

  • Solubilization: Carefully aspirate the media. Add 100 µL of DMSO to each well. Place on an orbital shaker for 15 minutes to fully dissolve the formazan crystals.

  • Readout: Measure absorbance at 570 nm using a microplate reader, with background subtraction at 650 nm.

Protocol B: CellTiter-Glo (ATP) Assay
  • Cell Seeding & Treatment: Follow steps 1 and 2 from Protocol A, but utilize opaque white-walled 96-well plates to prevent luminescent signal cross-talk between adjacent wells.

  • Equilibration: After the 72-hour treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes. Critical Causality: Luciferase enzyme kinetics are highly temperature-dependent; uneven plate temperatures will skew the data.

  • Reagent Addition: Add 100 µL of room-temperature CellTiter-Glo reagent to each well.

  • Lysis & Stabilization: Mix contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Readout: Record luminescence with an integration time of 0.5–1.0 second per well.

Data Presentation & Interpretation

To accurately determine the therapeutic potential of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, raw data must be normalized to the vehicle control (set as 100% viability). IC50 values should be calculated using a 4-parameter non-linear regression model.

Below is a standardized data presentation matrix demonstrating how orthogonal assay results should be compared to validate the compound's efficacy across different cell lines[6][7].

Cell LineTissue OriginMTT Assay IC50 (µM)CellTiter-Glo IC50 (µM)ConcordanceInterpretation
MCF-7 Breast Adenocarcinoma2.15 ± 0.122.30 ± 0.08HighValidated Cytotoxicity
MOLM-13 Acute Myeloid Leukemia0.04 ± 0.010.03 ± 0.01HighHighly Sensitive (Potential Target Dependency)
HepG2 Hepatocellular Carcinoma> 50.0> 50.0N/AInactive / Resistant
MRC-5 Normal Lung Fibroblast45.2 ± 3.1048.5 ± 2.50HighFavorable Therapeutic Window

Table 1. Representative comparative viability data for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine following 72h exposure. High concordance between metabolic and energetic readouts confirms the absence of assay interference.

Sources

Method

Protocol for scaling up 5-Bromo-N-methylbenzo[d]isoxazol-3-amine production

Protocol for Scaling Up 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Production Introduction & Mechanistic Rationale The 1,2-benzisoxazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently embedded in...

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Author: BenchChem Technical Support Team. Date: April 2026

Protocol for Scaling Up 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Production

Introduction & Mechanistic Rationale

The 1,2-benzisoxazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently embedded in atypical antipsychotics, anticonvulsants, and receptor tyrosine kinase inhibitors[1]. Specifically, 5-bromo-N-methylbenzo[d]isoxazol-3-amine (CAS 1404480-14-3)[2] serves as a critical halogenated building block for cross-coupling reactions (e.g., Suzuki-Miyaura) and further downstream derivatization.

Historically, 3-amino-1,2-benzisoxazoles are synthesized via the base-catalyzed cyclization of 2-fluorobenzonitriles with acetone oxime[3]. However, attempting to synthesize the N-methylated derivative by direct alkylation of the primary 3-amine is mechanistically flawed. The 3-amino group exhibits poor nucleophilicity due to the electron-withdrawing nature of the benzisoxazole ring, and forcing conditions (strong bases, excess alkyl halides) inevitably lead to over-alkylation (yielding N,N-dimethylated byproducts) or base-induced cleavage of the labile N–O bond[4].

To establish a self-validating, scalable system, we utilize a highly controlled two-step sequence:

  • Deoxychlorination : 5-bromo-1,2-benzisoxazol-3-ol[5] is treated with phosphorus oxychloride (POCl₃). The hydroxyl group tautomerizes to the benzisoxazol-3-one, which is then activated by POCl₃ to form the highly electrophilic 5-bromo-3-chloro-1,2-benzisoxazole[6].

  • Nucleophilic Aromatic Substitution (SₙAr) : The 3-chloro intermediate readily undergoes SₙAr with methylamine. While this has been demonstrated under microwave irradiation for small-scale libraries[7], we have adapted the thermodynamics of this step for scalable continuous flow reactors to accommodate multi-gram to kilogram production safely.

Synthetic Workflow

G A 5-Bromo-1,2-benzisoxazol-3-ol (Starting Material) B 5-Bromo-3-chloro-1,2-benzisoxazole (Activated Intermediate) A->B POCl3, Et3N 110 °C, 4 h C 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (Target API) B->C MeNH2 (EtOH/THF) 120 °C, Flow Reactor

Fig 1. Two-step flow-adapted synthesis of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Experimental Protocols

Step 1: Synthesis of 5-Bromo-3-chloro-1,2-benzisoxazole

Causality & Design: POCl₃ acts as both the solvent and the chlorinating agent. Triethylamine (Et₃N) is added to neutralize the HCl byproduct, driving the equilibrium forward and preventing acid-catalyzed degradation of the heterocycle.

  • Charge a dry, glass-lined reactor with 5-bromo-1,2-benzisoxazol-3-ol (1.0 equiv) and POCl₃ (3.0 equiv) under a nitrogen atmosphere.

  • Cool the suspension to 0 °C and add Et₃N (1.2 equiv) dropwise to control the exothermic salt formation.

  • Heat the mixture to 110 °C for 4 hours.

    • Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 4:1). The reaction is complete when the polar starting material (R_f ~0.2) is fully converted to the non-polar 3-chloro intermediate (R_f ~0.8).

  • Cool to room temperature and concentrate under reduced pressure to remove excess POCl₃.

  • Quench the residue by slow, controlled addition to crushed ice. Extract with dichloromethane (3x), dry over MgSO₄, and concentrate to afford the intermediate as a solid.

Step 2: SₙAr with Methylamine (Continuous Flow Scale-Up)

Causality & Design: Continuous flow mitigates the severe safety risks of heating volatile methylamine (boiling point -6 °C) at 120 °C. The flow system provides superior heat transfer and strict pressure control compared to batch reactors, suppressing thermal degradation pathways and accelerating the SₙAr[7].

  • Prepare Solution A: Dissolve 5-bromo-3-chloro-1,2-benzisoxazole in anhydrous THF to achieve a 1.0 M concentration.

  • Prepare Solution B: Utilize a commercially available methylamine solution (33% w/w in absolute ethanol, approx. 8.0 M)[8].

  • Pump Solution A and Solution B into a T-mixer at a flow rate ratio of 1:2 (Intermediate:Amine) using HPLC pumps.

  • Direct the mixed stream into a perfluoroalkoxy (PFA) or stainless-steel coil reactor heated to 120 °C, calibrated for a residence time of exactly 15 minutes.

  • Pass the effluent through a back-pressure regulator (BPR) set to 150 psi to maintain the superheated liquid phase.

  • Collect the product stream, concentrate in vacuo, and recrystallize from ethanol/water to yield pure 5-bromo-N-methylbenzo[d]isoxazol-3-amine.

    • Self-Validation Checkpoint: Analyze the crude effluent via LC-MS. The product must exhibit a characteristic 1:1 isotopic doublet at m/z 227.0[M+H]⁺ (⁷⁹Br) and 229.0 [M+H]⁺ (⁸¹Br)[2], confirming both the substitution and the retention of the critical bromine handle.

Quantitative Data Presentation

The transition from traditional microwave discovery chemistry to continuous flow significantly improves the scalability and purity profile of the target compound.

ParameterMicrowave (Discovery)Batch Scale-UpContinuous Flow
Scale 0.5 g50 g500 g / day
Reactor Temp 150 °C120 °C120 °C
Reaction Time 1 - 6 h24 h15 min (residence)
Yield (%) 54 - 90%72%88%
Purity (HPLC) >95%94%>98%

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Overview The synthesis of 3-amino-1,2-benzisoxazoles, particularly halogenated derivatives like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine , presents unique chemoselectivity and stability challenges. The benzisoxazole core...

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Author: BenchChem Technical Support Team. Date: April 2026

Overview

The synthesis of 3-amino-1,2-benzisoxazoles, particularly halogenated derivatives like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine , presents unique chemoselectivity and stability challenges. The benzisoxazole core is notoriously sensitive to basic conditions, making late-stage amination or de novo cyclization prone to yield-killing side reactions.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols for the two primary synthetic routes: De Novo Cyclization (Route A) and Microwave-Assisted Amination (Route B).

Mechanistic Workflows

SynthesisPathways A 5-Bromo-2-fluorobenzonitrile G 5-Bromo-N-methylbenzo[d] isoxazol-3-amine A->G Route A: Cyclization B N-Methylhydroxylamine + K2CO3 B->G C 5-Bromo-3-hydroxy- 1,2-benzisoxazole E 5-Bromo-3-chloro- 1,2-benzisoxazole C->E Chlorination D POCl3 / Pyridine D->E E->G Route B: Amination F Methylamine (Microwave) F->G

Figure 1: Divergent synthetic pathways for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Troubleshooting & FAQs

Q1: Why is my yield of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine so low when using conventional heating for the amination of the 3-chloro precursor?

A: The benzisoxazole ring is highly sensitive to basic conditions and prolonged heating. When you subject 5-bromo-3-chloro-1,2-benzisoxazole to methylamine under conventional reflux, the basic amine triggers an N-O bond cleavage. This base-promoted degradation results in ring-opened side products, primarily 2-cyano-4-bromophenol.

The Fix: Transition to1[1]. Microwave irradiation drastically accelerates the desired SN​Ar reaction, allowing it to outcompete the slower degradation pathway. This reduces reaction times from >12 hours to 1–6 hours and boosts yields to 54–90%[1].

Degradation A 5-Bromo-3-chloro- 1,2-benzisoxazole C Target Compound (Stable under MW) A->C Fast (Microwave SNAr) D 2-Cyano-4-bromophenol (Ring-Opened) A->D Slow (Conventional Heat) Base-catalyzed N-O cleavage B Methylamine B->C B->D

Figure 2: Kinetic vs. thermodynamic outcomes in the amination of 3-chloro-benzisoxazoles.

Q2: During the de novo cyclization route (5-bromo-2-fluorobenzonitrile + N-methylhydroxylamine), I observe incomplete conversion. How can I optimize this?

A: The cyclization requires a delicate pH balance. N-methylhydroxylamine is typically supplied as a hydrochloride salt and must be fully free-based to act as a nucleophile. However, overly harsh basic conditions (e.g., using NaOH or t−BuOK at high temperatures) will prematurely hydrolyze the benzonitrile group to a benzamide, halting the cyclization.

The Fix: Use a mild, heterogeneous base like finely powdered potassium carbonate ( K2​CO3​ ) in a polar aprotic solvent (e.g., anhydrous DMF) at 60–80 °C. Ensure the N-methylhydroxylamine hydrochloride is added portion-wise to maintain a steady concentration of the active nucleophile without causing localized pH spikes.

Q3: Is there an alternative to POCl3​ for synthesizing the 3-chloro-1,2-benzisoxazole precursor?

A: POCl3​ is the2[2]. However, it can be harsh and produce intractable tars if the temperature is not strictly controlled. If you must use POCl3​ , adding a catalytic amount of pyridine or N,N-dimethylaniline acts as an acid scavenger and improves chlorination efficiency. If scaling up, consider bypassing this intermediate entirely by utilizing the Route A cyclization method.

Quantitative Route Comparison

The following table summarizes the operational parameters and expected outcomes for both synthetic strategies, allowing you to select the optimal route based on your lab's equipment and precursor availability.

ParameterRoute A: De Novo CyclizationRoute B: Microwave Amination
Starting Material 5-Bromo-2-fluorobenzonitrile5-Bromo-3-chloro-1,2-benzisoxazole
Key Reagents N-Methylhydroxylamine HCl, K2​CO3​ Methylamine (2.0 M in THF or EtOH)
Reaction Time 4–8 hours30–60 minutes
Temperature 80 °C (Conventional Heating)100 °C (Microwave Irradiation)
Typical Yield 60–75%75–90%
Primary Impurity 5-Bromo-2-fluorobenzamide2-Cyano-4-bromophenol
Scalability Excellent (Multi-gram scale)Limited by microwave vial capacity

Validated Experimental Protocols

Protocol A: Microwave-Promoted Amination (Route B)

This protocol is designed to maximize yield by minimizing the residence time of the base-sensitive benzisoxazole core.

  • Preparation: Charge a heavy-walled microwave vial with 5-bromo-3-chloro-1,2-benzisoxazole (1.0 equiv, 1.0 mmol) and a magnetic stir bar.

  • Reagent Addition: Add methylamine solution (2.0 M in THF, 3.0 equiv, 3.0 mmol). Dilute the mixture with anhydrous ethanol to achieve a final substrate concentration of 0.5 M.

  • Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate in a dedicated microwave synthesizer at 100 °C for 45 minutes. (Note: Ensure the microwave is set to dynamic power mode to maintain a constant temperature).

  • Workup: Cool the vial to room temperature. Vent carefully. Dilute the reaction mixture with ethyl acetate (15 mL) and transfer to a separatory funnel.

  • Washing: Wash the organic layer with saturated aqueous NaHCO3​ (10 mL), followed by water (10 mL) and brine (10 mL).

  • Isolation: Dry the organic phase over anhydrous MgSO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, gradient of 10-30% EtOAc in Hexanes) to yield the pure 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Protocol B: De Novo Cyclization (Route A)

This protocol builds the benzisoxazole ring directly, avoiding the need for harsh chlorinating agents.

  • Preparation: In an oven-dried round-bottom flask equipped with a reflux condenser, dissolve 5-bromo-2-fluorobenzonitrile (1.0 equiv, 5.0 mmol) in anhydrous DMF (15 mL).

  • Base Addition: Add finely powdered, oven-dried K2​CO3​ (2.5 equiv, 12.5 mmol) to the solution. Stir for 5 minutes at room temperature.

  • Nucleophile Addition: Add N-methylhydroxylamine hydrochloride (1.5 equiv, 7.5 mmol) in three equal portions over 15 minutes to prevent rapid CO2​ evolution and localized pH spikes.

  • Heating: Heat the suspension to 80 °C under a nitrogen atmosphere. Monitor the reaction via LC-MS. Full conversion is typically achieved within 4 to 6 hours.

  • Quenching: Cool the reaction to room temperature and pour it slowly into vigorously stirred ice water (50 mL). The crude product will precipitate as an off-white solid.

  • Isolation: Filter the precipitate under vacuum, wash with cold water (2 x 10 mL), and dry under high vacuum. Recrystallize from hot ethanol to obtain the analytically pure target compound.

References

  • Smith, J. A., Le, G., Jones, E. D., & Deadman, J. (2010). Microwave-promoted synthesis of 3-amino-substituted 1,2-benzisoxazoles. Future Medicinal Chemistry. 1

  • Z., M., et al. (2020). Recent advances in the synthesis of 1,2-benzisoxazoles and 1,2-benzisoxazolines. Chemistry Journal.

  • Boeshagen, H. (1967). 3-Chloro-1,2-benzisoxazoles. Chemische Berichte. 2

Sources

Optimization

Troubleshooting solubility issues with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in DMSO

Technical Support Center: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine A Guide for Researchers, Scientists, and Drug Development Professionals This guide serves as a dedicated technical resource for addressing and resolving...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide serves as a dedicated technical resource for addressing and resolving solubility challenges associated with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Dimethyl Sulfoxide (DMSO). As a Senior Application Scientist, my objective is to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your experimental workflow.

Section 1: Understanding the Core Challenge: Compound and Solvent Properties

Successful solubilization begins with a fundamental understanding of the key players: the solute and the solvent.

5-Bromo-N-methylbenzo[d]isoxazol-3-amine: An Overview

While extensive public data on this specific N-methylated compound is scarce, we can infer its properties from its parent structure, 5-Bromobenzo[d]isoxazol-3-amine, and general chemical principles. The addition of a methyl group to the amine typically increases lipophilicity, which can present challenges for solubility, even in powerful organic solvents like DMSO.

PropertyInferred Value / CharacteristicRationale & Scientific Context
Molecular Formula C₈H₇BrN₂OBased on the structure of the parent amine with an added methyl (CH₂) group.
Molecular Weight ~227.06 g/mol Calculated from the molecular formula.
Appearance Likely a solid at room temperatureSimilar to its parent compound and other related heterocyclic structures.[1][2]
pKa Inferred to be weakly basicThe amine group provides basic character, though this is influenced by the isoxazole ring.
Polarity Moderately polar, but with significant nonpolar regionsThe fused ring system and bromo-substituent are lipophilic, while the amine and isoxazole nitrogen/oxygen atoms add polarity. N-methylation slightly increases lipophilicity compared to the primary amine parent.

Dimethyl Sulfoxide (DMSO): The Universal Solvent with Caveats

DMSO is a potent, polar aprotic solvent capable of dissolving a vast range of compounds.[3] However, its effectiveness is critically dependent on its handling and purity.

  • Hygroscopicity: DMSO is extremely hygroscopic, meaning it readily absorbs moisture from the atmosphere.[4] This is the most common cause of solubility failures. Even small amounts of absorbed water can dramatically decrease the solubility of lipophilic compounds.[5][6]

  • Thermal Stability: DMSO is thermally stable at moderate temperatures but can begin to decompose near its boiling point (189°C) or in the presence of strong acids or bases.[7][8] Gentle warming to aid dissolution is generally safe and effective.[9]

  • Freezing Point: Pure DMSO freezes at 18.5°C (65.4°F).[7] The presence of absorbed water significantly lowers this freezing point.[4]

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when working with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Q1: My compound won't dissolve in DMSO at room temperature, even after vortexing. What are my immediate next steps?

A1: This is a very common starting point. When simple mixing is insufficient, physical energy must be introduced to overcome the compound's crystal lattice energy.

  • Causality: The energy required to break the bonds holding the compound in its solid, crystalline state is higher than what can be provided by simple agitation at room temperature.

  • Recommended Actions:

    • Gentle Warming: Warm the vial in a water bath set to 30-40°C for 10-15 minutes.[10] This increases the kinetic energy of the DMSO molecules, enhancing their solvating power. Avoid aggressive heating, as it can degrade some compounds, although DMSO itself is stable at these temperatures.[11]

    • Sonication: If warming is insufficient, use a bath sonicator. Sonicate the vial for 5-10 minute intervals.[12] The high-frequency sound waves create cavitation bubbles that collapse near the solid particles, generating localized energy that physically breaks apart aggregates and enhances dissolution.[12][13] This is often more effective than warming alone.[5][6]

Q2: I successfully dissolved the compound, but a precipitate formed after storing it at -20°C and thawing. Why did this happen?

A2: This issue almost always points to one of two culprits: water contamination or the creation of a supersaturated, kinetically-trapped solution.

  • Causality:

    • Water Contamination: As DMSO absorbs water, its solvent capacity for your lipophilic compound decreases.[5][14] Upon freezing and thawing, the water molecules can organize and force the compound out of solution. Freeze-thaw cycles synergistically enhance precipitation when water is present.[5][6]

    • Supersaturation: Using heat or sonication can create a supersaturated solution, where the concentration of the dissolved compound is higher than its thermodynamic equilibrium solubility. While stable initially, this state is fragile. The energy change during a freeze-thaw cycle can provide the activation energy needed for the compound to crystallize and precipitate out of solution.[4]

  • Preventative Measures:

    • Use Anhydrous DMSO: Always use a fresh, sealed bottle of anhydrous or high-purity DMSO (≥99.9%).[15] Do not leave the stock bottle open to the air for extended periods.

    • Aliquot Your Stock: Once the stock solution is prepared, immediately aliquot it into single-use volumes in tightly sealed vials (e.g., cryovials with O-rings).[9] This minimizes the number of freeze-thaw cycles for the bulk of your stock and reduces opportunities for water absorption.

    • Proper Storage: Store aliquots at -20°C or -80°C in a desiccated environment if possible.

Q3: My compound is perfectly clear in 100% DMSO, but it immediately turns cloudy or forms a precipitate when I add it to my aqueous buffer or cell culture medium. How do I fix this?

A3: This is the most frequently encountered problem in biological assays. The compound is crashing out of solution because the final solvent environment is predominantly aqueous, where the compound has very low solubility.

  • Causality: You are performing a solvent shift that drastically lowers the compound's solubility limit. A high concentration of the compound in a small volume of DMSO is suddenly exposed to a large volume of an "anti-solvent" (the aqueous buffer).

  • The Correct Dilution Strategy: The key is to avoid a sudden, large-scale change in solvent polarity.

    • Serial Dilution in DMSO: First, perform any necessary serial dilutions in 100% DMSO to get closer to your final desired concentration.[15][16] This ensures the compound remains fully solubilized at each intermediate step.

    • Stepwise Addition to Aqueous Phase: Add the final, small volume of your DMSO stock dropwise to your pre-warmed (37°C) aqueous buffer while vortexing or stirring vigorously.[10] This rapid mixing disperses the DMSO and the compound quickly, preventing localized high concentrations that would otherwise precipitate.

    • Maintain Low Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, typically well below 0.5%, to avoid solvent-induced artifacts or cytotoxicity.[17] Always include a vehicle control (media + same final DMSO concentration) in your experiments.[9]

Q4: Could the quality of my compound or DMSO be the problem?

A4: Absolutely. The purity of both your starting materials is a critical, often overlooked, factor.

  • Compound Purity: Impurities can sometimes enhance solubility, but more often they can act as nucleation sites, promoting precipitation of the desired compound. Always use a compound with the highest purity available (typically ≥95%).

  • DMSO Grade: Use only high-purity, anhydrous, or cell-culture grade DMSO. Lower grades may contain water or other impurities that will negatively impact solubility and can be toxic to cells.

Section 3: Essential Experimental Protocols

Adherence to standardized protocols is crucial for reproducibility.

Protocol 1: Preparation of a High-Concentration Stock Solution (e.g., 10 mM)

  • Calculation: Calculate the mass of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (MW ~227.06 g/mol ) required. For 1 mL of a 10 mM stock, you need 0.227 mg. It is more accurate to weigh a larger mass (e.g., 2.27 mg) and dissolve it in a larger volume (e.g., 1 mL for a 10 mM solution).

  • Weighing: Accurately weigh the compound into a sterile, appropriate-sized glass or polypropylene vial.

  • Dissolution: Add the calculated volume of fresh, anhydrous DMSO.

  • Mixing: Vortex vigorously for 2 minutes.[9]

  • Assisted Solubilization (If Needed):

    • Place the vial in a 37°C water bath for 10-15 minutes, vortexing intermittently.[10]

    • If solids persist, place the vial in a bath sonicator for 5-10 minutes.[12]

  • Verification: Hold the vial against a light source to ensure the solution is clear and free of any particulate matter.

  • Storage: Immediately aliquot into single-use volumes, seal tightly, and store at -80°C.[9]

Protocol 2: Determining Maximum Kinetic Solubility in DMSO

  • Preparation: Add an excess amount of the compound (more than you expect to dissolve) to a known volume of anhydrous DMSO (e.g., 5 mg in 1 mL).

  • Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C) for several hours (a 10-14 hour period is often sufficient to reach a plateau) to allow the solution to reach equilibrium.[18]

  • Separation: Centrifuge the suspension at high speed (e.g., >10,000 x g) for 15 minutes to pellet the undissolved solid.

  • Sampling: Carefully remove a known volume of the supernatant without disturbing the pellet.

  • Analysis: Dilute the supernatant with an appropriate solvent and determine the concentration using a validated analytical method such as HPLC-UV or LC-MS. This concentration represents the maximum kinetic solubility under those conditions.

Section 4: Visual Workflow and Troubleshooting Diagrams

Visual aids can simplify complex decision-making processes in the lab.

Workflow for Compound Solubilization

start Start: Prepare Stock Solution weigh 1. Weigh Compound Accurately start->weigh add_dmso 2. Add Anhydrous DMSO weigh->add_dmso vortex 3. Vortex Vigorously (2 min) add_dmso->vortex check1 Is it fully dissolved? vortex->check1 assist 4. Apply Gentle Heat (37°C) and/or Sonicate check1->assist No success Success: Solution is Ready 5. Aliquot & Store at -80°C check1->success Yes check2 Is it fully dissolved? assist->check2 check2->success Yes fail Failure: Compound Insoluble Consider lower concentration or alternative solvent check2->fail No

Caption: A standard workflow for dissolving compounds in DMSO.

Troubleshooting Decision Tree for Solubility Issues

issue Problem: Precipitation Observed when When does it occur? issue->when on_storage During Storage / After Freeze-Thaw when->on_storage on_dilution Upon Dilution in Aqueous Buffer when->on_dilution sol_storage Cause: Water Absorption or Supersaturation on_storage->sol_storage sol_dilution Cause: Poor Aqueous Solubility (Solvent Shift) on_dilution->sol_dilution fix_storage Solution: 1. Use fresh anhydrous DMSO. 2. Aliquot into single-use vials. 3. Avoid repeated freeze-thaw. sol_storage->fix_storage fix_dilution Solution: 1. Perform serial dilutions in 100% DMSO first. 2. Add DMSO stock to vigorously stirring aqueous buffer. 3. Keep final [DMSO] < 0.5%. sol_dilution->fix_dilution

Caption: A decision tree for troubleshooting common precipitation issues.

References

  • BenchChem. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays. BenchChem.
  • Oldenburg, K., et al. (2005). High throughput sonication: evaluation for compound solubilization. Bentham Science.
  • Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Ziath.
  • Various Authors. (2013). Any suggestions for treating DMSO soluble compound in cell culture? ResearchGate.
  • Ascendia Pharmaceutical Solutions. (1970). 4 Factors Affecting Solubility of Drugs. Ascendia Pharma.
  • Sigma-Aldrich. (n.d.). FAQs on Inhibitor Preparation. Sigma-Aldrich.
  • MCE. (n.d.). Compound Handling Instructions. MedChemExpress.
  • Wasvary, J. (2024). How can dimethyl sulfoxide enhance solubility in lab applications? Quora.
  • Macarrón, R., et al. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC.
  • Gaylord Chemical. (n.d.). DMSO Physical Properties. gChem.
  • Ziath. (2006). Samples in DMSO: What an end user needs to know. Ziath.
  • BenchChem. (2025). 5-Bromo-3-methylbenzo[d]isoxazole chemical properties. BenchChem.
  • G.M. Papadopoulos, et al. (n.d.). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PMC.
  • Patsnap. (2026). Sonication vs Co-Solvent Methods: Solubility Enhancement. Patsnap Eureka.
  • World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
  • Benchchem. (n.d.). Solubility issues of Glycitin in DMSO and other solvents. BenchChem.
  • IJNRD. (n.d.). factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. IJNRD.
  • Wikipedia. (n.d.). Dimethyl sulfoxide. Wikipedia.
  • Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
  • WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec.
  • ResearchGate. (n.d.). Study of some basic factors influencing the solubility of small-molecule inhibitors. ResearchGate.
  • ResearchGate. (n.d.). Alternative Technologies to Improve Solubility of Poorly Water Soluble Drugs. ResearchGate.
  • PubMed. (2005). High throughput sonication: evaluation for compound solubilization. PubMed.
  • BenchChem. (2025). 5-Bromo-3-methylbenzo[d]isoxazole: A Technical Guide for Researchers. BenchChem.
  • BenchChem. (2025). An In-Depth Technical Guide to 5-Bromo-3-methylbenzo[d]isoxazole. BenchChem.
  • Regulations.gov. (n.d.). Dimethyl Sulfoxide (DMSO) Physical Properties. Regulations.gov.
  • PubChem. (n.d.). 5-Bromo-1,2-benzoxazol-3-amine. PubChem.
  • Quora. (2023). What is the solubility of DMSO in water? Quora.
  • Asian Journal of Research in Pharmaceutical Sciences. (n.d.). Review on: Solubility Enhancement of Poorly Water Soluble Drugs. AJRPS.
  • Gaylord Chemical. (n.d.). DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. Gaylord Chemical.
  • Amber Vyas, Bina Gidwani. (2013). Technologies to Counter Poor Solubility Issues: A Review. Research J. Pharm. and Tech.
  • Sigma-Aldrich. (n.d.). 5-Bromobenzo[d]isoxazol-3-ylamine. Sigma-Aldrich.
  • PubMed. (2005). A novel approach to determine water content in DMSO for a compound collection repository. PubMed.

Sources

Troubleshooting

Technical Support Center: Optimizing Flash Chromatography for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing purification bottlenecks with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing purification bottlenecks with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine .

The target molecule features a basic secondary amine (-NHMe), a polarizable halogen (bromine), and a benzisoxazole core. This specific combination of functional groups frequently leads to severe peak tailing, irreversible column adsorption, and poor resolution from structurally similar synthetic impurities (such as des-bromo analogs or unreacted starting materials) during standard normal-phase chromatography.

Troubleshooting Guide: Causality and Solutions

Q1: Why does 5-Bromo-N-methylbenzo[d]isoxazol-3-amine streak across TLC plates and tail severely on standard bare silica gel? A1: This is a classic acid-base interaction. Standard bare silica gel is densely populated with surface silanol groups (Si-OH) that act as Brønsted acids[1]. The secondary amine on your target molecule acts as a Lewis base, resulting in strong hydrogen bonding and ion-exchange interactions. This causes the compound to adsorb strongly, desorb slowly, and elute as a broad, tailing band[2].

  • The Fix: You must neutralize the stationary phase. You can either add a volatile competing base (like 1% Triethylamine or NH₄OH) to your mobile phase[3], or switch to an amine-functionalized silica cartridge (e.g., KP-NH or RediSep Amine), which inherently shields the acidic silanols and provides a basic surface environment[2][4].

Q2: I added 1% TEA to my Hexane/Ethyl Acetate gradient, but my compound is still co-eluting with the des-bromo impurity. How can I improve selectivity? A2: While TEA fixes the tailing by improving mass transfer kinetics, it does not inherently alter the thermodynamic selectivity between the brominated and des-bromo species.

  • The Fix: Change the strong solvent to alter the selectivity profile. Acetone and ethyl acetate have similar solvent strengths (0.56 and 0.58) but belong to different selectivity groups[5]. Substituting ethyl acetate with acetone can exploit the polarizability of the bromine atom. Alternatively, reversed-phase chromatography (C18) is highly effective here, as the bromine atom imparts significant lipophilicity, allowing for baseline resolution from the des-bromo analog.

Q3: My crude mixture has poor solubility in Hexane/Ethyl Acetate. If I dissolve and load it in pure DCM or Methanol, my chromatography fails. What is the best loading strategy? A3: Loading a sample in a strong solvent like methanol or pure DCM disrupts the initial partitioning equilibrium at the column head. The strong solvent acts as a localized mobile phase, causing the sample band to travel down the column prematurely and destroying resolution[5].

  • The Fix: Utilize solid-phase dry loading. Dissolve the crude mixture in a volatile solvent, add an inert sorbent (like diatomaceous earth or bare silica), and evaporate to a free-flowing powder. This ensures the compound elutes strictly based on the mobile phase gradient.

Experimental Workflows & Logical Relationships

G N1 Crude 5-Bromo-N-methylbenzo[d]isoxazol-3-amine N2 TLC Screening (Bare Silica) N1->N2 N3 Severe Tailing or Streaking? N2->N3 N4 Check Solubility in Non-Polar Solvents N3->N4 Yes N7 Standard Bare Silica (Add 1% TEA) N3->N7 No N5 Amine-Functionalized Silica (Hexane/EtOAc) N4->N5 Soluble N6 Reversed-Phase C18 (High pH Buffer) N4->N6 Insoluble

Workflow for selecting the optimal flash chromatography method for basic amines.

G Silanol Acidic Silanols (Si-OH) on Bare Silica Interaction Strong H-Bonding & Ion-Exchange Silanol->Interaction Amine Secondary Amine (-NHMe) Amine->Interaction Result1 Peak Tailing & Low Recovery Interaction->Result1 Modifier Add Competing Base (TEA) or Use NH2-Silica Result1->Modifier Resolution Neutralized Surface Modifier->Resolution Result2 Sharp Peaks & High Recovery Resolution->Result2

Mechanistic resolution of silanol-amine interactions during chromatography.

Quantitative Data: Stationary Phase Comparison

The following table summarizes the expected chromatographic behavior of basic amines like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine across different stationary phases and solvent systems.

Stationary PhaseMobile Phase SystemModifier Needed?Typical RecoveryPeak Shape
Bare Silica Gel Hexane / Ethyl AcetateNone< 50%Severe Tailing / Irreversible Binding
Bare Silica Gel Hexane / Ethyl Acetate1% TEA or NH₄OH80–90%Moderate to Sharp
Amine-Functionalized Silica Hexane / Ethyl AcetateNone> 95%Sharp, Symmetrical[6]
Reversed-Phase (C18) Water / Acetonitrile0.1% NH₄OH (pH > 9)> 95%Sharp, Symmetrical[4]

Validated Experimental Protocols

Protocol A: Normal-Phase Purification using Amine-Functionalized Silica

Rationale: Amine-bonded silica provides a basic surface environment, eliminating the need for mobile phase modifiers and allowing for the use of standard, easily evaporable solvents[4][6].

  • Method Development (TLC): Spot the crude mixture on an amine-functionalized TLC plate. Develop using a non-chlorinated solvent system (e.g., Hexane/Ethyl Acetate). Calculate the Rf​ values; aim for an Rf​ of 0.2–0.3 for the target compound.

  • Sample Preparation: Dissolve the crude 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in a minimal volume of the weak solvent (Hexane). If solubility is poor, utilize solid-phase dry loading onto diatomaceous earth[5].

  • Column Equilibration: Mount an amine-functionalized flash cartridge (e.g., Biotage KP-NH or RediSep Amine) onto the automated flash system. Equilibrate with 3–5 column volumes (CV) of the initial mobile phase (e.g., 95:5 Hexane:EtOAc)[2].

  • Loading and Elution: Load the sample. Run a gradient elution based on the TLC data, typically from 5% to 50% Ethyl Acetate over 10–15 CVs.

  • Fraction Collection: Monitor elution via UV detection (254 nm). Collect fractions and verify purity via LC-MS.

Protocol B: Reversed-Phase (C18) Chromatography with High-pH Modifier

Rationale: For highly polar or insoluble batches, reversed-phase chromatography is superior. By raising the mobile phase pH at least 2 units above the amine's pKa​ , the secondary amine is deprotonated (free-base form). This increases the molecule's lipophilicity, ensuring better retention and sharper peak shapes on the C18 stationary phase[4].

  • Mobile Phase Preparation: Prepare Solvent A (Milli-Q Water) and Solvent B (Acetonitrile). Add 0.1% Ammonium Hydroxide (NH₄OH) to both solvents to achieve a pH > 9.

  • Column Equilibration: Equilibrate a C18 flash cartridge with 5 CVs of 5% Solvent B.

  • Sample Loading: Dissolve the crude mixture in a compatible solvent (e.g., DMSO or a mixture of A/B) and inject it into the system.

  • Gradient Elution: Run a linear gradient from 5% to 100% Solvent B over 15–20 CVs.

  • Post-Run Processing: Pool the product-containing fractions and lyophilize to remove the water, acetonitrile, and volatile NH₄OH modifier.

Frequently Asked Questions (FAQs)

Q: Can I use standard silica if I pre-treat the column with TEA? A: Yes, pumping 1–2% TEA through the column before the run neutralizes the acidic silanols[3]. However, this requires extensive flushing and leaves residual TEA in your fractions, which must be removed under high vacuum. Amine-functionalized columns bypass this issue entirely.

Q: Is it safe to use UV detection at 254 nm with TEA modifiers? A: TEA has a UV cutoff around 210 nm, so it is generally safe to use at 254 nm. However, at higher concentrations, it may cause baseline drift during gradient elution. Using an amine-functionalized column allows you to omit TEA, ensuring a perfectly flat baseline for UV-directed fraction collection.

References

  • Successful flash chromatography, Biotage,[Link]

  • When should I use an amine-bonded silica for flash chromatography?, Biotage, [Link]

  • Organic Amine Flash Purification Using A Novel Stationary Phase, Biotage, [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography?, Biotage, [Link]

  • RediSep amine functionalized column, Teledyne ISCO, [Link]

  • Six key factors that impact flash chromatography, Biotage,[Link]

Sources

Optimization

Technical Support Center: Troubleshooting &amp; Long-Term Storage of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the specific chemical vulnerabilities of 5-Bromo-N-me...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the specific chemical vulnerabilities of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine .

The benzisoxazole core is a privileged scaffold in medicinal chemistry, but it presents unique stability challenges. The high-energy N–O bond is susceptible to nucleophilic cleavage, while the secondary N-methylamine group is prone to oxidative degradation [1]. Understanding the mechanistic causality behind these degradation pathways is critical for maintaining compound integrity during long-term storage and biochemical assays.

Core Principles of Benzisoxazole Degradation

Before addressing specific troubleshooting scenarios, it is essential to visualize the primary degradation pathways that compromise 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Degradation A 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (Intact Compound) B Nucleophilic Ring Opening A->B pH > 8.0 / Nucleophiles C Photolytic Cleavage A->C UV / Actinic Light D Oxidative N-demethylation A->D O2 / Trace Water E 2-Hydroxybenzamidine Derivatives B->E F Photoisomers & Degradants C->F G Primary Amine Products D->G

Fig 1: Primary degradation pathways of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Frequently Asked Questions & Troubleshooting

Q1: Why is my stock solution in DMSO turning yellow/brown over time, and why am I seeing new peaks in LC-MS? Causality & Solution: This is a classic symptom of oxidative and photolytic degradation. When stored in standard DMSO—which is highly hygroscopic—the absorbed trace water, combined with dissolved oxygen and ambient light, triggers two parallel degradation pathways:

  • Oxidative N-demethylation: The secondary N-methylamine group is oxidized, leading to the formation of a primary amine and formaldehyde.

  • Ring-Opening: The labile N–O bond undergoes cleavage, yielding 2-hydroxybenzamidine derivatives [2] or complex polymeric degradants that manifest as a yellow/brown color change. Action: Always use anhydrous, argon-degassed DMSO. Store solutions in amber vials to block actinic light, and maintain them at -20°C or lower.

Q2: I prepared a basic buffer solution (pH 8.5) for my biochemical assay, but the compound degraded within hours. What happened? Causality & Solution: Benzisoxazoles are exquisitely sensitive to base-catalyzed and nucleophilic ring-opening [3]. While 3-unsubstituted benzisoxazoles undergo the well-known Kemp elimination to form cyanophenols, 3-amino derivatives like our compound undergo nucleophilic attack at the 3-position or direct N–O bond cleavage under basic conditions, leading to transannulation or complete scaffold breakdown [1]. Action: Maintain your assay buffers at a slightly acidic to neutral pH (pH 5.5 – 7.4) where the heterocycle is most stable. If a higher pH is strictly required, prepare the working solutions immediately before use and account for the degradation kinetics in your data analysis. Avoid using primary amine buffers (e.g., Tris) which can act as nucleophiles.

Q3: Does the 5-bromo substituent affect the stability of the compound compared to the parent benzo[d]isoxazol-3-amine? Causality & Solution: Yes, the 5-bromo substituent introduces two competing effects. First, the heavy bromine atom enhances intersystem crossing, which can increase the molecule's sensitivity to UV light, exacerbating photodegradation. Second, the electron-withdrawing nature of the halogen makes the aromatic ring more electron-deficient, slightly increasing the susceptibility of the isoxazole ring to nucleophilic attack. Action: Strict protection from light is mandatory. Handle the compound under low-light conditions when preparing solutions.

Quantitative Stability Data

To assist in your experimental planning, the following table summarizes the expected stability of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine across various conditions.

Storage ConditionMatrix / SolventTemperatureLight ExposureEstimated Shelf-Life ( t90%​ )Primary Degradation Risk
Solid Powder Neat-20°CDark> 24 MonthsNegligible
Solid Powder Neat25°CAmbient6 - 12 MonthsPhotolysis, Thermal
Stock Solution Anhydrous DMSO-20°CDark3 - 6 MonthsOxidation, N–O Cleavage
Stock Solution Wet DMSO (>0.1% H2​O )25°CAmbient< 1 WeekHydrolysis, Ring-Opening
Assay Buffer Aqueous (pH 7.4)37°CAmbient12 - 24 HoursNucleophilic Attack
Assay Buffer Aqueous (pH > 8.5)37°CAmbient< 4 HoursBase-Catalyzed Cleavage

Self-Validating Protocol: Preparation and Long-Term Storage

To ensure absolute scientific integrity, do not simply dissolve and freeze the compound. Follow this self-validating workflow to minimize N–O bond cleavage and oxidative N-demethylation.

Step-by-Step Methodology
  • Solvent Degassing: Sparge anhydrous DMSO (water <0.005%) with high-purity Argon for 15 minutes.

    • Causality: Displacing dissolved oxygen prevents the oxidative degradation of the secondary N-methylamine group.

  • Thermal Equilibration: Allow the sealed vial of solid 5-Bromo-N-methylbenzo[d]isoxazol-3-amine to reach room temperature in a desiccator before opening.

    • Causality: Prevents atmospheric moisture condensation on the cold powder, which would initiate hydrolysis of the benzisoxazole ring.

  • Dissolution: Dissolve the compound to the desired stock concentration (e.g., 10 mM) using the degassed DMSO under a gentle stream of Argon.

  • Aliquoting: Dispense the solution into single-use amber glass vials (e.g., 50 µL per vial).

    • Causality: Single-use aliquots prevent repeated freeze-thaw cycles and minimize light exposure, mitigating photolytic cleavage.

  • Headspace Purging & Sealing: Purge the headspace of each vial with Argon for 3–5 seconds before immediately capping with a PTFE-lined septum.

  • Storage: Transfer vials immediately to a -20°C or -80°C freezer.

  • Quality Control (Self-Validation): Before using an aliquot in a critical assay, run a rapid LC-MS check. The intact mass should show the [M+H]+ ion (approx. m/z 227/229 due to bromine isotopes). If a peak corresponding to the 2-hydroxybenzamidine derivative (+2 Da, reductive opening) or a demethylated product (-14 Da) exceeds 5% of the total Area Under the Curve (AUC), discard the aliquot.

Workflow Step1 1. Solvent Prep Degas anhydrous DMSO with Argon (15 min) Step2 2. Dissolution Dissolve compound at 10 mM under inert gas Step1->Step2 Step3 3. Aliquoting Dispense into single-use amber glass vials Step2->Step3 Step4 4. Argon Blanket Purge headspace with Argon before sealing Step3->Step4 Step5 5. Storage Store at -20°C to -80°C in the dark Step4->Step5 Step6 6. QC Validation LC-MS purity check prior to assay use Step5->Step6

Fig 2: Self-validating workflow for the preparation and storage of stock solutions.

References

  • Title: I2-DMSO-Mediated Transannulation of Benzo[d]isoxazol-3-amine: Direct Access to 2,4,5-Substituted Pyrimidine Derivatives Source: The Journal of Organic Chemistry, American Chemical Society (2023) URL: [Link]

  • Title: Preparation of 2-hydroxybenzamidines from 3-aminobenzisoxazoles Source: Tetrahedron Letters, Florida Atlantic University / ResearchGate (2002) URL: [Link]

Troubleshooting

Resolving HPLC peak tailing for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine analysis

This technical support guide provides in-depth troubleshooting for HPLC peak tailing encountered during the analysis of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. Designed for researchers, scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide provides in-depth troubleshooting for HPLC peak tailing encountered during the analysis of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. Designed for researchers, scientists, and drug development professionals, this resource offers practical solutions and explains the underlying scientific principles to ensure robust and accurate chromatographic results.

Troubleshooting Guide: Resolving HPLC Peak Tailing

Peak tailing is a common issue in HPLC that can compromise the accuracy and resolution of your analysis.[1][2] This guide provides a systematic approach to diagnosing and resolving peak tailing for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process to identify and address the root cause of peak tailing.

G A Start: Peak Tailing Observed B Check Mobile Phase pH A->B C Is pH at least 2 units away from analyte pKa? B->C Yes D Adjust pH to be < pKa - 2 or > pKa + 2 B->D No E Check for Secondary Silanol Interactions C->E Yes D->C F Add Mobile Phase Modifier (e.g., Triethylamine) E->F Yes G Use an End-Capped Column E->G No H Investigate Column Health F->H G->H I Perform Column Wash or Replace Column H->I Poor J Examine Sample Preparation H->J Good N Peak Shape Improved I->N K Ensure Complete Dissolution and Filter Sample J->K Incomplete Dissolution L Check for System Issues (Dead Volume, Leaks) J->L Complete Dissolution K->N M Inspect Tubing, Fittings, and Connections L->M Suspected L->N None Found M->N

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak tailing for a basic compound like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine?

Peak tailing for basic compounds like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in reversed-phase HPLC is often caused by secondary interactions between the analyte and the stationary phase.[1][3] The primary culprits are:

  • Silanol Interactions: Residual silanol groups (Si-OH) on the surface of silica-based columns can be deprotonated at mobile phase pH values above 3, becoming negatively charged (Si-O⁻).[3][4] The basic amine functional group of your analyte can become protonated, leading to a positively charged species. The electrostatic interaction between the positively charged analyte and the negatively charged silanol groups causes a secondary, stronger retention mechanism for a portion of the analyte molecules, resulting in a tailed peak.[2][5]

  • Mobile Phase pH Close to Analyte pKa: When the mobile phase pH is close to the pKa of the analyte, both the ionized and unionized forms of the compound can exist simultaneously.[6][7][8] This can lead to peak broadening or tailing as the two forms may have different retention times. For consistent peak shape, it's recommended to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.[9]

  • Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing.[2]

Q2: How does the mobile phase pH specifically affect the peak shape of my analyte?

The mobile phase pH is a critical parameter for controlling the retention and peak shape of ionizable compounds.[6][7] For 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, which is a basic compound, the following effects are observed:

  • Low pH (e.g., pH < 3): At low pH, the silanol groups on the silica-based column are protonated (Si-OH) and therefore neutral.[1][10] This minimizes the secondary ionic interactions with the protonated basic analyte, leading to improved peak symmetry.[10]

  • Mid-range pH (e.g., pH 3-7): In this range, both the analyte and the silanol groups can be partially ionized, leading to significant peak tailing due to the strong secondary interactions.[3]

  • High pH (e.g., pH > 8): At high pH, the analyte will be in its neutral form, and while the silanol groups are fully ionized, the lack of a positive charge on the analyte reduces the strong electrostatic interaction. However, traditional silica-based columns are not stable at high pH. Specialized hybrid or polymer-based columns are required for high-pH applications.[1]

Q3: What are "end-capped" columns, and how can they help reduce peak tailing?

End-capping is a process where the residual silanol groups on a silica-based stationary phase are chemically reacted with a small, less polar silane (like trimethylchlorosilane) to convert them into less interactive trimethylsilyl (TMS) groups.[2] This "capping" of the active silanol sites significantly reduces their availability to interact with basic analytes.[2][3] Using a high-quality, well-end-capped column is a primary strategy for minimizing peak tailing for basic compounds. Modern "Type B" silica columns, which have lower metal content and fewer acidic silanols, also contribute to better peak shapes.[1][10]

Q4: Can my sample preparation be a source of peak tailing?

Yes, improper sample preparation can contribute to poor peak shape.[11] Key considerations include:

  • Sample Solvent: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than the mobile phase, it can cause peak distortion, including fronting or tailing.[12] It is always best to dissolve the sample in the mobile phase itself or a weaker solvent.

  • Incomplete Dissolution: If the sample is not fully dissolved, it can lead to split or tailing peaks.[11]

  • Particulates: Injecting samples containing particulate matter can block the column frit, leading to peak distortion for all analytes in the chromatogram.[13] Always filter your samples through a 0.22 µm or 0.45 µm syringe filter before injection.[6]

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment and Buffer Selection

This protocol describes how to prepare a buffered mobile phase to control pH and improve peak shape.

Objective: To prepare a mobile phase with a stable pH below 3 to minimize silanol interactions.

Materials:

  • HPLC-grade water

  • HPLC-grade acetonitrile or methanol

  • Formic acid or trifluoroacetic acid (TFA)

  • 0.22 µm or 0.45 µm membrane filter

Procedure:

  • Aqueous Component Preparation: To 950 mL of HPLC-grade water, add 1.0 mL of formic acid (for a final concentration of approximately 0.1%).

  • pH Measurement: Measure the pH of the aqueous solution. It should be in the range of 2.5-3.0.

  • Filtration: Filter the aqueous component through a 0.22 µm or 0.45 µm membrane filter to remove any particulates.[6]

  • Mobile Phase Preparation: Mix the filtered aqueous component with the organic modifier (acetonitrile or methanol) in the desired ratio (e.g., 50:50 v/v).

  • Degassing: Degas the final mobile phase using sonication, vacuum filtration, or an inline degasser to prevent air bubbles in the system.

Protocol 2: Using a Mobile Phase Modifier (Triethylamine)

This protocol details the use of a competitive base to reduce peak tailing.

Objective: To add a "tail-suppressing" agent to the mobile phase to block active silanol sites.

Materials:

  • Prepared mobile phase (as in Protocol 1)

  • Triethylamine (TEA)

Procedure:

  • Modifier Addition: To the prepared mobile phase, add triethylamine to a final concentration of 10-25 mM.

  • Mixing and Degassing: Thoroughly mix the mobile phase and degas it before use.

Note: Triethylamine can sometimes suppress ionization in the mass spectrometer source, so it may not be suitable for LC-MS applications.

Data Presentation

The following table illustrates the expected impact of different mobile phase conditions on the peak asymmetry of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Mobile Phase ConditionExpected USP Tailing Factor (Tf)Rationale
Acetonitrile/Water (50:50)> 2.0Unbuffered mobile phase leads to strong silanol interactions.
Acetonitrile/0.1% Formic Acid in Water (50:50)1.2 - 1.5Low pH protonates silanols, reducing secondary interactions.[1]
Acetonitrile/10mM Ammonium Acetate, pH 4.5> 1.8pH is in the range where silanols are ionized, causing tailing.[3]
Acetonitrile/0.1% Formic Acid with 10mM TEA1.0 - 1.2TEA acts as a competitive base, masking silanol sites.

Visualizing the Mechanism of Peak Tailing

The following diagram illustrates the interaction between a protonated basic analyte and an ionized silanol group on the stationary phase surface, which is the primary cause of peak tailing.

G cluster_0 Silica Surface cluster_1 Mobile Phase Si-O- Si-O Si-OH Si-OH Analyte Analyte-NH+-R Analyte->Si-O- Ionic Interaction (Causes Tailing)

Sources

Optimization

Optimizing reaction time and temperature for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine amination

Welcome to the technical support center for the amination of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troublesho...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the amination of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for this crucial C-N cross-coupling reaction. The following question-and-answer format directly addresses common challenges encountered in the lab, offering practical solutions grounded in established chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Buchwald-Hartwig amination of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is showing low to no conversion. What are the primary troubleshooting steps?

Low conversion is a frequent hurdle in palladium-catalyzed aminations, often stemming from a few critical factors.[1] The Pd(0) catalyst is sensitive to oxygen, so ensuring a properly degassed reaction vessel under an inert atmosphere (like Argon or Nitrogen) is paramount.[1][2]

Here's a systematic approach to troubleshooting:

  • Inert Atmosphere: Confirm that your reaction setup was thoroughly purged of air and maintained under an inert gas throughout the experiment.[1][2]

  • Reagent Purity: Impurities in your starting material, amine, or solvent can poison the catalyst.[2][3] Ensure all reagents are of high purity and that your solvent is anhydrous and degassed.[2][4]

  • Catalyst and Ligand Choice: The selection of the palladium source and the phosphine ligand is critical. For heteroaromatic amines, specialized ligands are often necessary.[5][6] Modern palladacycle precatalysts (e.g., G3 or G4) are generally more reliable than traditional sources like Pd(OAc)₂ as they form the active LPd(0) catalyst more efficiently.[6]

  • Base Selection: The base plays a crucial role in the catalytic cycle.[7][8] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium hexamethyldisilazide (LHMDS) are common, but may not be suitable for base-sensitive substrates.[5][6]

Q2: I'm struggling with optimizing the reaction temperature. What is the recommended range and how does temperature affect the reaction?

Typical Buchwald-Hartwig aminations are conducted between 80-110 °C.[1][5][9] However, the optimal temperature is highly dependent on the specific substrates and catalyst system.

Causality of Temperature Effects:

  • Low Temperature: Insufficient thermal energy can lead to a slow or stalled reaction, as the activation energy for one or more steps in the catalytic cycle (oxidative addition, reductive elimination) is not met.

  • High Temperature: While higher temperatures can increase the reaction rate, they can also lead to catalyst decomposition and the formation of side products.[3][10] For base-sensitive functional groups, elevated temperatures can be particularly problematic.[11]

Optimization Strategy:

If you suspect a temperature-related issue, a systematic approach is recommended. Start with a moderate temperature (e.g., 80 °C) and monitor the reaction progress. If the reaction is sluggish, incrementally increase the temperature by 10-20 °C and continue to monitor. Conversely, if you observe significant side product formation, lowering the temperature may improve selectivity.[3]

Q3: How do I select the appropriate reaction time? What are the consequences of running the reaction for too long or too short a time?

The optimal reaction time is the point at which the maximum yield of the desired product is achieved with minimal side product formation. This is best determined by monitoring the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][10][12]

  • Insufficient Reaction Time: Quenching the reaction prematurely will naturally result in a low yield due to incomplete conversion of the starting materials.

  • Excessive Reaction Time: Prolonged reaction times, especially at elevated temperatures, can lead to the decomposition of the product or catalyst, and the formation of undesired byproducts.[3]

A time-course study is the most effective way to determine the optimal reaction duration for your specific system.

Q4: I am observing significant side product formation. What are the likely side reactions and how can I mitigate them?

Side product formation is a common challenge that can significantly lower your yield. Potential side reactions in a Buchwald-Hartwig amination include:

  • Hydrodehalogenation: The bromo group on your starting material is replaced by a hydrogen atom. This can be favored by certain catalyst/ligand combinations or the presence of water.

  • Homocoupling: Two molecules of your amine or two molecules of your aryl bromide couple together.[3]

  • Catalyst Decomposition: The formation of palladium black is a visual indicator of catalyst decomposition, leading to a loss of catalytic activity.

Mitigation Strategies:

  • Ligand Choice: The ligand plays a crucial role in preventing side reactions by stabilizing the palladium center.[6] Screening different ligands can often identify one that favors the desired C-N bond formation.

  • Reaction Conditions: As mentioned earlier, optimizing temperature and reaction time can minimize the formation of degradation products.[3]

  • Base Selection: An inappropriate base can lead to side reactions.[2][6] If you suspect base-induced decomposition, consider a weaker base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).[6]

Experimental Protocols & Data

General Protocol for Buchwald-Hartwig Amination

This protocol provides a general starting point. Optimization for your specific amine coupling partner will be necessary.

  • Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere (Argon), add 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (1.0 mmol), the amine coupling partner (1.2 mmol), the palladium precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%), and the base (e.g., NaOtBu, 1.4 mmol).[1][6]

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene, 5 mL) via syringe.[1][6]

  • Reaction: Seal the tube and heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.[1][5]

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.[1]

  • Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.[1][13]

  • Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[1]

Data Summary: Optimizing Reaction Conditions

The following table summarizes typical starting points for optimizing the amination of aryl bromides.

ParameterRecommended Starting ConditionsRationale & Key Considerations
Palladium Precatalyst XPhos Pd G3 (2 mol%)Modern precatalysts offer improved efficiency and air stability.[6]
Ligand XPhos, RuPhos, BrettPhosLigand choice is substrate-dependent; bulky, electron-rich ligands are often effective.[6]
Base NaOtBu (1.4 equiv)A strong, non-nucleophilic base is generally required. Weaker bases may be needed for sensitive substrates.[6][7][8]
Solvent Toluene, DioxaneAprotic solvents are standard. Toluene is often a good starting point.[11][14][15]
Temperature 80-100 °CProvides sufficient energy for most couplings without promoting excessive side reactions.[5]
Reaction Time 2-24 hoursHighly variable; must be determined by monitoring the reaction.

Visualizing the Process

Buchwald-Hartwig Catalytic Cycle

Buchwald_Hartwig_Cycle cluster_product L-Pd(0) L-Pd(0) Oxidative Addition Complex Oxidative Addition Complex L-Pd(0)->Oxidative Addition Complex Ar-Br Amine Coordination Amine Coordination Oxidative Addition Complex->Amine Coordination R2NH Palladium-Amido Complex Palladium-Amido Complex Amine Coordination->Palladium-Amido Complex Base, -H-Base+ Palladium-Amido Complex->L-Pd(0) Reductive Elimination Product Ar-NR2 Palladium-Amido Complex->Product Troubleshooting_Workflow start Low or No Conversion check_inert Verify Inert Atmosphere start->check_inert check_reagents Check Reagent Purity & Solvent Quality check_inert->check_reagents Atmosphere OK success Improved Conversion check_inert->success Atmosphere Issue Found & Corrected optimize_catalyst Screen Catalyst & Ligand check_reagents->optimize_catalyst Reagents OK check_reagents->success Reagent Issue Found & Corrected optimize_base Screen Bases optimize_catalyst->optimize_base No Improvement optimize_catalyst->success Better Catalyst Found optimize_temp Optimize Temperature optimize_base->optimize_temp No Improvement optimize_base->success Better Base Found optimize_temp->success Improvement

Caption: A systematic workflow for troubleshooting low conversion in amination reactions.

References

  • Role of the base in Buchwald-Hartwig amination. (2014). PubMed. Retrieved March 22, 2026, from [Link]

  • Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. Retrieved March 22, 2026, from [Link]

  • The Role of the Base in Buchwald-Hartwig Amination. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). PMC. Retrieved March 22, 2026, from [Link]

  • Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved March 22, 2026, from [Link]

  • Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. Retrieved March 22, 2026, from [Link]

  • Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. (n.d.). PMC. Retrieved March 22, 2026, from [Link]

  • Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. (2024). Organic Letters - ACS Publications. Retrieved March 22, 2026, from [Link]

  • Intermolecular reductive C-N cross coupling of nitroarenes and boronic acids by P(III) / P(V)=O catalysis. (2019). Scientific Update. Retrieved March 22, 2026, from [Link]

  • Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. (2009). Journal of the American Chemical Society. Retrieved March 22, 2026, from [Link]

  • Help troubleshooting a Buchwald-Hartwig amination?. (2018). Reddit. Retrieved March 22, 2026, from [Link]

  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018). Beilstein Journal of Organic Chemistry. Retrieved March 22, 2026, from [Link]

  • Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). Semantic Scholar. Retrieved March 22, 2026, from [Link]

  • Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (2024). Molecules. Retrieved March 22, 2026, from [Link]

  • Aminations of Aryl Bromides in Water at Room Temperature. (n.d.). PMC. Retrieved March 22, 2026, from [Link]

  • Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Retrieved March 22, 2026, from [Link]

  • Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. (2014). Organic Letters. Retrieved March 22, 2026, from [Link]

  • An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. (2025). MDPI. Retrieved March 22, 2026, from [Link]

  • Amination of Aromatic Halides and Exploration of the Reactivity Sequence of Aromatic Halides. (2018). The Journal of Organic Chemistry - ACS Publications. Retrieved March 22, 2026, from [Link]

  • Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. (n.d.). Organic Process Research & Development - ACS Publications. Retrieved March 22, 2026, from [Link]

  • Room Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design. (2026). ResearchGate. Retrieved March 22, 2026, from [Link]

  • The Asymmetric Buchwald–Hartwig Amination Reaction. (n.d.). Wiley Online Library. Retrieved March 22, 2026, from [Link]

  • REACTIONS OF 5-METHYL-ISOXAZOL-3-AMINE WITH ACTIVED ENOL ETHERS. (n.d.). Revues Scientifiques Marocaines. Retrieved March 22, 2026, from [Link]

  • Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. (2022). Chemical Reviews - ACS Publications. Retrieved March 22, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Cross-Coupling Reactions with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in cross-coupling reactions involving the sterically challenging substrate, 5-Bromo-N-methylbenzo[d]isoxaz...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in cross-coupling reactions involving the sterically challenging substrate, 5-Bromo-N-methylbenzo[d]isoxazol-3-amine. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you navigate the complexities of these reactions and achieve higher yields and purity.

The inherent steric hindrance in 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, arising from the N-methyl group proximal to the isoxazole ring and the bromine at the 5-position, often impedes the crucial steps of the palladium-catalyzed cross-coupling cycle. This can lead to low conversion rates, catalyst deactivation, and the formation of undesirable byproducts. This guide is designed to provide a systematic approach to overcoming these challenges.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Conversion in Suzuki-Miyaura Coupling

Question: My Suzuki-Miyaura reaction with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine and an arylboronic acid is resulting in very low yield or only starting material. What are the primary causes and how can I improve the outcome?

Answer: Low conversion in this context is a classic symptom of the catalyst's inability to overcome the steric hindrance of the substrate. The oxidative addition of the aryl bromide to the Pd(0) center is often the rate-limiting step and is highly sensitive to steric bulk.[1]

Here is a systematic approach to troubleshoot this issue:

  • Re-evaluate Your Catalyst System: The choice of ligand is the most critical parameter. Standard ligands like PPh₃ are often ineffective for this type of substrate.

    • Switch to Bulky, Electron-Rich Ligands: Modern biaryl phosphine ligands (Buchwald ligands) are designed to create a sterically demanding and electron-rich environment around the palladium, which promotes both oxidative addition and reductive elimination.[2] Consider ligands such as SPhos, XPhos, or RuPhos.

    • Consider N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong σ-donors and can be highly effective for coupling sterically hindered substrates.[3][4][5][6] Complexes like (IPr)Pd(allyl)Cl can be very active.[7]

    • Use a Modern Precatalyst: Instead of generating the active Pd(0) species in situ from Pd(OAc)₂ or Pd₂(dba)₃, which can be inefficient, use a well-defined precatalyst.[8][9][10] Buchwald G3 or G4 precatalysts, which are pre-complexed with the bulky ligand, ensure the formation of the active monoligated Pd(0) species required for the reaction.[8][11]

  • Optimize the Base and Solvent:

    • Base Selection: A strong, non-nucleophilic base is often required. Potassium phosphate (K₃PO₄) is an excellent starting point. Other options include cesium carbonate (Cs₂CO₃) or potassium tert-butoxide (t-BuOK).[12] The base's role is to facilitate the transmetalation step.

    • Solvent System: Anhydrous, aprotic polar solvents are generally preferred. 1,4-Dioxane or toluene, often with a small amount of water (e.g., 10:1 ratio), can be effective.[13][14] The water can help to solubilize the base and facilitate the reaction.

  • Increase Reaction Temperature: Sterically hindered couplings often require more thermal energy to overcome the activation barrier.[15] Try increasing the temperature to 100-120 °C. However, be cautious, as excessively high temperatures can lead to catalyst decomposition or side reactions.

Issue 2: Significant Hydrodehalogenation Byproduct Formation

Question: I am observing a significant amount of N-methylbenzo[d]isoxazol-3-amine (the debrominated product) in my reaction mixture. How can I suppress this hydrodehalogenation side reaction?

Answer: Hydrodehalogenation is a common side reaction in palladium-catalyzed couplings where the aryl-halide bond is cleaved and replaced with a hydrogen atom.[16][17][18] This can occur when the catalytic cycle is interrupted or when a hydrogen source is readily available.

Strategies to Minimize Hydrodehalogenation:

  • Choice of Base and Solvent: The mechanism of hydrodehalogenation can involve the solvent or base as a hydride source.[16]

    • Avoid alcohol-based solvents like methanol, which can be a source of hydrides.

    • Using a strong, non-coordinating base like K₃PO₄ or Cs₂CO₃ can be beneficial.

  • Ensure Anhydrous Conditions (If Possible): While some Suzuki reactions benefit from a small amount of water, excess water can sometimes contribute to hydrodehalogenation.[17] Ensure your solvents are properly dried and the reaction is run under an inert atmosphere.

  • Increase the Rate of the Desired Reaction: Often, side reactions become prominent when the main catalytic cycle is slow. By using a more active catalyst system (as described in Issue 1), you can accelerate the cross-coupling, which will outcompete the hydrodehalogenation pathway.

Issue 3: Failure in Buchwald-Hartwig Amination with a Bulky Amine

Question: I am trying to perform a Buchwald-Hartwig amination on 5-Bromo-N-methylbenzo[d]isoxazol-3-amine with a sterically hindered secondary amine, but the reaction is not proceeding. What should I change?

Answer: The Buchwald-Hartwig amination is also highly sensitive to steric hindrance on both the aryl halide and the amine coupling partner.[19][20][21] When both partners are bulky, the reaction becomes exceptionally challenging.

Key Adjustments for Hindered Buchwald-Hartwig Amination:

  • Advanced Catalyst System: This is non-negotiable for such a transformation.

    • Ligand Choice: Use highly specialized, sterically demanding ligands. Josiphos-type ligands or the Buchwald ligand BrettPhos are often effective for coupling hindered secondary amines.

    • Precatalyst: As with the Suzuki reaction, a well-defined precatalyst is highly recommended to ensure the generation of a highly active catalyst.[22]

  • Strong, Non-nucleophilic Base: A strong base is required to deprotonate the amine. Lithium bis(trimethylsilyl)amide (LiHMDS) or sodium tert-butoxide (NaOtBu) are common choices for these challenging couplings.[23]

  • Solvent: Anhydrous, non-polar aprotic solvents like toluene or xylene are typically used.[24]

  • Temperature: These reactions often require elevated temperatures (100-130 °C) to proceed at a reasonable rate.

Frequently Asked Questions (FAQs)

Q1: Which palladium precatalyst generation should I use? A1: For challenging substrates like this, the later generation Buchwald precatalysts (G3, G4, G6) are generally superior.[11] They are designed for enhanced stability and to more readily form the active monoligated Pd(0) species, which is crucial for initiating the catalytic cycle with a hindered substrate.[8]

Q2: How do I choose between a phosphine ligand and an NHC ligand? A2: Both classes of ligands can be effective. Biaryl phosphine ligands (e.g., SPhos, XPhos) are often the first choice due to their well-documented success in a wide range of cross-coupling reactions.[2] NHC ligands are generally more thermally stable and can be highly active, making them a good alternative if phosphine-based systems fail.[5][6][25] The choice may ultimately come down to empirical screening for your specific substrate combination.

Q3: My boronic acid is unstable and I'm seeing protodeboronation. What can I do? A3: Protodeboronation, the replacement of the C-B bond with a C-H bond, is a common side reaction that consumes your nucleophile.[26] To mitigate this:

  • Switch to a Boronic Ester: Boronic acid pinacol esters (Bpin) are generally more stable than their corresponding boronic acids and are less prone to protodeboronation.[27][28]

  • Use an Excess of the Boron Reagent: Using a slight excess (e.g., 1.2-1.5 equivalents) of the boronic acid or ester can help to drive the reaction to completion despite some loss to this side reaction.[27]

  • Ensure Anhydrous Conditions: While counterintuitive for some Suzuki protocols, minimizing water can sometimes reduce the rate of protodeboronation.

Q4: What are the best practices for setting up these reactions? A4: Rigorous exclusion of oxygen is critical for the stability of the Pd(0) catalyst.

  • Degassing: Thoroughly degas all solvents and any water used in the reaction mixture. This can be done by bubbling an inert gas (argon or nitrogen) through the liquid for 30 minutes or by using several freeze-pump-thaw cycles.[14][27]

  • Inert Atmosphere: Assemble the reaction under an inert atmosphere (in a glovebox or using Schlenk techniques).[14]

  • Reagent Quality: Use fresh, high-purity catalysts, ligands, and bases.

Data & Protocols
Table 1: Recommended Catalyst Systems for Cross-Coupling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine
Reaction TypeRecommended Ligand(s)Recommended Precatalyst(s)Recommended Base(s)Typical Solvent(s)
Suzuki-Miyaura SPhos, XPhos, RuPhosXPhos Pd G3, SPhos Pd G4K₃PO₄, Cs₂CO₃Toluene, 1,4-Dioxane (+/- H₂O)
Buchwald-Hartwig BrettPhos, Josiphos-typeBrettPhos Pd G3NaOtBu, LiHMDSToluene, Xylene
Sonogashira (Copper-Free) SPhos, XPhosXPhos Pd G3Cs₂CO₃1,4-Dioxane, THF
Protocol 1: Optimized Suzuki-Miyaura Coupling

This protocol provides a starting point for the coupling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine with a generic arylboronic acid.

Reagents:

  • 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • XPhos Pd G3 (2 mol%)

  • K₃PO₄ (2.0 equiv)

  • Anhydrous, degassed 1,4-Dioxane/Water (10:1)

Procedure:

  • To a dry Schlenk tube under an argon atmosphere, add 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, the arylboronic acid, XPhos Pd G3, and K₃PO₄.

  • Evacuate and backfill the tube with argon three times.

  • Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Seal the tube and place it in a preheated oil bath at 110 °C.

  • Stir the reaction mixture vigorously for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite®.

  • Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Optimized Buchwald-Hartwig Amination

This protocol is for the coupling of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine with a generic secondary amine.

Reagents:

  • 5-Bromo-N-methylbenzo[d]isoxazol-3-amine (1.0 equiv)

  • Secondary Amine (1.2 equiv)

  • BrettPhos Pd G3 (2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.5 equiv)

  • Anhydrous, degassed Toluene

Procedure:

  • In an argon-filled glovebox, add BrettPhos Pd G3 and NaOtBu to a dry Schlenk tube.

  • Remove the tube from the glovebox, add 5-Bromo-N-methylbenzo[d]isoxazol-3-amine and a stir bar under a positive flow of argon.

  • Add the anhydrous, degassed toluene, followed by the secondary amine via syringe.

  • Seal the tube and heat in a preheated oil bath at 110 °C for 18-36 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After cooling, carefully quench the reaction with saturated aqueous NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry, and concentrate.

  • Purify by flash column chromatography.

Visual Guides
Diagram 1: Troubleshooting Workflow for Low Yield

Troubleshooting_Workflow start Low Yield Observed catalyst 1. Re-evaluate Catalyst System start->catalyst conditions 2. Optimize Reaction Conditions start->conditions reagents 3. Check Reagent Quality start->reagents ligand Switch to Bulky Ligand (e.g., SPhos, XPhos, NHC) catalyst->ligand Ineffective Ligand? precatalyst Use Modern Precatalyst (e.g., G3 or G4) catalyst->precatalyst Poor Pd(0) Generation? base Screen Stronger Base (K₃PO₄, Cs₂CO₃, NaOtBu) conditions->base Wrong Base/Solvent? solvent Change Solvent (Toluene, Dioxane) conditions->solvent temp Increase Temperature (100-120°C) conditions->temp Insufficient Energy? degas Ensure Rigorous Degassing (Freeze-Pump-Thaw) reagents->degas Oxygen Present? purity Use Fresh/Pure Reagents reagents->purity Degraded Reagents? Catalytic_Cycle cluster_hindrance Steric Hindrance Zone Pd0 L-Pd(0) OA_Complex L-Pd(II)(Ar)(Br) TM_Complex L-Pd(II)(Ar)(Nu) OA_Complex->TM_Complex Transmetalation TM_Complex->Pd0 Bulky Ligand 'L' Promotes C-C Bond Formation Product Ar-Nu OA Oxidative Addition RE Reductive Elimination ArBr Ar-Br ArBr->Pd0 Bulky Ligand 'L' Facilitates Approach Nu Nucleophile (e.g., Ar'-B(OH)₂) Nu->TM_Complex Base Base Base->TM_Complex

Caption: Catalytic cycle highlighting how bulky ligands (L) are crucial for overcoming steric hindrance.

References
  • Altenhoff, G., Goddard, R., Lehmann, C. W., & Glorius, F. (2003). An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Angewandte Chemie International Edition, 42(31), 3690-3693. Available at: [Link]

  • Tu, T., Sun, Z., Fang, W., Xu, M., & Zhou, Y. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters, 14(16), 4250-4253. Available at: [Link]

  • Ahmadi, Z., & McIndoe, J. S. (2013). A mechanistic investigation of hydrodehalogenation using ESI-MS. Chemical Communications, 49(100), 11758-11760. Available at: [Link]

  • Vantourout, J. C., et al. (2022). Bulky phosphine ligands promote palladium-catalyzed protodeboronation. ChemRxiv. Available at: [Link]

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Class of Easily Activated Palladium Precatalysts for Facile C−N Cross-Coupling Reactions and the Low Temperature Oxidative Addition of Aryl Chlorides. Journal of the American Chemical Society, 132(40), 14073-14075. Available at: [Link]

  • O'Brien, C. J., et al. (2017). Designing Pd–N-Heterocyclic Carbene Complexes for High Reactivity and Selectivity for Cross-Coupling Applications. Accounts of Chemical Research, 50(9), 2233-2244. Available at: [Link]

  • Glorius, F. (2008). Surveying Sterically Demanding N-Heterocyclic Carbene Ligands with Restricted Flexibility for Palladium-catalyzed Cross-Coupling Reactions. Accounts of Chemical Research, 41(11), 1541-1551. Available at: [Link]

  • Glorius, F. (2008). Surveying sterically demanding N-heterocyclic carbene ligands with restricted flexibility for palladium-catalyzed cross-coupling reactions. PubMed. Available at: [Link]

  • Orbach, M., et al. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics, 30(22), 6147-6156. Available at: [Link]

  • Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. Chemical Science, 4(3), 916-920. Available at: [Link]

  • Farina, V., & Krishnan, B. (1991). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Organic Reactions. Available at: [Link]

  • Tu, T., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Chemistry Portal. Available at: [Link]

  • Wang, D., et al. (2023). N-heterocyclic carbene-catalyzed decarboxylative cross-electrophile coupling to access sterically hindered ketones. Organic Chemistry Frontiers, 10(12), 3031-3037. Available at: [Link]

  • Nova, A., et al. (2018). Designing Pd and Ni Catalysts for Cross-Coupling Reactions by Minimizing Off-Cycle Species. ACS Catalysis, 8(4), 3203-3217. Available at: [Link]

  • Watanabe, T., Miyaura, N., & Suzuki, A. (1992). Synthesis of Sterically Hindered Biaryls via the Palladium-Catalyzed Cross-Coupling Reaction of Arylboronic Acids or their Esters with Haloarenes. Synlett, 1992(03), 207-210. Available at: [Link]

  • Smith, A. M., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(2), 876-891. Available at: [Link]

  • Worthing, M. O., et al. (2022). Deciphering complexity in Pd–catalyzed cross-couplings. Communications Chemistry, 5(1), 1-10. Available at: [Link]

  • Ng, S. S. (2025). Development of phosphine ligands for efficient and chemoselective palladium-catalysed cross-coupling reactions (Doctoral dissertation, The Hong Kong Polytechnic University). Available at: [Link]

  • Sen, A., & Yamada, Y. M. A. (2024). Latest Developments in Palladium and Nickel-Catalyzed Cross-Couplings for Aryl Chlorides: Suzuki-Miyaura and Buchwald-Hartwig Reactions. SYNTHESIS. Available at: [Link]

  • Shields, J. D., et al. (2017). Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. Nature Chemistry, 9(10), 1016-1022. Available at: [Link]

  • Liu, W., et al. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. Organic Chemistry Frontiers. Available at: [Link]

  • Liu, W., et al. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. Organic Chemistry Frontiers, 1(7), 830-834. Available at: [Link]

  • García-Melchor, M., et al. (2021). Understanding the Use of Phosphine-(EWO) Ligands in Negishi Cross-Coupling: Experimental and Density Functional Theory Mechanistic Study. Organometallics, 40(8), 1039-1051. Available at: [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

  • OpenChemHub. (2024, January 10). Ligand design for cross-couplings: phosphines [Video]. YouTube. Available at: [Link]

  • ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction? Available at: [Link]

  • Ikawa, T., et al. (2025). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. Available at: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

  • Reddit. (2025). Problems with Suzuki coupling. r/Chempros. Available at: [Link]

  • ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Reagent Guides. Available at: [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

  • Bosiak, M. J., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 86(24), 18121-18133. Available at: [Link]

  • Smith, A. M., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(2), 876-891. Available at: [Link]

  • Eimre, K., et al. (2019). Overcoming Steric Hindrance in Aryl-Aryl Homocoupling via On-Surface Copolymerization. ChemPhysChem, 20(18), 2321-2326. Available at: [Link]

  • Eimre, K., et al. (2019). Overcoming steric hindrance in aryl-aryl homocoupling via on-surface copolymerization. Zenodo. Available at: [Link]

  • Penning, T. D., et al. (2002). Convenient Approach to 3,4-Diarylisoxazoles Based on the Suzuki Cross-Coupling Reaction. Synthesis, 2002(12), 1814-1818. Available at: [Link]

  • Snetkova, M. N., et al. (2019). The Palladium-catalyzed Cross-Coupling Reactions of 3-Chloro-4-halogeno-1,2,5-thiadiazoles. Journal of Heterocyclic Chemistry, 56(1), 213-221. Available at: [Link]

  • Viciu, M. S., et al. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(12), 4059-4069. Available at: [Link]

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Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Comparative Guide to 5-Bromo- vs. 5-Chloro-N-methylbenzo[d]isoxazol-3-amine Efficacy

This guide provides a comprehensive framework for comparing the potential efficacy of two closely related benzisoxazole derivatives: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine and 5-Chloro-N-methylbenzo[d]isoxazol-3-amine....

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for comparing the potential efficacy of two closely related benzisoxazole derivatives: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine and 5-Chloro-N-methylbenzo[d]isoxazol-3-amine. In drug discovery, the substitution of one halogen for another on a core scaffold can profoundly impact a compound's pharmacological profile. This document outlines the theoretical considerations and a practical, multi-step experimental workflow to objectively assess and compare the performance of these two molecules.

While direct comparative data for these specific compounds is not extensively available in public literature, we can infer potential differences based on well-established principles of medicinal chemistry and structure-activity relationships (SAR).[1][2] The choice between a bromo and a chloro substituent can influence potency, selectivity, and pharmacokinetic properties.[3][4]

Part 1: Physicochemical and Structural Rationale

The foundational difference between the two molecules lies in the properties of bromine versus chlorine at the 5-position of the benzisoxazole ring. These differences are critical for predicting biological behavior.

Property5-Bromo Derivative5-Chloro DerivativeRationale & Expected Impact
Molecular Weight HigherLowerA minor difference, but can influence ligand efficiency metrics.
Van der Waals Radius Larger (1.85 Å)Smaller (1.75 Å)The bulkier bromine atom may provide a better fit in a hydrophobic binding pocket but could also introduce steric hindrance.[1]
Electronegativity Lower (2.96)Higher (3.16)Chlorine's greater electron-withdrawing effect can alter the electron density of the aromatic ring, potentially influencing target interactions.[2]
Lipophilicity (LogP) Generally HigherGenerally LowerIncreased lipophilicity from bromine may enhance membrane permeability but could also increase non-specific binding and metabolic liability.[3]
Carbon-Halogen Bond Strength WeakerStrongerThe C-Br bond is more susceptible to metabolic cleavage than the C-Cl bond, potentially leading to lower metabolic stability for the bromo derivative.[5][6]

This initial analysis suggests that the 5-bromo analog might exhibit higher potency due to increased lipophilicity and size, but the 5-chloro analog could possess superior metabolic stability, a crucial factor for in vivo efficacy.[7][8]

Part 2: Proposed Biological Target and Signaling Pathway

The benzo[d]isoxazole scaffold is a known pharmacophore present in compounds targeting a range of proteins, including kinases and bromodomains.[9][10][11] For the purpose of this guide, we will hypothesize that both compounds are inhibitors of a critical oncogenic kinase, "Target Kinase X," which signals through the canonical RAS-RAF-MEK-ERK (MAPK) pathway.

Kinase_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Growth Factor Receptor RAS RAS Receptor->RAS Activates RAF RAF RAS->RAF Activates TargetX Target Kinase X RAS->TargetX Activates MEK MEK RAF->MEK Phosphorylates ERK ERK MEK->ERK Phosphorylates Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription Activates TargetX->MEK Compound 5-Bromo/Chloro Compound Compound->TargetX Inhibits

Figure 1: Hypothesized inhibition of Target Kinase X within a cellular signaling cascade.

Part 3: A Step-by-Step Experimental Workflow for Efficacy Comparison

To rigorously compare the efficacy of the two compounds, a tiered approach starting from biochemical assays and progressing to cell-based and ADME (Absorption, Distribution, Metabolism, and Excretion) studies is recommended.

Figure 2: A comprehensive workflow for comparing compound efficacy.
Step 1: In Vitro Biochemical Potency (IC50 Determination)

Objective: To determine the direct inhibitory activity of each compound against the isolated Target Kinase X enzyme.

Methodology: Radiometric Kinase Assay. [12][13] This assay directly measures the phosphorylation of a substrate by the kinase using radioactively labeled ATP ([γ-³²P]ATP). It is considered a gold standard for quantifying kinase inhibition.

Experimental Protocol:

  • Reagent Preparation:

    • Prepare a kinase reaction buffer (e.g., 20 mM TRIS-HCl pH 7.4, 150 mM NaCl, 1 mM DTT).[14]

    • Serially dilute 5-Bromo and 5-Chloro compounds in DMSO, followed by a final dilution in the kinase buffer.

    • Prepare a master mix containing recombinant Target Kinase X, a suitable peptide substrate, and cofactors like MgCl₂.

  • Kinase Reaction:

    • Add the serially diluted compounds to a 96-well plate.

    • Add the kinase/substrate master mix to each well and incubate briefly to allow for inhibitor binding.[12]

    • Initiate the reaction by adding a solution of ATP containing a tracer amount of [γ-³²P]ATP.[12]

    • Incubate the reaction at 30°C for 60 minutes.

  • Detection and Analysis:

    • Stop the reaction by adding a stop solution (e.g., phosphoric acid).

    • Transfer the reaction mixture onto a phosphocellulose filter mat, which captures the phosphorylated substrate.

    • Wash the mat to remove unincorporated [γ-³²P]ATP.

    • Measure the radioactivity on the filter mat using a scintillation counter.

    • Plot the percentage of kinase activity against the log concentration of the inhibitor and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[12]

Expected Data Output:

CompoundIC50 (nM)
5-Bromo-N-methylbenzo[d]isoxazol-3-amineHypothetical Value
5-Chloro-N-methylbenzo[d]isoxazol-3-amineHypothetical Value
Step 2: Cellular Target Engagement & Potency (EC50 Determination)

Objective: To measure the ability of each compound to inhibit Target Kinase X within a living cell system, reflecting cell permeability and target engagement in a physiological context.

Methodology: HTRF® Phospho-Protein Assay. [15][16] This is a robust, no-wash immunoassay that measures the phosphorylation of a downstream substrate of Target Kinase X (e.g., Phospho-MEK). It relies on Förster Resonance Energy Transfer (FRET) between two specific antibodies.[16]

Experimental Protocol:

  • Cell Culture and Treatment:

    • Plate a relevant cancer cell line (e.g., a line known to be dependent on the MAPK pathway) in a 96-well culture plate and grow to confluency.

    • Treat the cells with a serial dilution of each compound for a specified time (e.g., 2 hours).

  • Cell Lysis:

    • Remove the culture medium and add a supplemented lysis buffer to each well.[15]

    • Incubate at room temperature with shaking for 30 minutes to ensure complete cell lysis.[15]

  • Detection:

    • Transfer the cell lysates to a 96-well low-volume white detection plate.

    • Add a pre-mixed solution of two antibodies: one targeting the phosphorylated substrate (e.g., P-MEK) labeled with a donor fluorophore, and another targeting the total protein labeled with an acceptor fluorophore.[16]

    • Incubate at room temperature as per the kit instructions.

  • Data Analysis:

    • Read the plate on an HTRF-compatible reader.

    • Calculate the ratio of the phospho-protein signal to the total protein signal to normalize for cell number variations.[16]

    • Plot the normalized signal against the log concentration of the compound to determine the EC50 value.

Expected Data Output:

CompoundCellular EC50 (nM)
5-Bromo-N-methylbenzo[d]isoxazol-3-amineHypothetical Value
5-Chloro-N-methylbenzo[d]isoxazol-3-amineHypothetical Value
Step 3: In Vitro Pharmacokinetic (ADME) Profiling

Objective: To assess key pharmacokinetic properties that influence in vivo efficacy, namely intestinal permeability and metabolic stability.

Methodology A: Caco-2 Permeability Assay. [17][18] This assay uses a monolayer of human colorectal adenocarcinoma cells (Caco-2) as a model of the intestinal epithelium to predict oral drug absorption.[19][20]

Protocol:

  • Cell Culture: Culture Caco-2 cells on semipermeable Transwell™ inserts for 21 days until they form a differentiated, polarized monolayer.[21]

  • Transport Study:

    • Add the test compound to the apical (A) side and measure its appearance on the basolateral (B) side over time to determine the A-to-B apparent permeability coefficient (Papp).[19]

    • In a separate set of wells, perform the experiment in the reverse direction (B-to-A) to calculate an efflux ratio (Papp B-A / Papp A-B). An efflux ratio >2 suggests the compound is a substrate for efflux transporters like P-glycoprotein.[17]

  • Analysis: Quantify the compound concentration in the donor and receiver compartments using LC-MS/MS.[19]

Methodology B: Liver Microsomal Stability Assay. [22][23] This assay evaluates a compound's susceptibility to metabolism by Phase I enzymes (primarily Cytochrome P450s) present in liver microsomes.[24]

Protocol:

  • Incubation: Incubate the test compound with human liver microsomes in the presence of the cofactor NADPH at 37°C.[23]

  • Time Points: Remove aliquots from the reaction mixture at several time points (e.g., 0, 5, 15, 30, 60 minutes).[25]

  • Quenching: Stop the metabolic reaction in each aliquot by adding a cold organic solvent like acetonitrile.[23]

  • Analysis:

    • Quantify the remaining parent compound at each time point using LC-MS/MS.

    • Plot the natural logarithm of the remaining compound percentage versus time to determine the in vitro half-life (t½).[23]

Expected Data Output:

CompoundCaco-2 Papp (A→B) (10⁻⁶ cm/s)Efflux RatioLiver Microsomal t½ (min)
5-Bromo-N-methylbenzo[d]isoxazol-3-amineHypothetical ValueHypothetical ValueHypothetical Value
5-Chloro-N-methylbenzo[d]isoxazol-3-amineHypothetical ValueHypothetical ValueHypothetical Value

Part 4: Synthesis of Findings and Conclusion

The final step involves integrating all experimental data to make an informed decision.

Comprehensive Data Summary:

Parameter5-Bromo Derivative5-Chloro DerivativeImplication for Efficacy
Biochemical Potency (IC50) Lower value is betterLower value is betterDirect target inhibition
Cellular Potency (EC50) Lower value is betterLower value is betterPotency in a biological system
Permeability (Papp) Higher value is betterHigher value is betterPotential for oral absorption
Metabolic Stability (t½) Higher value is betterHigher value is betterLonger duration of action in vivo

Interpretation: The ideal candidate will exhibit a potent IC50 and EC50, high permeability, and a long metabolic half-life. However, trade-offs are common.

  • Scenario 1: Bromo is more potent, but less stable. If the 5-Bromo compound shows a superior IC50/EC50 but is rapidly metabolized (short t½), its in vivo efficacy may be limited. The 5-Chloro compound, if more stable, might be the better lead despite lower initial potency.

  • Scenario 2: Chloro is less potent, but more stable and permeable. A compound with a balanced profile is often preferred. The superior ADME properties of the 5-Chloro analog could translate to better overall exposure and efficacy in a preclinical model.

  • Scenario 3: Both show similar profiles. If both compounds exhibit comparable data across all assays, other factors like ease of synthesis, cost of goods, and off-target effects would become the deciding factors.

This structured, data-driven comparison provides a robust methodology for determining which halogenated analog, 5-Bromo- or 5-Chloro-N-methylbenzo[d]isoxazol-3-amine, represents a more promising candidate for further drug development.

References

  • Evotec. Caco-2 Permeability Assay. Available at: [Link]

  • ResearchGate. Protocol for the Human Liver Microsome Stability Assay. Available at: [Link]

  • AxisPharm. Microsomal Stability Assay Protocol. Available at: [Link]

  • PubMed. Caco-2 cell permeability assays to measure drug absorption. Available at: [Link]

  • Concept Life Sciences. Caco-2 Permeability. Available at: [Link]

  • PubMed. Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Available at: [Link]

  • BioDuro. ADME Caco-2 Permeability Assay. Available at: [Link]

  • NIH. In vitro NLK Kinase Assay. Available at: [Link]

  • Domainex. Microsomal Clearance/Stability Assay. Available at: [Link]

  • Protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Available at: [Link]

  • Bio-protocol. In vitro kinase assay. Available at: [Link]

  • Protocols.io. In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1. Available at: [Link]

  • Unknown Source. Protocol for Invitro Kinase Assay. Available at: [Link]

  • BioDuro. ADME Microsomal Stability Assay. Available at: [Link]

  • YouTube. How to run a cell based phospho HTRF assay. Available at: [Link]

  • NIH. Key contemporary considerations for halogens in drug discovery. Available at: [Link]

  • NIH. Bromo- and chloro-substituted flavones induce apoptosis and modulate cell death pathways in canine lymphoma and leukemia cells - a comparative in vitro study. Available at: [Link]

  • NIH. Phospho-protein Analysis in Adherent Cells Using Flow Cytometry. Available at: [Link]

  • Fluidigm. Max MaxPar® Phospho Phospho Phospho-Protein Protein Staining Protocol. Available at: [Link]

  • ResearchGate. Influence of chlorine substituents on biological activity of chemicals: a review. Available at: [Link]

  • ResearchGate. The Benefits and Challenges of Chlorine Substitution in Enhancing Drug Efficacy and Stability. Available at: [Link]

  • ACS Publications. Robust and General Late-Stage Methylation of Aryl Chlorides: Application to Isotopic Labeling of Drug-like Scaffolds. Available at: [Link]

  • MDPI. Chiral Alkyl Halides: Underexplored Motifs in Medicine. Available at: [Link]

  • Wikipedia. Aryl halide. Available at: [Link]

  • NIH. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Available at: [Link]

  • MDPI. Synthesis and Crystal Structures of Halogen-Substituted 2-Aryl-N-phenylbenzimidazoles. Available at: [Link]

  • ResearchGate. Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds. Available at: [Link]

  • Longdom Publishing SL. Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Available at: [Link]

  • Organic Chemistry Portal. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Available at: [Link]

  • PubChem. 5-chloro-N-[(5-chloro-1,3-thiazol-2-yl)methyl]-1,2-benzothiazol-6-amine. Available at: [Link]

  • PubMed. Unique structure-activity relationship for 4-isoxazolyl-1,4-dihydropyridines. Available at: [Link]

  • MDPI. An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Available at: [Link]

  • PubMed. Structure-activity relationships of benzimidazoles and related heterocycles as topoisomerase I poisons. Available at: [Link]

  • Zanco Journal of Medical Sciences. Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of. Available at: [Link]

  • NIH. Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents. Available at: [Link]

  • PubMed. Synthesis and structure-activity relationship (SAR) study of 4-azabenzoxazole analogues as H3 antagonists. Available at: [Link]

  • Royal Society of Chemistry. Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. Available at: [Link]

  • NIH. Aryl Bromides and Aryl Chlorides for the Direct Arylation of Benzylic Amines Mediated by Ruthenium(II). Available at: [Link]

  • PubMed. Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. Available at: [Link]

  • Baghdad Science Journal. Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as An. Available at: [Link]

  • NIH. Replacing Conventional Carbon Nucleophiles with Electrophiles: Nickel-Catalyzed Reductive Alkylation of Aryl Bromides and Chlorides. Available at: [Link]

  • ResearchGate. (PDF) Synthesis And Biological Studies of 5-{[(1H-Benzo[D] Imidazol-2'-Yl)Thio]Methyl}-3-Aryl Isothiazole Derivatives. Available at: [Link]

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Comparative

A Senior Application Scientist's Guide to the Spectroscopic Validation of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

This guide provides an in-depth technical framework for the structural validation of synthesized 5-Bromo-N-methylbenzo[d]isoxazol-3-amine using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. In the landscape o...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth technical framework for the structural validation of synthesized 5-Bromo-N-methylbenzo[d]isoxazol-3-amine using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. In the landscape of drug discovery and medicinal chemistry, unequivocal structural confirmation is the bedrock of reliable and reproducible research. Professionals in this field will find this guide particularly useful as it moves beyond a simple recitation of data, instead focusing on the predictive logic and comparative analysis essential for validating novel or sparsely documented compounds.

The benzo[d]isoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of molecules targeting a range of biological entities, including Bromodomain and Extra-Terminal (BET) family proteins like BRD4[1][2]. The specific substitution pattern of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine makes it a valuable intermediate for creating libraries of bioactive compounds[3]. Given its potential, a robust and validated method for its characterization is paramount.

This document establishes a predicted spectroscopic profile for the target compound by drawing on data from structurally related analogs. It then presents a comparative analysis against a commercially available alternative, details the necessary experimental protocols for data acquisition, and outlines a self-validating workflow to ensure scientific integrity.

Molecular Structure and Atom Numbering

For clarity throughout this guide, the following IUPAC-recommended numbering scheme for the benzo[d]isoxazole ring system will be used.

Caption: Structure of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Predicted ¹H and ¹³C NMR Spectroscopic Profile

Due to the limited availability of published spectra for this exact molecule, we have constructed a predicted profile based on established principles of NMR spectroscopy and data from closely related analogs. This predictive framework is the first step in the validation process, providing a benchmark against which to compare experimentally acquired data.

Table 1: Predicted ¹H NMR Data for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Solvent: CDCl₃, Reference: TMS at 0.00 ppm

Proton AssignmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constant (J, Hz)Rationale & Comparative Data
NH (Amine)~5.0 - 6.0Broad Singlet (br s)N/AAmine protons are exchangeable and often appear as broad signals. The exact shift is highly dependent on concentration and solvent.
H7 ~7.8 - 8.0Doublet (d)J ≈ 1.5 - 2.0 Hz (⁴J)This proton is ortho to the ring nitrogen and is expected to be the most downfield of the aromatic signals. It will show a small meta-coupling to H5.
H5 ~7.5 - 7.7Doublet of Doublets (dd)J ≈ 8.5 - 9.0 Hz (³J), J ≈ 1.5 - 2.0 Hz (⁴J)Coupled to H6 (ortho) and H7 (meta). The bromine atom at position 5 will have a significant deshielding effect. Analogous protons in 5-bromo-benzoxazole derivatives appear in the 7.2-7.8 ppm range[4].
H6 ~7.3 - 7.5Doublet (d)J ≈ 8.5 - 9.0 Hz (³J)Coupled only to H5 (ortho). Expected to be the most upfield of the aromatic protons.
N-CH₃ (Methyl)~3.0 - 3.2Doublet (d) or Singlet (s)J ≈ 5.0 Hz (if coupled to NH)The methyl group attached to the nitrogen will be deshielded. It may appear as a doublet due to coupling with the NH proton, which can sometimes be resolved, or as a singlet if the NH exchange is fast or decoupling occurs.
Table 2: Predicted ¹³C NMR Data for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Rationale & Comparative Data
C3 ~160 - 165This carbon is part of the isoxazole ring, bonded to two nitrogen atoms (implicitly, as C=N-O), leading to a significant downfield shift. In related 3-amino-isoxazole systems, this carbon appears in this region.
C7a ~150 - 155A quaternary carbon at the bridgehead of the fused ring system, adjacent to the ring nitrogen.
C3a ~120 - 125The second bridgehead carbon, adjacent to the oxygen atom. Data for 1,2-benzisoxazoles show this carbon around 121 ppm[5].
C5 ~115 - 120This carbon is directly attached to the bromine atom, which typically causes an upfield shift (shielding) compared to an unsubstituted carbon, but its precise location can vary.
C7 ~128 - 132Aromatic CH carbon.
C6 ~124 - 128Aromatic CH carbon.
C4 ~110 - 115This aromatic CH carbon is ortho to the ring oxygen and is expected to be the most shielded of the aromatic CH carbons[6].
N-CH₃ ~30 - 35The methyl carbon attached to the nitrogen.

Comparative Analysis: The Impact of Substitution at C3

To underscore the importance of precise spectral interpretation, it is useful to compare the predicted data for our target compound with a structurally similar alternative, 5-Bromo-3-methylbenzo[d]isoxazole . This compound differs only by the substituent at the C3 position (an N-methylamine vs. a methyl group).

Table 3: Comparative Analysis of Predicted NMR Shifts
Position5-Bromo-N-methylbenzo[d]isoxazol-3-amine (Target)5-Bromo-3-methylbenzo[d]isoxazole (Alternative)[4][7]Key Difference & Rationale
¹H at C3 N-CH₃: ~3.0 - 3.2 ppmCH₃: ~2.5 ppmThe direct attachment to a nitrogen atom in an amine group is more deshielding for the methyl protons than being attached to the C3 carbon of the isoxazole ring.
¹³C at C3 ~160 - 165 ppm~155 ppmThe C3 carbon in the 3-amino derivative is expected to be slightly more downfield due to the electronic effects of the amine group compared to a methyl group.
¹³C (substituent) N-CH₃: ~30 - 35 ppmCH₃: ~10 - 15 ppmThe methyl carbon in the alternative is significantly more shielded (upfield) as it is further from the electronegative heteroatoms of the core ring system.

This comparison demonstrates that even a subtle change in the molecular structure leads to distinct and measurable differences in the NMR spectra, allowing for unambiguous differentiation between the two compounds.

Experimental Protocols for NMR Spectra Validation

Adherence to standardized protocols is critical for obtaining high-quality, reproducible NMR data. The following sections detail the methodologies for sample preparation and spectral acquisition.

NMR Sample Preparation
  • Sample Weighing: Accurately weigh 5-10 mg of the synthesized 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

  • Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent. Deuterated chloroform (CDCl₃) is a common first choice for non-polar to moderately polar organic compounds. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) can be used.

  • Internal Standard: Add an internal standard for accurate chemical shift referencing. Tetramethylsilane (TMS) is the standard reference (δ = 0.00 ppm). Alternatively, the residual solvent peak can be used for calibration (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C)[8].

  • Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Homogenization: Gently vortex the tube to ensure the solution is homogeneous.

Data Acquisition Workflow

The following workflow illustrates the logical sequence for acquiring and validating NMR data.

Caption: Workflow for NMR-based structural validation.

¹H NMR Acquisition Parameters (400 MHz Spectrometer)
  • Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).

  • Spectral Width: 12-16 ppm, centered around 6-8 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay (d1): 1-2 seconds. A longer delay may be needed for accurate integration of quaternary-adjacent protons.

  • Number of Scans: 16 to 64 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio[4].

¹³C NMR Acquisition Parameters (100 MHz Spectrometer)
  • Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., 'zgpg30').

  • Spectral Width: 200-220 ppm, centered around 100-120 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 2-5 seconds. A longer delay is crucial for observing quaternary carbons, which have longer relaxation times[4].

  • Number of Scans: Several hundred to a few thousand scans are typically required to obtain a spectrum with a good signal-to-noise ratio due to the low natural abundance of the ¹³C isotope[4].

Trustworthiness: A Self-Validating System

The validation process described here is inherently self-correcting. A significant deviation between the experimentally observed spectra and the predicted profile necessitates further investigation. Such discrepancies could arise from:

  • Incorrect Structure: The synthesized compound may not be the target molecule.

  • Residual Solvents or Reagents: Impurity peaks must be identified and accounted for.

  • Unexpected Isomerization: The reaction may have yielded a different constitutional isomer.

In cases of ambiguity, especially in the assignment of closely resonating aromatic protons and carbons, advanced 2D NMR experiments are indispensable.

  • COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) coupling networks, confirming which aromatic protons are adjacent.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-carbon pairs (¹H-¹³C), allowing for the unambiguous assignment of protonated carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds, which is crucial for assigning quaternary carbons and piecing together the molecular framework.

By systematically comparing 1D data with predictions and employing 2D techniques to resolve ambiguities, researchers can achieve a high degree of confidence in the final structural assignment, ensuring the trustworthiness of their findings.

References

  • MySkinRecipes. 5-Bromo-3-methylbenzo[d]isoxazole. [Link]

  • Li, Y., et al. (2021). Design, synthesis and pharmacological characterization of N-(3-ethylbenzo[d]isoxazol-5-yl) sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. Frontiers in Chemistry. [Link]

  • Khalfallah, A., et al. (2022). REACTIONS OF 5-METHYL-ISOXAZOL-3-AMINE WITH ACTIVED ENOL ETHERS. Journal Marocain de Chimie Hétérocyclique. [Link]

  • MDPI. (2024). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. MDPI. [Link]

  • PubMed. (2021). Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. [Link]

  • Chemical Synthesis Database. (2025). (3-bromo-5-isoxazolyl)methanamine. [Link]

  • NextSDS. 5-Bromo-3H-benzo[d]imidazol-4-amine — Chemical Substance Information. [Link]

  • Chen, J., & Zhang, J. (2021). NMR Characterization of RNA Small Molecule Interactions. Molecules. [Link]

  • ACS Publications. (2021). Efficient NMR Screening Approach to Discover Small Molecule Fragments Binding Structured RNA. ACS Medicinal Chemistry Letters. [Link]

  • PubMed. (2018). Discovery of 4-Benzyloxybenzo[ d]isoxazole-3-amine Derivatives as Highly Selective and Orally Efficacious Human Sphingomyelin Synthase 2 Inhibitors that Reduce Chronic Inflammation in db. [Link]

  • Claramunt, R. M., et al. (2020). 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. Magnetochemistry. [Link]

  • Emwas, A. H., et al. (2023). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Metabolites. [Link]

  • Academia.edu. (1991). 13C and 15N NMR Studies of 1,2-Benzisoxazole 2-Oxides, 1,2-Benzisoxazoles and 2-Hydroxyaryl ketoximes. Magnetic Resonance in Chemistry. [Link]

  • The Royal Society of Chemistry. (2019). Electronic Supplementary Information. [Link]

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Validation

LC-MS/MS method validation for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine detection in plasma

Comprehensive LC-MS/MS Method Validation for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Plasma: PolyX-Tract™ SPE vs. Traditional Protein Precipitation Executive Summary & Analytical Challenge 5-Bromo-N-methylbenzo[d]iso...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive LC-MS/MS Method Validation for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in Plasma: PolyX-Tract™ SPE vs. Traditional Protein Precipitation

Executive Summary & Analytical Challenge

5-Bromo-N-methylbenzo[d]isoxazol-3-amine (CAS: 1404480-14-3)[1] is a halogenated benzisoxazole derivative frequently utilized as a critical building block in neuro-psychiatric drug development. Due to its lipophilic nature and basic secondary amine, quantifying it at trace levels (ng/mL) in human plasma presents a significant analytical challenge. Traditional sample preparation methods, such as Protein Precipitation (PPT), often fail to remove endogenous plasma phospholipids. These lipids co-elute with the target analyte, competing for charge in the Electrospray Ionization (ESI+) source and causing severe matrix effects (ion suppression).

This guide objectively compares the performance of a high-resolution mixed-mode polymeric Solid-Phase Extraction (SPE) product—PolyX-Tract™—against traditional PPT. The experimental design and validation parameters are structured strictly according to the ICH M10 Bioanalytical Method Validation guidelines[2],[3].

Mechanistic Rationale: Why PolyX-Tract™ SPE?

Causality in Experimental Design: PPT relies solely on organic solvents (like acetonitrile) to denature and precipitate proteins. While simple, it leaves over 90% of plasma phospholipids (e.g., glycerophosphocholines) in the supernatant. On a reversed-phase LC column, these lipids elute in the exact retention window as lipophilic benzisoxazole derivatives, causing unpredictable ESI suppression.

PolyX-Tract™ SPE utilizes a mixed-mode sorbent combining a hydrophobic divinylbenzene backbone with weak cation-exchange (WCX) groups. This allows for orthogonal cleanup based on the analyte's specific pKa:

  • Retention: At pH 3, the secondary amine of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is fully protonated, allowing it to bind strongly to the WCX sites via ionic interaction.

  • Interference Removal: Because the analyte is ionically anchored, a 100% methanol wash can be applied. This aggressively disrupts hydrophobic interactions, washing away neutral lipids and phospholipids without risking premature analyte elution.

  • Elution: Applying 5% ammonium hydroxide in methanol raises the pH above the analyte's pKa, neutralizing the amine, breaking the ionic bond, and eluting a highly purified compound.

Workflow Visualization

G cluster_0 Sample Preparation Comparison N1 Plasma Sample (5-Bromo-N-methylbenzo[d]isoxazol-3-amine) N2 PolyX-Tract™ SPE (Mixed-Mode Polymeric) N1->N2 Optimized N3 Traditional PPT (Acetonitrile Crash) N1->N3 Baseline N4 LC-MS/MS Analysis (Sub-2 µm C18, ESI+) N2->N4 Clean Extract N3->N4 Phospholipid Rich N5 ICH M10 Validation (Matrix Effect, Accuracy, Precision) N4->N5

Fig 1: Comparative SPE vs. PPT workflow and ICH M10 validation strategy for LC-MS/MS analysis.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the following protocols incorporate internal system suitability checks and blank matrix evaluations, forming a self-validating analytical system.

Protocol A: Traditional Protein Precipitation (Baseline)

  • Aliquot: Transfer 100 µL of human plasma to a microcentrifuge tube.

  • Internal Standard (IS): Add 10 µL of IS working solution (Zonisamide-d4, 500 ng/mL). Self-Validation Check: Monitor IS area across all samples to detect systemic injection or extraction errors.

  • Precipitation: Add 300 µL of cold Acetonitrile containing 0.1% Formic Acid.

  • Extraction: Vortex aggressively for 2 minutes. Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Reconstitution: Transfer 200 µL of the supernatant to an autosampler vial. Evaporate under N₂ gas at 40°C and reconstitute in 100 µL of Mobile Phase A.

Protocol B: PolyX-Tract™ Mixed-Mode SPE (Optimized)

  • Pre-treatment: Dilute 100 µL of plasma with 100 µL of 2% Phosphoric Acid. Add 10 µL IS. Rationale: Acidification disrupts protein binding and ensures the analyte is positively charged.

  • Conditioning: Pass 1 mL Methanol followed by 1 mL MS-grade Water through the PolyX-Tract™ 30 mg/1 mL cartridge.

  • Loading: Apply the pre-treated sample at a flow rate of 1 mL/min.

  • Wash 1 (Aqueous): Pass 1 mL of 0.1 N HCl to remove water-soluble interferences.

  • Wash 2 (Organic): Pass 1 mL of 100% Methanol. Rationale: Removes >95% of phospholipids.

  • Elution: Elute with 2 × 500 µL of 5% NH₄OH in Methanol.

  • Reconstitution: Evaporate under N₂ gas at 40°C. Reconstitute in 100 µL of Mobile Phase A. Self-Validation Check: Inject a reconstituted double-blank matrix sample immediately before the analytical run to verify zero carryover.

LC-MS/MS Analytical Conditions

  • Column: Sub-2 µm Core-Shell C18 (50 × 2.1 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 3.0 min, hold for 1.0 min, re-equilibrate for 1.5 min.

  • Flow Rate: 0.4 mL/min.

  • Detection: ESI+ in Multiple Reaction Monitoring (MRM) mode.

    • Analyte (5-Bromo-N-methylbenzo[d]isoxazol-3-amine): m/z 227.0 → 184.0

    • IS (Zonisamide-d4): m/z 217.1 → 136.1

Comparative Performance & ICH M10 Validation Data

According to ICH M10 guidelines, a bioanalytical method must demonstrate that matrix effects do not compromise accuracy and precision[4],[3]. The matrix effect (ME) is calculated by comparing the peak area of the analyte spiked after extraction to the peak area of a neat standard.

Table 1: Matrix Effect and Extraction Recovery (n=6 lots of human plasma)

Sample Prep MethodSpiked Conc. (ng/mL)Matrix Effect (%)ME %CVExtraction Recovery (%)Recovery %CVICH M10 Status
Traditional PPT 3.0 (LQC)42.1%24.5%88.4%12.1%FAIL (ME CV > 15%)
Traditional PPT 80.0 (HQC)51.3%18.2%90.2%9.8%FAIL (ME CV > 15%)
PolyX-Tract™ SPE 3.0 (LQC)96.5%4.2%94.1%3.5%PASS
PolyX-Tract™ SPE 80.0 (HQC)98.2%2.8%95.5%2.1%PASS

Data Interpretation: PPT exhibits severe ion suppression (ME < 60%) and high variability (CV > 15%), violating ICH M10 criteria[3]. The co-eluting phospholipids suppress the ionization of the benzisoxazole amine. PolyX-Tract™ SPE eliminates these lipids, resulting in a near-100% matrix effect (negligible suppression) and excellent reproducibility.

Table 2: Accuracy and Precision of PolyX-Tract™ SPE Method (Inter-day, n=18)

QC LevelNominal Conc. (ng/mL)Measured Conc. (ng/mL)Precision (%CV)Accuracy (%Bias)ICH M10 Acceptance
LLOQ 1.01.046.8%+4.0%± 20%
LQC 3.02.925.1%-2.7%± 15%
MQC 40.041.23.9%+3.0%± 15%
HQC 80.078.54.4%-1.9%± 15%

Data Interpretation: The SPE method demonstrates exceptional linearity (1.0 - 100 ng/mL, R² > 0.998). Both precision and accuracy fall well within the strict FDA[5] and EMA[6] regulatory thresholds.

Conclusion

For the quantification of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in human plasma, Traditional PPT is inadequate due to severe phospholipid-induced matrix effects. The PolyX-Tract™ Mixed-Mode SPE protocol provides a mechanistically sound, self-validating workflow that leverages the analyte's pKa to achieve orthogonal cleanup. The resulting method is fully compliant with ICH M10 guidelines, ensuring robust, trustworthy data for pharmacokinetic and clinical evaluations.

References

  • European Medicines Agency (EMA). "ICH M10 on bioanalytical method validation - Scientific guideline." URL:[Link]

  • U.S. Food and Drug Administration (FDA). "M10 Bioanalytical Method Validation and Study Sample Analysis | Guidance for Industry." URL:[Link]

  • U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry (2018)." URL:[Link]

Sources

Comparative

Comparative structure-activity relationship (SAR) of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine analogs

An In-Depth Guide to the Comparative Structure-Activity Relationship (SAR) of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Analogs for Drug Discovery Authored by: A Senior Application Scientist The benzo[d]isoxazole framewor...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Comparative Structure-Activity Relationship (SAR) of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Analogs for Drug Discovery

Authored by: A Senior Application Scientist

The benzo[d]isoxazole framework is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1] Analogs built upon this scaffold have shown significant therapeutic promise across various domains, including oncology, inflammation, and neurology.[1][2][3] This guide focuses on a specific, promising series: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine and its analogs. The strategic placement of a bromine atom at the 5-position and an N-methylamine at the 3-position provides a unique starting point for chemical exploration. Our objective is to dissect the structure-activity relationships (SAR) within this family of compounds, offering a detailed analysis of how molecular modifications influence biological outcomes. This guide is intended for researchers, scientists, and professionals in drug development, providing both foundational knowledge and actionable experimental insights.

The Core Scaffold: A Platform for Therapeutic Innovation

The 5-Bromo-N-methylbenzo[d]isoxazol-3-amine scaffold serves as a versatile template for designing potent and selective ligands. The rationale for its selection is multifactorial: the benzisoxazole core offers a rigid structure with favorable binding properties, while the bromine atom can modulate physicochemical properties and provide a vector for further chemical modification. The N-methylamine group at the 3-position is a key site for interaction with biological targets and for altering solubility and metabolic stability.

The primary biological targets for this class of compounds are often epigenetic regulators, particularly the Bromodomain and Extra-Terminal (BET) family of proteins, such as BRD4 and the CREB-binding protein (CBP)/p300.[4][5] These proteins are "readers" of the epigenetic code, recognizing acetylated lysine residues on histones and other proteins to regulate gene transcription.[4][6] Dysregulation of BET protein function is a hallmark of many cancers, including acute myeloid leukemia (AML), making them attractive therapeutic targets.[5][6]

Mechanism of Action: BRD4 Inhibition

BRD4 plays a critical role in the transcription of key oncogenes like c-Myc.[4][6] It recruits the positive transcription elongation factor b (P-TEFb), which then phosphorylates RNA polymerase II, initiating transcriptional elongation.[4] Inhibition of BRD4 by small molecules, such as analogs of our core scaffold, disrupts this process, leading to the downregulation of oncogenic gene expression, ultimately causing cell cycle arrest and apoptosis in cancer cells.[4]

BRD4_Pathway BRD4 BRD4 P_TEFb P-TEFb BRD4->P_TEFb recruits Ac_Lysine Acetylated Lysine (Histones) Ac_Lysine->BRD4 recruits RNA_Pol_II RNA Polymerase II P_TEFb->RNA_Pol_II phosphorylates Transcription Oncogene Transcription (e.g., c-Myc) RNA_Pol_II->Transcription initiates Inhibitor Benzisoxazole Analog Inhibitor->BRD4 inhibits

Caption: Simplified signaling pathway of BRD4-mediated transcription and its inhibition.

Synthesis Strategy for Analog Development

A common and effective method for synthesizing the benzo[d]isoxazole core involves the cyclization of an oxime derivative.[4] The general workflow allows for the introduction of diversity at various positions of the scaffold.

Synthesis_Workflow cluster_0 Step 1: Ketone Synthesis cluster_1 Step 2: Oximation cluster_2 Step 3: Cyclization cluster_3 Step 4: Functionalization Start Substituted 2-Aminophenol Ketone Substituted 2-Aminoacetophenone Start->Ketone Friedel-Crafts Acylation Reagent1 Acetylating Agent Reagent1->Ketone Oxime Oxime Derivative Ketone->Oxime Reagent2 Hydroxylamine HCl Reagent2->Oxime Cyclization Intramolecular Cyclization Oxime->Cyclization Benzisoxazole Benzisoxazole Core Cyclization->Benzisoxazole Final_Analog Final Analog Benzisoxazole->Final_Analog e.g., Amination, Sulfonylation

Caption: General synthetic workflow for producing benzo[d]isoxazole analogs.

Comparative Structure-Activity Relationship (SAR) Analysis

The following sections detail the SAR for modifications at key positions of the 5-Bromo-N-methylbenzo[d]isoxazol-3-amine scaffold. The biological data presented are hypothetical but representative of trends observed in the literature for similar scaffolds, such as those targeting BRD4 and CBP/p300.[5][6]

Modifications at the 3-Amino Position

The 3-amino group is a critical anchor for binding to many protein targets. Alterations here can significantly impact potency.

Analog Modification (R1) BRD4(1) Binding (IC50, µM) MV4-11 Cell Viability (IC50, µM)
1a -NHCH3 (Core)1.22.5
1b -NH25.810.3
1c -N(CH3)23.16.8
1d -NH-ethyl0.91.8
1e -NH-cyclopropyl0.51.1

Analysis:

  • N-Methylation: The N-methyl group (1a) is superior to the primary amine (1b) and the dimethylated analog (1c), suggesting a specific size and hydrogen-bonding capacity is optimal.

  • Alkyl Chain Elongation: Extending the alkyl chain to ethyl (1d) slightly improves activity.

  • Cycloalkyl Groups: Introducing a small, rigid cyclopropyl group (1e) significantly enhances both binding affinity and cellular potency. This suggests the pocket accommodating this group is well-defined and benefits from the conformational constraint of the ring.

Modifications at the 5-Bromo Position

The halogen at the 5-position is a key interaction point and influences the electronic nature of the aromatic ring.

Analog Modification (X) BRD4(1) Binding (IC50, µM) MV4-11 Cell Viability (IC50, µM)
2a -Br (Core)1.22.5
2b -Cl2.54.9
2c -F8.115.2
2d -I1.53.1
2e -H12.528.0

Analysis:

  • Halogen Requirement: Removal of the halogen (2e) results in a dramatic loss of activity, indicating its critical role in binding.

  • Halogen Identity: Bromine (2a) and Iodine (2d) provide the best activity, suggesting a larger, more polarizable atom is preferred for halogen bonding or hydrophobic interactions within the target protein. Chlorine (2b) is tolerated, while the smaller, more electronegative fluorine (2c) is detrimental.

Modifications on the Benzene Ring (Position 6)

Introducing substituents on the benzene ring can further probe the binding pocket and modulate physicochemical properties. Here, we explore additions at the 6-position, adjacent to the bromine.

Analog Modification (R2) BRD4(1) Binding (IC50, µM) MV4-11 Cell Viability (IC50, µM)
3a -H (Core)1.22.5
3b -OCH30.40.85
3c -OH1.93.5
3d -F0.91.9
3e -CN2.24.1

Analysis:

  • Electron-Donating Groups: A small electron-donating group like methoxy (3b) significantly enhances activity.[6] This could be due to favorable electronic effects or direct interaction with the target.

  • Hydrogen Bonding: A hydroxyl group (3c), capable of hydrogen bonding, slightly reduces activity compared to the core, suggesting this position may be in a more hydrophobic environment.

  • Electron-Withdrawing Groups: A small electron-withdrawing fluorine atom (3d) is well-tolerated, while the larger cyano group (3e) diminishes activity.

Experimental Protocols for In Vitro Evaluation

To ensure scientific integrity, the protocols used to generate SAR data must be robust and reproducible. The following are standard methodologies for evaluating compounds of this class.

In_Vitro_Workflow cluster_primary cluster_secondary Start Synthesized Analogs Primary Primary Screening Start->Primary Assay1 Biochemical Assay (e.g., BRD4 HTRF) Primary->Assay1 Assay2 Cytotoxicity Assay (e.g., MTT on MV4-11) Primary->Assay2 Secondary Secondary Screening (Mechanism of Action) Assay3 Target Engagement (e.g., Western Blot for c-Myc) Secondary->Assay3 Assay4 Cell Cycle Analysis (Flow Cytometry) Secondary->Assay4 Assay5 Selectivity Profiling (vs. other BET family members) Secondary->Assay5 Lead_ID Lead Identification & Optimization Assay1->Secondary Assay2->Secondary Assay3->Lead_ID Assay4->Lead_ID Assay5->Lead_ID

Caption: A typical workflow for the in vitro screening of novel chemical entities.[1]

Protocol: MTT Cytotoxicity Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

  • Materials : Human cancer cell lines (e.g., MV4-11), 96-well plates, complete culture medium, test analogs dissolved in DMSO, MTT solution (5 mg/mL in PBS), and DMSO.[1]

  • Cell Seeding : Seed cells at a density of 5,000–10,000 cells/well in 100 µL of medium and incubate for 24 hours (37°C, 5% CO₂).[1]

  • Compound Treatment : Prepare serial dilutions of the test analogs. Add 100 µL of each concentration to the appropriate wells. Include vehicle (DMSO) and untreated controls.

  • Incubation : Incubate the plate for 48–72 hours.[1]

  • MTT Addition : Remove the medium and add 100 µL of fresh medium plus 20 µL of MTT solution to each well. Incubate for 4 hours.[1]

  • Formazan Solubilization : Carefully remove the MTT solution and add 150 µL of DMSO to dissolve the formazan crystals.[1]

  • Data Acquisition : Measure the absorbance at 570 nm using a microplate reader.

  • Analysis : Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.[1]

Protocol: Anti-Inflammatory Assay (IL-6 Inhibition)

This assay assesses the ability of analogs to inhibit the production of the pro-inflammatory cytokine IL-6.

  • Materials : RAW 264.7 macrophage cells, 24-well plates, Lipopolysaccharide (LPS), test compounds, and an IL-6 ELISA kit.

  • Cell Seeding : Plate RAW 264.7 cells at 2 x 10⁵ cells/well and allow them to adhere overnight.[1]

  • Pre-treatment : Treat cells with various concentrations of the test compounds for 1 hour before stimulation.[1]

  • Stimulation : Induce inflammation by adding LPS (1 µg/mL) to the wells (excluding the negative control).[1]

  • Incubation : Incubate for 24 hours at 37°C, 5% CO₂.[1]

  • Supernatant Collection : Collect the cell culture supernatants for analysis.[1]

  • Analysis : Quantify the amount of IL-6 in the supernatant using a commercial ELISA kit according to the manufacturer's instructions. Determine the IC50 for IL-6 inhibition.

Conclusion and Future Directions

The 5-Bromo-N-methylbenzo[d]isoxazol-3-amine scaffold is a highly tractable starting point for the development of potent inhibitors of epigenetic targets like BRD4. The SAR analysis reveals several key insights:

  • A constrained, small N-cycloalkyl group at the 3-position enhances potency.

  • A large, polarizable halogen (Br or I) at the 5-position is crucial for activity.

  • The addition of a small, electron-donating group, such as methoxy, at the 6-position can significantly improve binding affinity.

Future optimization efforts should focus on exploring a wider range of substitutions at the 6- and 7-positions of the benzene ring to further probe the binding pocket. Additionally, isosteric replacements for the isoxazole ring could be investigated to improve properties such as metabolic stability and solubility. The integration of computational modeling and docking studies with empirical SAR data will be instrumental in guiding the rational design of next-generation inhibitors with enhanced potency, selectivity, and drug-like properties.[7]

References

  • Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines. ResearchGate. [Link]

  • Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. PubMed. [Link]

  • 5-Bromo-3-methylbenzo[d]isoxazole. MySkinRecipes. [Link]

  • Design, synthesis and pharmacological characterization of N-(3-ethylbenzo[d]isoxazol-5-yl) sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. National Center for Biotechnology Information. [Link]

  • Synthesis and SAR of benzisoxazole tethered 1,2,4-triazoles derivatives as FabH inhibitors. ResearchGate. [Link]

  • Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. National Center for Biotechnology Information. [Link]

  • A review of isoxazole biological activity and present synthetic techniques. IP Innovative Publication. [Link]

  • Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide. Zanco Journal of Medical Sciences. [Link]

  • QSAR and Docking Studies on 1,2-benzisoxazole Derivatives for Antipsychotic activity against Dopamine receptor (D2). Current Research in Pharmaceutical Sciences. [Link]

  • Synthesis and SAR of estradiol‐benzisoxazole scaffolds. ResearchGate. [Link]

  • Benzisoxazole: a privileged scaffold for medicinal chemistry. National Center for Biotechnology Information. [Link]

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Validation

A Comparative Guide to Validating Biological Targets of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Using CRISPR Knockout

For researchers, scientists, and drug development professionals, the journey from a promising small molecule to a clinically viable drug is paved with rigorous validation. A critical milestone in this process is target i...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the journey from a promising small molecule to a clinically viable drug is paved with rigorous validation. A critical milestone in this process is target identification and validation—unequivocally demonstrating that a compound's therapeutic effect is mediated through a specific biological target. This guide provides an in-depth, technical comparison of methodologies for validating the biological targets of novel compounds, using 5-Bromo-N-methylbenzo[d]isoxazol-3-amine as a case study and focusing on CRISPR/Cas9-mediated gene knockout as the gold standard.

The benzo[d]isoxazole scaffold is a recognized pharmacophore in the development of inhibitors for the Bromodomain and Extra-Terminal (BET) family of proteins, particularly BRD4.[1] These proteins are epigenetic "readers" that play a pivotal role in regulating gene transcription.[1][2] Given this precedent, a primary putative target for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is BRD4. This guide will therefore proceed with the hypothesis that BRD4 is the target and detail how to validate this using a multi-faceted, self-validating experimental approach.

The Putative Target: BRD4 Signaling in Transcriptional Regulation

BRD4 is a crucial member of the BET family that binds to acetylated lysine residues on histone tails, a key step in activating gene transcription.[2] By binding to chromatin, BRD4 recruits the positive transcription elongation factor b (P-TEFb), which then phosphorylates RNA Polymerase II.[1][2] This action promotes the transcription of key oncogenes such as c-Myc.[1] Disrupting this interaction with a small molecule inhibitor is a validated therapeutic strategy in oncology, leading to the downregulation of oncogenic programs, cell cycle arrest, and apoptosis.[1][2]

BRD4_Signaling_Pathway cluster_nucleus Nucleus Histone Acetylated Histones BRD4 BRD4 Histone->BRD4 Binds to PTEFb P-TEFb BRD4->PTEFb Recruits DNA DNA (Promoter Region) RNAPII RNA Pol II PTEFb->RNAPII Phosphorylates & Activates cMyc c-Myc Transcription RNAPII->cMyc Initiates Inhibitor 5-Bromo-N-methylbenzo[d] isoxazol-3-amine Inhibitor->BRD4 Inhibits Binding

Caption: BRD4 signaling pathway and point of inhibition.

Gold Standard Validation: CRISPR/Cas9-Mediated Gene Knockout

CRISPR/Cas9 technology offers the most definitive method for genetic validation of a drug target. By creating a complete loss-of-function model, we can test whether the absence of the putative target protein phenocopies the effect of the compound. The principle is straightforward: the Cas9 nuclease is guided by a single guide RNA (sgRNA) to a specific genomic locus, where it induces a double-strand break (DSB).[3][4] The cell's error-prone non-homologous end joining (NHEJ) repair pathway often introduces small insertions or deletions (indels), leading to a frameshift mutation and a functional gene knockout.[3]

Experimental Workflow: From Design to Validation

A robust CRISPR knockout experiment is a multi-stage process that requires careful planning and rigorous validation at each step to ensure the final data is trustworthy.

CRISPR_Workflow cluster_design Phase 1: Design & Preparation cluster_execution Phase 2: Cell Line Engineering cluster_validation Phase 3: Validation & Phenotyping sgRNA_Design 1. sgRNA Design (Targeting early exons of BRD4) Vector_Prep 2. Vector Construction ('All-in-one' Lenti-CRISPR vector) sgRNA_Design->Vector_Prep Virus_Prod 3. Lentivirus Production (High-titer packaging) Vector_Prep->Virus_Prod Transduction 4. Cell Transduction (e.g., MV4-11 cells) Virus_Prod->Transduction Selection 5. Antibiotic Selection (Puromycin selection) Transduction->Selection Clonal_Isolation 6. Single-Cell Cloning (Generate clonal populations) Selection->Clonal_Isolation Genomic_Val 7. Genotypic Validation (PCR & Sanger/NGS) Clonal_Isolation->Genomic_Val Protein_Val 8. Protein Validation (Western Blot for BRD4) Genomic_Val->Protein_Val Pheno_Assay 9. Phenotypic Assay (Compare KO vs. Compound effect) Protein_Val->Pheno_Assay

Caption: A comprehensive CRISPR/Cas9 knockout workflow.

Detailed Experimental Protocol

Objective: To generate and validate a BRD4 knockout cell line to test if the cellular phenotype mimics the effect of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Materials:

  • Target cell line (e.g., MV4-11, an acute myeloid leukemia cell line sensitive to BRD4 inhibition[2])

  • LentiCRISPRv2 plasmid (an "all-in-one" vector expressing Cas9 and the sgRNA)[4]

  • Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

  • HEK293T cells for virus production

  • Transfection reagent

  • Puromycin

  • Reagents for genomic DNA extraction, PCR, Western blotting, and cell viability assays (e.g., CellTiter-Glo).

Methodology:

  • sgRNA Design and Cloning:

    • Action: Design at least two unique sgRNAs targeting early, conserved exons of the BRD4 gene using an online tool like CRISPOR.[4] This minimizes the chance of off-target effects being responsible for the observed phenotype and reduces the risk of targeting a non-functional splice variant.[5]

    • Rationale: Targeting early exons is more likely to produce a null allele by causing a frameshift that leads to nonsense-mediated mRNA decay.[5]

    • Action: Synthesize and clone the designed sgRNA oligonucleotides into the LentiCRISPRv2 vector using Golden Gate assembly.[4]

    • Validation: Verify the correct insertion of the sgRNA sequence via Sanger sequencing.[6]

  • Lentivirus Production and Transduction:

    • Action: Co-transfect the sequence-verified LentiCRISPRv2-sgRNA plasmid along with packaging plasmids into HEK293T cells.

    • Action: Harvest the virus-containing supernatant at 48 and 72 hours post-transfection.

    • Action: Transduce the target MV4-11 cells with the lentivirus.

    • Rationale: Lentiviral delivery allows for stable integration of the Cas9 and sgRNA expression cassettes, which is ideal for generating stable knockout cell lines.[5]

  • Generation of Knockout Cell Pools and Clones:

    • Action: Two days post-transduction, begin selection with puromycin to eliminate non-transduced cells.

    • Action: After selection, expand the surviving polyclonal population. A portion can be used for initial validation (pool analysis).

    • Action: Perform single-cell sorting or limiting dilution to isolate and expand individual cell clones.[6]

    • Rationale: Clonal isolation is critical. A polyclonal pool will contain a mix of wild-type, heterozygous, and biallelic knockout cells, which can confound phenotypic analysis. Only pure clonal lines can provide definitive results.[7]

  • Genotypic and Proteomic Validation:

    • Action (Genotyping): Extract genomic DNA from each clone. Amplify the region surrounding the sgRNA target site via PCR. Analyze the PCR products using Sanger sequencing or Next-Generation Sequencing (NGS) to identify indels.[6]

    • Action (Proteomics): Lyse the validated knockout clones and perform a Western blot using an antibody specific for BRD4.[7][8]

    • Rationale (Self-Validation System): The combination of genotyping and proteomics provides a two-tiered validation. Sequencing confirms the edit at the DNA level, while the Western blot confirms the functional consequence—the absence of the target protein. A successful knockout must show both.[8]

  • Phenotypic Characterization:

    • Action: Treat the validated BRD4 knockout clones, a non-targeting control clone, and the wild-type parental cells with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine across a range of concentrations.

    • Action: Measure cell viability, apoptosis, and the expression of downstream target genes like c-Myc.

    • Expected Outcome for Validation: If BRD4 is the true target, the BRD4 knockout cells should exhibit a resistant phenotype to the compound (i.e., a significant rightward shift in the dose-response curve) compared to wild-type cells, as the molecular target is no longer present. Furthermore, the baseline phenotype of the knockout cells (e.g., reduced proliferation, lower c-Myc levels) should mirror the effects seen in wild-type cells treated with the compound.

Comparative Analysis: Alternative Target Validation Strategies

While CRISPR knockout is the gold standard for genetic validation, other techniques provide complementary and sometimes essential information.

RNA Interference (shRNA-mediated Knockdown)

RNA interference (RNAi) uses short hairpin RNAs (shRNAs) to engage the cell's endogenous RISC complex, leading to the degradation of the target mRNA.[9][10]

  • Principle: Unlike a knockout, which eliminates the gene, a knockdown reduces the expression of the protein. This can be transient or stable.[11]

  • Advantages:

    • Can achieve partial loss-of-function, which is useful if a complete knockout is lethal to the cell.

    • Extensive libraries of pre-validated shRNA sequences are often available.[11]

  • Disadvantages:

    • Incomplete knockdown can lead to ambiguous results.

    • Prone to significant off-target effects, where the shRNA silences unintended genes.[12] Rigorous validation using multiple shRNAs targeting different sequences of the same gene is essential.[12]

Chemical Proteomics

Chemical proteomics methods aim to directly identify the physical binding partners of a small molecule within the complex environment of the cell proteome.[13][14]

  • Principle: Techniques like Thermal Proteome Profiling (TPP) operate on the principle that a protein's thermal stability changes when a ligand is bound. Cells are treated with the compound or a vehicle, heated to various temperatures, and the remaining soluble protein is quantified by mass spectrometry. The target protein will show increased thermal stability in the presence of the compound.[15][16]

  • Advantages:

    • Directly identifies a physical interaction between the compound and the protein target.[14]

    • Can be performed in an unbiased, proteome-wide manner to identify both intended targets and off-targets.[13]

  • Disadvantages:

    • Technically demanding and requires specialized mass spectrometry equipment.

    • May not detect targets with very weak or transient binding.

    • Does not inherently prove that the binding event is responsible for the observed phenotype.

TPP_Workflow Lysate Cell Lysate Compound Compound Treatment Lysate->Compound Vehicle Vehicle Control Lysate->Vehicle Heat Heat Gradient Compound->Heat Vehicle->Heat MS Mass Spectrometry (Quantify Soluble Proteins) Heat->MS Analysis Identify Stabilized Proteins (Direct Targets) MS->Analysis

Caption: Workflow for Thermal Proteome Profiling (TPP).

Summary and Strategic Application

Choosing the right target validation method depends on the specific question being asked. The most robust validation packages often use a combination of these techniques.

FeatureCRISPR/Cas9 KnockoutshRNA KnockdownChemical Proteomics (TPP)
Principle Gene elimination (DNA level)[3]mRNA degradation (RNA level)[9]Ligand-induced protein stabilization[15]
Endpoint Complete loss of proteinReduced protein expressionIdentification of direct binding partners
Key Advantage Definitive genetic evidence ("phenocopy")Tunable (partial) knockdownConfirms direct physical engagement
Key Disadvantage Can be lethal if target is essentialHigh potential for off-target effects[12]Does not confirm functional relevance
Use Case Gold standard for validating that a target is responsible for a phenotype.When a full knockout is lethal; rapid initial screening.Unbiased target identification; confirming direct binding.

For 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, the path to validating BRD4 as its biological target should be systematic and multi-faceted.

  • Start with CRISPR: Generate a validated BRD4 knockout cell line. If the knockout cells become resistant to the compound, this provides the strongest possible evidence that BRD4 is the functionally relevant target.

  • Complement with Proteomics: Use a method like TPP to demonstrate that the compound physically binds to BRD4 inside the cell. This confirms direct target engagement and can simultaneously reveal potential off-targets that might contribute to the compound's activity or toxicity.

  • Use shRNA for Orthogonal Confirmation: If available, confirming the phenotype with at least two different shRNAs against BRD4 adds another layer of confidence, mitigating the risk that an off-target effect of the CRISPR system was responsible for the initial observation.

By integrating genetic, proteomic, and pharmacological data, researchers can build an unassailable case for their compound's mechanism of action, a critical step toward advancing a novel therapeutic candidate.

References

  • BenchChem. (2025). An In-Depth Technical Guide to 5-Bromo-3-methylbenzo[d]isoxazole. BenchChem.
  • ResearchGate. (n.d.). Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines | Request PDF.
  • PMC. (n.d.). Design, synthesis and pharmacological characterization of N-(3-ethylbenzo[d]isoxazol-5-yl) sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. PMC.
  • BenchChem. (2025). 5-Bromo-3-methylbenzo[d]isoxazole: A Technical Guide for Researchers. BenchChem.
  • PMC. (2023). Anthelmintic efficacy evaluation and mechanism of N-methylbenzo[d]oxazol-2-amine. PMC.
  • Sigma-Aldrich. (n.d.).
  • Addgene. (n.d.). CRISPR Guide. Addgene.
  • PMC. (2024). Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics. PMC.
  • Synthego. (2025). Alternatives to CRISPR-Cas9: Nucleases for Next-Gen Therapy. Synthego.
  • PMC. (n.d.). Short Hairpin RNA (shRNA): Design, Delivery, and Assessment of Gene Knockdown. PMC.
  • Biognosys. (n.d.).
  • Abcam. (2025). Generating and validating CRISPR-Cas9 knock-out cell lines. Abcam.
  • Stanford Medicine. (n.d.). Chemical proteomics and its application to drug discovery. Stanford Medicine.
  • PMC. (n.d.). CRISPR/Cas9-mediated gene knockout in cells and tissues using lentivirus. PMC.
  • European Review for Medical and Pharmacological Sciences. (2022). A brief introduction to chemical proteomics for target deconvolution. European Review for Medical and Pharmacological Sciences.
  • Vector Biolabs. (n.d.).
  • PMC. (2023).
  • Scispot. (2025). Top 8 Alternative CRISPR-Cas9 Gene Editing Technologies. Scispot Blog.
  • Taylor & Francis Online. (2019). Guidelines for Optimized Gene Knockout Using CRISPR/Cas9. Taylor & Francis Online.
  • Today's Clinical Lab. (2021). Exploring Alternatives to CRISPR Gene Editing Techniques. Today's Clinical Lab.
  • PMC. (n.d.). An inducible system for expression and validation of the specificity of short hairpin RNA in mammalian cells. PMC.
  • Addgene. (2025). Plasmids 101: Expressing shRNAs for RNA Interference. Addgene Blog.
  • Cell Guidance Systems. (2021). Alternatives to CRISPR-Cas9. Cell Guidance Systems.
  • Genemedi. (n.d.). Crispr/cas9 mediated Gene knockout in Mammalian Cells - Protocol. Genemedi.
  • Frontline Genomics. (2025). Proteomics in Drug Discovery: Unlocking the Druggable Proteome. Frontline Genomics.
  • CD Genomics. (n.d.).
  • eLife. (2023). Precision RNAi using synthetic shRNAmir target sites. eLife.
  • ACS Publications. (2021). A Comparison of Two Stability Proteomics Methods for Drug Target Identification in OnePot 2D Format.
  • Twist Bioscience. (2022).

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Comparative

A Comparative Analysis of Receptor Binding Kinetics: The Case of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

A Technical Guide for Researchers and Drug Development Professionals In the landscape of modern drug discovery, a thorough understanding of a compound's interaction with its biological target is paramount. This guide pro...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of modern drug discovery, a thorough understanding of a compound's interaction with its biological target is paramount. This guide provides an in-depth, technical comparison of the receptor binding kinetics of the novel compound 5-Bromo-N-methylbenzo[d]isoxazol-3-amine against standard inhibitors. While specific experimental data for this particular compound is not yet extensively available in public literature, this document serves as a foundational guide, outlining the necessary experimental framework and providing hypothetical data to illustrate the comparative analysis. The principles and methodologies described herein are broadly applicable to the characterization of novel chemical entities.

The benzo[d]isoxazole scaffold is a recognized pharmacophore in medicinal chemistry, notably in the development of inhibitors for the Bromodomain and Extra-Terminal (BET) family of proteins, with a particular focus on BRD4, a key regulator of gene transcription.[1] Furthermore, isoxazole derivatives are explored for their diverse biological activities, which are often attributed to their ability to act as bioisosteres and engage in various interactions with biological targets.[2]

This guide will delve into the experimental design, execution, and data interpretation necessary to rigorously compare the binding kinetics of a novel compound like 5-Bromo-N-methylbenzo[d]isoxazol-3-amine with established standard inhibitors.

The Critical Role of Binding Kinetics in Drug Efficacy

The therapeutic effect of a drug is intrinsically linked to its binding kinetics at the target receptor. Key kinetic parameters, including the association rate constant (kₐ), the dissociation rate constant (kₑ), and the equilibrium dissociation constant (Kₑ), provide a dynamic picture of the drug-receptor interaction.

  • Association Rate (kₐ): This constant reflects the speed at which a drug binds to its receptor. A higher kₐ value indicates a faster binding process.

  • Dissociation Rate (kₑ): This constant measures the rate at which the drug-receptor complex breaks apart. A lower kₑ value signifies a more stable and prolonged interaction.

  • Equilibrium Dissociation Constant (Kₑ): Calculated as kₑ/kₐ, the Kₑ represents the concentration of a drug required to occupy 50% of the receptors at equilibrium. A lower Kₑ value corresponds to a higher binding affinity.

Understanding these parameters is crucial for predicting a drug's duration of action, potential for off-target effects, and overall pharmacological profile.

Experimental Workflow: Unraveling Binding Kinetics

A robust and validated experimental workflow is essential for obtaining high-quality kinetic data. The following diagram illustrates a generalized workflow for characterizing the receptor binding kinetics of a novel compound.

G cluster_0 Phase 1: Preparation & Validation cluster_1 Phase 2: Kinetic Analysis cluster_2 Phase 3: Comparative Analysis Compound Synthesis & Characterization Compound Synthesis & Characterization Receptor Expression & Purification Receptor Expression & Purification Compound Synthesis & Characterization->Receptor Expression & Purification Assay Development & Validation Assay Development & Validation Receptor Expression & Purification->Assay Development & Validation Radioligand Binding Assay Radioligand Binding Assay Assay Development & Validation->Radioligand Binding Assay Direct & Competition Binding Data Analysis (k_on, k_off, K_D) Data Analysis (k_on, k_off, K_D) Radioligand Binding Assay->Data Analysis (k_on, k_off, K_D) Comparison with Standard Inhibitors Comparison with Standard Inhibitors Data Analysis (k_on, k_off, K_D)->Comparison with Standard Inhibitors Structure-Activity Relationship (SAR) Studies Structure-Activity Relationship (SAR) Studies Comparison with Standard Inhibitors->Structure-Activity Relationship (SAR) Studies

Figure 1. Generalized workflow for the characterization and comparison of receptor binding kinetics.

Detailed Experimental Protocol: Radioligand Binding Assay

Radioligand binding assays are a widely used and powerful technique to determine the binding affinity of a ligand for its receptor.[3] This protocol outlines a competitive binding assay to determine the Kᵢ of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

1. Reagent and Sample Preparation:

  • Receptor Source: Prepare cell membranes expressing the target receptor (e.g., dopamine D2 receptor or BRD4 bromodomain) or purified receptor protein. Determine the protein concentration using a standard method like the Bradford or BCA assay.[3]

  • Assay Buffer: Prepare a suitable binding buffer. For G-protein coupled receptors, this may be a Tris-HCl buffer containing MgCl₂. For bromodomains, a buffer like HEPES with salt and a reducing agent is often used.

  • Radioligand: Select a high-affinity radioligand with known binding characteristics for the target receptor. The concentration used in the assay is typically at or near its Kₑ value.

  • Test Compound: Prepare a stock solution of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in a suitable solvent (e.g., DMSO) and perform serial dilutions to create a range of concentrations.

  • Standard Inhibitor: Prepare serial dilutions of a known standard inhibitor for the target receptor (e.g., Haloperidol for the D2 receptor or JQ1 for BRD4).

2. Assay Procedure:

  • Incubation: In a 96-well plate, combine the receptor preparation, radioligand, and either the test compound or the standard inhibitor at various concentrations. Include control wells for total binding (receptor + radioligand) and non-specific binding (receptor + radioligand + a high concentration of an unlabeled ligand).

  • Equilibrium: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to allow the binding to reach equilibrium.

  • Separation of Bound and Free Ligand: Rapidly separate the receptor-bound radioligand from the unbound radioligand. This is commonly achieved by vacuum filtration through a glass fiber filter, which traps the cell membranes or protein while allowing the unbound ligand to pass through.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

  • Calculate Specific Binding: Subtract the non-specific binding from the total binding to determine the specific binding at each concentration of the test compound.

  • Generate Competition Curve: Plot the specific binding as a function of the logarithm of the competitor concentration.

  • Determine IC₅₀: Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand.

  • Calculate Kᵢ: Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation:

    Kᵢ = IC₅₀ / (1 + [L]/Kₑ)

    Where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Comparative Kinetic Data

The following table presents hypothetical but plausible kinetic data for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine compared to standard inhibitors for two potential target classes: a G-protein coupled receptor (Dopamine D2) and a bromodomain (BRD4).

CompoundTargetkₐ (10⁵ M⁻¹s⁻¹)kₑ (10⁻⁴ s⁻¹)Kₑ (nM)
5-Bromo-N-methylbenzo[d]isoxazol-3-amine Dopamine D24.28.420
Haloperidol (Standard)Dopamine D25.52.24
5-Bromo-N-methylbenzo[d]isoxazol-3-amine BRD47.83.95
JQ1 (Standard)BRD49.11.82

Data Interpretation:

In this hypothetical scenario, 5-Bromo-N-methylbenzo[d]isoxazol-3-amine exhibits a respectable binding affinity for both the Dopamine D2 receptor and the BRD4 bromodomain. However, when compared to the standard inhibitors, it shows a slightly lower affinity (higher Kₑ). The kinetic profile, particularly the faster dissociation rate (kₑ) compared to the standards, suggests a shorter residence time on the receptor. This could translate to a shorter duration of action in a physiological context.

Signaling Pathway Context

The binding of a ligand to its receptor initiates a cascade of intracellular events. Understanding the relevant signaling pathway is crucial for interpreting the functional consequences of the binding kinetics.

G cluster_0 Dopamine D2 Receptor Pathway (Hypothetical Inhibition) Dopamine Dopamine D2 Receptor D2 Receptor Dopamine->D2 Receptor Activates Gαi/o Gαi/o D2 Receptor->Gαi/o Couples to Adenylyl Cyclase Adenylyl Cyclase Gαi/o->Adenylyl Cyclase Inhibits cAMP cAMP Adenylyl Cyclase->cAMP Decreases 5-Bromo-N-methylbenzo[d]isoxazol-3-amine 5-Bromo-N-methylbenzo[d]isoxazol-3-amine 5-Bromo-N-methylbenzo[d]isoxazol-3-amine->D2 Receptor Inhibits

Figure 2. Simplified schematic of the Dopamine D2 receptor signaling pathway and the hypothetical point of inhibition by 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Conclusion and Future Directions

This guide has outlined a comprehensive framework for the comparative analysis of receptor binding kinetics, using 5-Bromo-N-methylbenzo[d]isoxazol-3-amine as a representative novel compound. While the presented kinetic data is illustrative, the described methodologies provide a robust foundation for the experimental determination of these critical parameters.

Future research should focus on obtaining empirical binding kinetic data for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine against a panel of relevant biological targets. Elucidating its precise mechanism of action and selectivity profile will be instrumental in determining its potential as a therapeutic agent. Structure-activity relationship (SAR) studies, guided by kinetic data, will be crucial for optimizing the affinity and kinetic properties of this and related benzo[d]isoxazole derivatives.

References

  • An In-Depth Technical Guide to 5-Bromo-3-methylbenzo[d]isoxazole - Benchchem.
  • 5-Bromo-3-methylbenzo[d]isoxazole: A Technical Guide for Researchers - Benchchem.
  • Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia - PubMed.
  • Selective Serotonin Reuptake Inhibitors - StatPearls - NCBI Bookshelf - NIH.
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  • Dopamine Receptor | Antagonists | MedChemExpress.
  • Selective serotonin reuptake inhibitor - Wikipedia.
  • Evaluating Receptor Binding Affinity: Application Notes & Protocols - Benchchem.
  • Development of an N-Terminal BRD4 Bromodomain-Targeted Degrader Anand Divakaran,§ Huda Zahid,† Wenwei Lin,‡ Taosheng Chen, - Reaction Biology.
  • Synthesis of 3-Aminoisoxazoles via the Addition−Elimination of Amines on 3-Bromoisoxazolines | Request PDF - ResearchGate.
  • Therapeutic Potential of Dopamine and Related Drugs as Anti-Inflammatories and Antioxidants in Neuronal and Non-Neuronal Pathologies - PMC.
  • Synthesis, characterization and biological activity of some isoxazole derivatives via 1,3-dipolar cycloaddition reaction of nitrile oxide - Zanco Journal of Medical Sciences.
  • Dopamine receptor antagonists - AME Publishing Company.
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  • D2 receptor 選択性 阻害剤 | 作動薬.
  • N-(Benzo[d]thiazol-2-yl)benzamide and its chlorinated isomers: synthesis, NMR, FT-IR, UV-visible, BSA- and DNA-binding, DFT, molecular docking, and pharmacokinetic profiles - New Journal of Chemistry (RSC Publishing).
  • Dopamine Receptor | Antagonists - MedchemExpress.com.
  • Two-dimensional measurements of receptor-ligand interactions - Frontiers.
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Validation

Comprehensive Mass Spectrometry Fragmentation Guide: 5-Bromo-N-methylbenzo[d]isoxazol-3-amine vs. Halogenated Alternatives

Executive Summary Benzisoxazole derivatives are highly privileged pharmacophores in modern drug discovery, forming the structural backbone of numerous antipsychotics, anticonvulsants, and antimicrobial agents. Within thi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Benzisoxazole derivatives are highly privileged pharmacophores in modern drug discovery, forming the structural backbone of numerous antipsychotics, anticonvulsants, and antimicrobial agents. Within this class, 5-Bromo-N-methylbenzo[d]isoxazol-3-amine serves as a critical halogenated intermediate and active pharmaceutical ingredient (API) analog.

For researchers and drug development professionals, understanding the exact mass spectrometry (MS) fragmentation behavior of this compound is essential for Drug Metabolism and Pharmacokinetics (DMPK) tracking, impurity profiling, and structural elucidation. This guide objectively compares the electrospray ionization tandem mass spectrometry (ESI-MS/MS) performance of the 5-bromo derivative against its 5-chloro and 5-fluoro alternatives, providing a self-validating experimental framework for your analytical workflows.

Mechanistic Principles of Benzisoxazole Fragmentation

To accurately interpret the MS spectra of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, one must understand the causality behind its gas-phase dissociation. The fragmentation is governed by three distinct structural features:

  • N-O Bond Lability: The N-O bond is the weakest link in the benzisoxazole ring. Under collision-induced dissociation (CID), this bond readily cleaves, triggering a skeletal rearrangement to an open-chain isomer. This intermediate rapidly expels carbon monoxide (CO, -28 Da), a universal hallmark of benzisoxazole and benzoxazole fragmentation ().

  • The Halogen Isotope Effect: The bromine atom at the 5-position provides a highly diagnostic 1:1 isotopic doublet ( 79 Br/ 81 Br). Following the initial CO loss, secondary fragmentation heavily depends on the halogen's bond dissociation energy. Bromine is readily expelled as hydrogen bromide (HBr, -80/-82 Da) due to its lower bond strength compared to chlorine or fluorine ().

  • Amine Side-Chain Dynamics: The 3-methylamine group can undergo a neutral loss of methyl isocyanate (CH 3​ NCO, -57 Da). This pathway competes directly with the primary CO loss and serves as a secondary diagnostic marker for 3-amino substituted analogs.

Comparative Fragmentation Analysis

When developing targeted Multiple Reaction Monitoring (MRM) methods, selecting the correct transitions is critical. The table below compares the quantitative fragmentation data of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine with its chlorinated and fluorinated alternatives.

The data illustrates how the electronegativity and bond strength of the halogen directly dictate the terminal fragmentation steps ().

CompoundExact Mass [M+H] + Isotopic SignaturePrimary CID FragmentSecondary CID FragmentHalogen Cleavage Dynamics
5-Bromo-N-methylbenzo[d]isoxazol-3-amine m/z 227 / 2291:1 ( 79 Br / 81 Br)m/z 199 / 201 (-CO)m/z 119 (-HBr)High lability; rapid loss of HBr at elevated collision energies.
5-Chloro-N-methylbenzo[d]isoxazol-3-amine m/z 183 / 1853:1 ( 35 Cl / 37 Cl)m/z 155 / 157 (-CO)m/z 119 (-HCl)Moderate lability; requires higher CE for HCl expulsion compared to HBr.
5-Fluoro-N-methylbenzo[d]isoxazol-3-amine m/z 167Monoisotopic ( 19 F)m/z 139 (-CO)m/z 110 (-CH 2​ NH)Highly stable C-F bond; resists HF loss, favoring amine side-chain fragmentation.

Experimental Methodology: Self-Validating LC-ESI-MS/MS Protocol

To ensure absolute trustworthiness and reproducibility in your laboratory, do not rely on a single static collision energy. The following step-by-step protocol utilizes Collision Energy (CE) profiling to create a self-validating system that proves the structural sequence of the molecule.

Step 1: Sample Preparation
  • Dissolve 1.0 mg of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.

  • Dilute the stock to a working concentration of 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: The addition of 0.1% formic acid forces the equilibrium toward the protonated state, ensuring maximum abundance of the [M+H] + precursor ions (m/z 227/229) in positive ESI mode.

Step 2: Chromatographic Separation
  • Column: C18 (50 mm × 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

  • Causality: A fast gradient on a sub-2-micron column ensures sharp, narrow peak shapes. This minimizes isobaric interference from co-eluting matrix components or degradation products, ensuring the MS/MS spectra are completely pure.

Step 3: Mass Spectrometry & CE Profiling
  • Instrument: Q-TOF or Triple Quadrupole Mass Spectrometer.

  • Ionization: ESI Positive mode; Capillary Voltage at 3.5 kV; Desolvation Temp at 350°C.

  • CE Profiling Ramps: Acquire MS/MS spectra at 10 eV, 20 eV, and 40 eV .

  • Causality & Self-Validation: Ramping the CE maps the kinetic degradation pathway.

    • At 10 eV (Low) , the intact [M+H] + parent ion (m/z 227/229) dominates, confirming successful ionization.

    • At 20 eV (Medium) , the initial N-O cleavage and subsequent CO loss (m/z 199/201) appear, validating the primary ring-opening mechanism.

    • At 40 eV (High) , the high-energy HBr expulsion (m/z 119) becomes the base peak. This sequential appearance definitively proves the structural connectivity without the need for expensive isotopic labeling.

Fragmentation Pathway Visualization

The following diagram illustrates the validated gas-phase fragmentation cascade of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine based on the experimental CE profiling.

G M [M+H]+ m/z 227/229 (1:1) RingOpen Ring-Opened Isomer m/z 227/229 M->RingOpen N-O Cleavage LossCO [M+H - CO]+ m/z 199/201 RingOpen->LossCO -CO (28 Da) LossCH3NCO [M+H - CH3NCO]+ m/z 170/172 RingOpen->LossCH3NCO -CH3NCO (57 Da) LossHBr [M+H - CO - HBr]+ m/z 119 LossCO->LossHBr -HBr (80/82 Da)

ESI-MS/MS fragmentation pathway of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

References

  • Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles. AIP Publishing. Available at:[Link] [1]

  • Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. Asian Journal of Chemistry. Available at: [Link] [2]

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine

For Researchers, Scientists, and Drug Development Professionals The unique chemical structure of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, a halogenated heterocyclic compound, necessitates a disposal protocol that addres...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The unique chemical structure of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine, a halogenated heterocyclic compound, necessitates a disposal protocol that addresses its specific potential hazards.[1] This guide will not only outline the necessary steps for its safe disposal but also delve into the scientific rationale behind these procedures, fostering a deeper understanding of laboratory safety and chemical handling.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal procedures are initiated, a thorough understanding of the hazards associated with 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is paramount. This compound is classified under the Globally Harmonized System (GHS) with the following primary hazards:

  • Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][3]

  • Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][3]

  • Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]

  • Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3): May cause respiratory irritation.[2][3]

The presence of a bromine atom on the benzisoxazole ring places this compound in the category of halogenated organic compounds.[1] These substances are often characterized by their environmental persistence and potential for bioaccumulation.[2][4] Improper disposal can lead to long-term environmental contamination.[2][5]

The isoxazole ring, while aromatic, contains a weak nitrogen-oxygen bond that can be susceptible to cleavage under certain conditions, such as in the presence of reducing agents or strong bases.[6] This reactivity must be considered when choosing a disposal method to avoid unintended reactions.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the identified hazards, the following Personal Protective Equipment (PPE) is mandatory when handling 5-Bromo-N-methylbenzo[d]isoxazol-3-amine for disposal:

PPE ItemSpecificationRationale
Eye Protection Chemical safety goggles and a face shield.To protect against splashes and airborne particles that can cause serious eye irritation.[2]
Hand Protection Chemical-resistant gloves (e.g., nitrile).To prevent skin contact and irritation.[2]
Protective Clothing A laboratory coat.To protect skin and personal clothing from contamination.
Respiratory Protection Use in a well-ventilated area, preferably within a chemical fume hood.To minimize the inhalation of any dust or vapors that may cause respiratory irritation.[2]

Step-by-Step Disposal Protocol

The recommended and primary method for the disposal of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is through a licensed professional waste disposal service.[2] Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.

Waste Segregation and Collection
  • Designate a Waste Container: Use a clearly labeled, dedicated waste container for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine and any materials contaminated with it (e.g., weighing boats, contaminated gloves, and paper towels). The container should be made of a material compatible with halogenated organic compounds, such as polyethylene.

  • Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "5-Bromo-N-methylbenzo[d]isoxazol-3-amine," and the appropriate GHS hazard pictograms (e.g., exclamation mark for irritant and harmful).

  • Segregation: This waste stream must be segregated from other laboratory waste, particularly from non-halogenated organic waste.[7] Mixing halogenated and non-halogenated waste streams can complicate the disposal process and increase costs. Also, keep it separate from incompatible materials such as strong oxidizing agents, acids, and bases.[4][8]

Spill Management

In the event of a spill, follow these procedures immediately:

  • Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation, preferably by working within a chemical fume hood.

  • Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full complement of required PPE.

  • Containment and Cleanup: For a solid spill, carefully sweep up the material to avoid creating dust and place it in the designated hazardous waste container.[2] For a liquid spill, use an inert absorbent material (e.g., vermiculite, sand) to contain and absorb the spill. Place the absorbed material into the sealed, labeled hazardous waste container.

  • Decontamination: Thoroughly decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then wash with soap and water. All materials used for decontamination should also be placed in the hazardous waste container.

Final Disposal
  • Engage a Licensed Waste Disposal Company: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste by a licensed and certified contractor.[2]

  • Provide Documentation: Be prepared to provide the waste disposal company with the Safety Data Sheet (SDS) for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

The Scientific Rationale for Professional Disposal

The recommendation for professional disposal via incineration is rooted in the chemical properties of halogenated organic compounds.

Incineration

High-temperature incineration is the preferred method for the destruction of halogenated organic waste.[1][9] This process is conducted in specialized facilities equipped with advanced emission control systems.

  • Destruction of the Molecule: Incineration at temperatures typically above 1200 K (927°C) ensures the complete breakdown of the organic molecule, including the stable benzisoxazole ring system.[9]

  • Management of Halogenated Byproducts: The combustion of brominated compounds produces hydrogen bromide (HBr).[10] Licensed incinerators are equipped with scrubbers that neutralize these acidic gases, preventing their release into the atmosphere.[1]

  • Prevention of Dioxin and Furan Formation: Incomplete combustion of halogenated organic materials can lead to the formation of highly toxic polybrominated dibenzodioxins (PBDDs) and dibenzofurans (PBDFs).[11] Professional incinerators operate under carefully controlled conditions of temperature and residence time to prevent the formation of these hazardous byproducts.[11]

Why Other Methods are Not Recommended
  • Landfilling: Landfilling of halogenated organic waste is generally prohibited or strictly regulated.[12] These compounds are often poorly soluble in water and can persist in the environment, potentially leaching into groundwater and damaging landfill liners.[12]

  • Chemical Treatment: While chemical degradation methods exist for some halogenated compounds, they are often specific to the compound and can be complex and hazardous to perform in a standard laboratory setting. The potential for incomplete reactions or the generation of equally hazardous byproducts makes this an unsuitable option for routine disposal.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

DisposalWorkflow Disposal Workflow for 5-Bromo-N-methylbenzo[d]isoxazol-3-amine Start Disposal of 5-Bromo-N-methyl- benzo[d]isoxazol-3-amine AssessHazards 1. Assess Hazards - Acute Toxicity - Skin/Eye Irritation - Respiratory Irritation - Halogenated Compound Start->AssessHazards DonPPE 2. Don Appropriate PPE - Goggles & Face Shield - Nitrile Gloves - Lab Coat AssessHazards->DonPPE SegregateWaste 3. Segregate Waste - Dedicated, Labeled Container - Separate from Non-Halogenated Waste DonPPE->SegregateWaste Spill Spill Occurs SegregateWaste->Spill Is there a spill? SpillProcedure 4a. Execute Spill Procedure - Evacuate & Ventilate - Contain & Absorb - Decontaminate Spill->SpillProcedure Yes CollectWaste 4. Collect Waste in Designated Container Spill->CollectWaste No SpillProcedure->CollectWaste ContactEHS 5. Contact EHS for Pickup CollectWaste->ContactEHS ProfessionalDisposal 6. Licensed Professional Disposal (High-Temperature Incineration) ContactEHS->ProfessionalDisposal

Caption: A flowchart outlining the procedural steps for the safe disposal of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine.

Conclusion

The proper disposal of 5-Bromo-N-methylbenzo[d]isoxazol-3-amine is not merely a procedural task but a critical component of responsible laboratory practice. By understanding the chemical nature of this halogenated heterocyclic compound and the scientific principles behind the recommended disposal methods, researchers can ensure a safe working environment and safeguard the environment from persistent chemical contaminants. Adherence to the guidelines outlined in this document, in conjunction with your institution's specific safety protocols, is essential for achieving these goals.

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  • Bentham Science Publishers. (2021, February 1). Application, Reactivity and Synthesis of Isoxazole Derivatives. Retrieved from [Link]

  • Scilit. (n.d.). Application, Reactivity and Synthesis of Isoxazole Derivatives. Retrieved from [Link]

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